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  • Product: 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline
  • CAS: 1189105-81-4

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide on the Postulated Mechanism of Action of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

A Resource for Researchers, Scientists, and Drug Development Professionals Abstract 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline represents a synthetically tractable scaffold with significant potential in medicinal che...

Author: BenchChem Technical Support Team. Date: March 2026

A Resource for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline represents a synthetically tractable scaffold with significant potential in medicinal chemistry. While direct and extensive research on the specific mechanism of action of this molecule is not widely available in current literature, its structural motifs—a 4-chloroquinoline core, a 2-phenyl substitution, and a 7-trifluoromethyl group—are well-represented in a multitude of biologically active compounds. This guide synthesizes the established mechanisms of action of structurally related quinoline derivatives to postulate the most probable biological targets and cellular pathways for 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline. We will explore potential activities including, but not limited to, kinase inhibition, disruption of tubulin polymerization, and interference with DNA replication and repair, providing a foundational framework for future investigation.

Introduction: The Quinoline Scaffold in Drug Discovery

The quinoline ring system is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous natural and synthetic therapeutic agents.[1][2] Its rigid, planar structure and ability to intercalate into DNA and bind to enzyme active sites have made it a cornerstone in the development of anticancer, antimalarial, antibacterial, and anti-inflammatory drugs.[1][3] The biological activity of quinoline derivatives can be finely tuned by the nature and position of various substituents.

The subject of this guide, 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline, incorporates three key features that are known to influence biological activity:

  • 4-Chloro Group: The chlorine atom at the 4-position is an excellent leaving group, making the compound susceptible to nucleophilic substitution. This reactivity is often exploited for the synthesis of 4-aminoquinoline derivatives, which are known for their antimalarial and anticancer properties.[4][5]

  • 2-Phenyl Group: The presence of an aryl substituent at the 2-position can enhance the molecule's lipophilicity and introduce the potential for steric and electronic interactions with biological targets.

  • 7-Trifluoromethyl Group: The trifluoromethyl group is a common bioisostere for a methyl group, but with significantly different electronic properties. It is highly electron-withdrawing and can increase the metabolic stability and cell permeability of a compound, often enhancing its overall pharmacological profile.[4][6]

Given these structural features, it is plausible that 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline exerts its biological effects through one or more of the mechanisms detailed below.

Postulated Mechanisms of Action

Based on the extensive literature on substituted quinolines, we can hypothesize several primary mechanisms of action for 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline.

Kinase Inhibition

A significant number of quinoline-based compounds have been identified as potent inhibitors of various protein kinases, which are critical regulators of cellular signaling pathways frequently dysregulated in cancer.[7]

Plausible Targets:

  • Receptor Tyrosine Kinases (RTKs): Derivatives of 4-anilinoquinoline have demonstrated inhibitory activity against RTKs such as the Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and the c-Met receptor.[6] While our subject molecule lacks the 4-anilino moiety, the quinoline core is a crucial pharmacophore for kinase binding.[6]

  • PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, and survival. Several quinoline-based compounds have been shown to inhibit key kinases within this pathway, such as PI3K and mTOR.[3][6]

Proposed Mechanism of Kinase Inhibition:

The planar quinoline ring can mimic the adenine ring of ATP, allowing it to bind to the ATP-binding pocket of kinases. The substituents on the quinoline ring can then form specific interactions with amino acid residues in the active site, leading to potent and selective inhibition. The 2-phenyl and 7-trifluoromethyl groups could play a crucial role in establishing these specific interactions.

Diagram: Postulated Inhibition of the PI3K/Akt/mTOR Signaling Pathway

PI3K_Pathway_Inhibition RTK Receptor Tyrosine Kinase (e.g., EGFR) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Recruits & Activates Akt Akt PDK1->Akt Phosphorylates mTORC1 mTORC1 Akt->mTORC1 Activates Proliferation Cell Proliferation, Survival, Growth mTORC1->Proliferation Molecule 4-Chloro-2-phenyl-7- (trifluoromethyl)quinoline Molecule->PI3K Postulated Inhibition Molecule->Akt Postulated Inhibition Molecule->mTORC1 Postulated Inhibition

Caption: Postulated inhibitory effects on the PI3K/Akt/mTOR pathway.

Anticancer Activity via Apoptosis Induction and Cell Cycle Arrest

Many quinoline derivatives exhibit potent anticancer activity by inducing programmed cell death (apoptosis) and causing cell cycle arrest.[3][8]

Potential Mechanisms:

  • Induction of Apoptosis: The compound could trigger the intrinsic or extrinsic apoptotic pathways, leading to the activation of caspases and subsequent cell death. This could be a downstream effect of kinase inhibition or due to other cellular stresses induced by the molecule.

  • Cell Cycle Arrest: Structurally related compounds have been observed to cause an accumulation of cells in the G0/G1 or G2/M phases of the cell cycle.[3] This prevents cancer cells from proliferating.

Antiparasitic Activity

The quinoline scaffold is the foundation for many antimalarial drugs, with chloroquine being a classic example.[1][6] The 7-chloro-4-aminoquinoline core is a key pharmacophore for this activity.

Potential Mechanism in Plasmodium falciparum (Malaria):

  • Inhibition of Heme Detoxification: A primary mechanism of action for many quinoline antimalarials is the inhibition of hemozoin formation in the parasite's digestive vacuole.[5][6] The parasite digests hemoglobin, releasing toxic free heme. To protect itself, the parasite polymerizes heme into an inert crystalline substance called hemozoin. Quinolines can cap the growing hemozoin crystal, preventing further polymerization and leading to a buildup of toxic heme that kills the parasite.[6]

Experimental Workflows for Mechanism of Action Elucidation

To validate the postulated mechanisms of action for 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline, a series of well-defined experimental protocols are necessary.

Kinase Inhibition Assays

Objective: To determine if the compound inhibits the activity of specific kinases.

Protocol: In Vitro Kinase Inhibition Assay (e.g., using a luminescence-based assay)

  • Reagents and Materials: Recombinant human kinases (e.g., PI3K, Akt, mTOR, EGFR), appropriate kinase substrates, ATP, kinase assay buffer, luminescence-based kinase assay kit, 384-well plates, plate reader.

  • Procedure: a. Prepare serial dilutions of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline in DMSO. b. In a 384-well plate, add the kinase, its specific substrate, and the test compound at various concentrations. c. Initiate the kinase reaction by adding ATP. d. Incubate the plate at the optimal temperature for the specific kinase (e.g., 30°C) for a defined period (e.g., 60 minutes). e. Stop the reaction and add the detection reagent from the luminescence-based assay kit. This reagent measures the amount of ATP remaining in the well. f. Read the luminescence signal on a plate reader. A lower signal indicates higher kinase activity (more ATP consumed). g. Calculate the IC50 value, which is the concentration of the compound required to inhibit 50% of the kinase activity.

Diagram: Experimental Workflow for Kinase Inhibition Assay

Kinase_Assay_Workflow Start Start Prepare Prepare serial dilutions of test compound Start->Prepare Plate Add kinase, substrate, and compound to 384-well plate Prepare->Plate Initiate Initiate reaction with ATP Plate->Initiate Incubate Incubate at optimal temperature Initiate->Incubate Detect Add detection reagent (measures remaining ATP) Incubate->Detect Read Read luminescence Detect->Read Analyze Calculate IC50 value Read->Analyze End End Analyze->End

Caption: Step-by-step workflow for an in vitro kinase inhibition assay.

Cellular Assays for Anticancer Activity

Objective: To assess the effect of the compound on cancer cell viability, apoptosis, and cell cycle progression.

Protocols:

  • Cell Viability Assay (MTT or SRB Assay):

    • Seed cancer cells (e.g., MCF-7 breast cancer, A549 lung cancer) in 96-well plates and allow them to adhere overnight.

    • Treat the cells with increasing concentrations of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline for 24, 48, and 72 hours.

    • Add MTT or SRB reagent and incubate.

    • Solubilize the formazan crystals (for MTT) or the protein-bound dye (for SRB) and measure the absorbance.

    • Calculate the GI50 (50% growth inhibition) or IC50 value.

  • Apoptosis Assay (Annexin V/Propidium Iodide Staining):

    • Treat cancer cells with the compound at its IC50 concentration for a specified time.

    • Stain the cells with Annexin V-FITC and Propidium Iodide (PI).

    • Analyze the stained cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

  • Cell Cycle Analysis (Propidium Iodide Staining):

    • Treat cells with the compound and then fix them in ethanol.

    • Stain the cellular DNA with PI.

    • Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Quantitative Data from Structurally Related Compounds

The following table summarizes the in vitro biological activities of quinoline derivatives that are structurally related to 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline. This data provides a basis for predicting the potential potency of the title compound.

Compound/DerivativeCell Line/TargetAssayIC50/GI50 (µM)
N-(7-(trifluoromethyl)quinolin-4-yl)quinolin-3-amineMCF-7 (Breast Cancer)SRB AssayMore potent than doxorubicin[8]
(E)-N1-(6-Chloro-2-(4-methoxystyryl)quinolin-4-yl)-N2,N2-dimethylethane-1,2-diamineH-460 (Lung Cancer)Not specified0.03[8]
3-(4-acetylpiperazin-1-yl)-5-(3-nitrobenzylamino)-7-(trifluoromethyl)quinolinec-Met KinaseKinase Assay< 0.001[9]
7-chloro-4-(phenylsulfanyl)quinoline derivativeVarious Cancer Cell LinesCytotoxicity AssayVaries[3]

Conclusion and Future Directions

While the precise mechanism of action of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline remains to be definitively elucidated, its structural features strongly suggest that it is a promising candidate for drug development, particularly in the areas of oncology and infectious diseases. The postulated mechanisms of kinase inhibition, induction of apoptosis, and interference with parasitic metabolic pathways provide a solid foundation for future research.

The experimental workflows detailed in this guide offer a clear path forward for investigating the biological activities of this compound. Future studies should focus on:

  • Broad-spectrum kinase screening to identify specific kinase targets.

  • In vivo efficacy studies in animal models of cancer and malaria.

  • Structure-activity relationship (SAR) studies to optimize the potency and selectivity of this quinoline scaffold.

By systematically exploring the biological effects of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline, the scientific community can unlock its full therapeutic potential.

References

  • Benchchem. (n.d.). Technical Guide on 4-Chloro-7-(trifluoromethyl)quinoline.
  • Sharma, P., & Kumar, A. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry.
  • Regala, M. K. A., Shabanaa, S. S., & El-Metwally, S. A. (2020). Reactivity and Anticancer Assessment of 4-Hydroxyquinoline Derivatives. Russian Journal of Organic Chemistry, 56(2), 267-279.
  • Benchchem. (n.d.). Potential Therapeutic Targets of 3,4-Dichloro-7-(trifluoromethyl)quinoline.
  • Khan, I., & I. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances.
  • Wu, Y., Wang, B., Wang, J., Qi, S., Zou, F., Qi, Z., ... & Liu, J. (2019). Discovery of 2-(4-Chloro-3-(trifluoromethyl)phenyl)-N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)acetamide (CHMFL-KIT-64) as a Novel Orally Available Potent Inhibitor against Broad-Spectrum Mutants of c-KIT Kinase for Gastrointestinal Stromal Tumors. Journal of Medicinal Chemistry, 62(13), 6083-6101.
  • Abadi, A. H., Hegazy, G. H., & El-Zaher, A. A. (2005). Synthesis of novel 4-substituted-7-trifluoromethylquinoline derivatives with nitric oxide releasing properties and their evaluation as analgesic and anti-inflammatory agents. Bioorganic & Medicinal Chemistry, 13(20), 5759-5765.
  • Kim, H. J., Lee, J. H., Lee, J. Y., Choi, S. U., Lee, C. O., & Kim, K. (2011). Synthesis and c-Met kinase inhibition of 3,5-disubstituted and 3,5,7-trisubstituted quinolines: identification of 3-(4-acetylpiperazin-1-yl)-5-(3-nitrobenzylamino)-7-(trifluoromethyl)quinoline as a novel anticancer agent. Journal of Medicinal Chemistry, 54(7), 2127-2142.
  • Dai, X., Cheng, S., Chen, M., Yu, J., Luo, H., Xu, G., & Xu, B. (2024). Synthesis and Antitumor Activity of N-Phenyl-4-(Trifluoromethyl)-Quinazoline-2-Amine Derivatives. Chinese Pharmaceutical Journal, 59(15), 1375-1383.
  • OuYang, Y., Chen, C., Wang, P., Sun, C., Zhu, W., & Xu, S. (2015). Synthesis of N-4-(4-chloro-3-trifluoromethyl-phenyl)-7-methoxy-quinazoline-4,6-diamine.
  • Wang, B., Wu, H., Hu, C., & Liu, Q. (2019). Discovery of 2-(4-chloro-3-(trifluoromethyl)phenyl)-N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)acetamide (CHMFL-KIT-64) as a Novel Orally Available Potent Inhibitor against Broad Spectrum Mutants of c-KIT Kinase for Gastrointestinal Stromal Tumors (GISTs). Journal of Medicinal Chemistry.
  • Benchchem. (n.d.). An In-Depth Technical Guide on the Mechanism of Action of 7-Chloro-4-(phenylsulfanyl)quinoline.
  • Aguiar, A. C. C., Santos, R. d. M., Figueiredo, F. J. B., Cortopassi, W. A., Pimentel, A. S., França, T. C. C., ... & Krettli, A. U. (2012). Antimalarial Activity and Mechanisms of Action of Two Novel 4-Aminoquinolines against Chloroquine-Resistant Parasites. PLOS ONE, 7(5), e37259.
  • Chem-Impex. (n.d.). 4-Chloro-7-fluoro-2-(2-fluorophenyl)quinazoline. Retrieved from [Link]

  • Al-Ostoot, F. H., & Al-Qawasmeh, R. A. (2025). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). ChemMedChem.
  • Gonzalez, M. A., & Santillan, R. (2024). Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline. Molbank, 2024(1), M1845.
  • Kumar, A. (2017). Synthesis, Characterisation and Biological Evaluation of Quinazoline Derivatives as Novel Anti-Microbial Agents. Organic Chemistry: Current Research, 6(3).
  • Chen, J., Li, Y., & Li, Y. (2019). An efficient approach to 4-chloro quinolines via TMSCl-mediated cascade cyclization of ortho-propynol phenyl azides. Organic Chemistry Frontiers, 6(18), 3296-3300.

Sources

Exploratory

Pharmacological Divergence and Biological Activity of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

Executive Summary: The Privileged Scaffold In modern medicinal chemistry, certain molecular frameworks are designated as "privileged scaffolds" due to their innate ability to interact with diverse biological targets. 4-C...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Privileged Scaffold

In modern medicinal chemistry, certain molecular frameworks are designated as "privileged scaffolds" due to their innate ability to interact with diverse biological targets. 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline (CAS: 1189105-81-4) is a prime example of such a highly optimized, electrophilic intermediate. It is rarely evaluated as a final therapeutic entity; rather, it serves as a foundational building block. By leveraging its highly reactive C4-chlorine atom, researchers can synthesize a vast library of 4-amino and 4-carboxamide derivatives that exhibit potent anticancer, antiviral, and antimicrobial properties.

This technical guide deconstructs the structure-activity relationship (SAR) of this scaffold, explains the causality behind its derivatization, and provides field-proven, self-validating protocols for evaluating its biological activity.

Mechanistic Rationale: Anatomy of the Pharmacophore

To understand the biological utility of this compound, we must dissect the causality of its specific substitution pattern. Every functional group on this quinoline core serves a distinct chemical and pharmacological purpose:

  • C4-Chlorine (The Reactive Hub): The chlorine atom at the 4-position is highly activated toward Nucleophilic Aromatic Substitution (SNAr). The electron deficiency of the quinoline ring is exacerbated by the nitrogen heteroatom, making the C4 position highly susceptible to nucleophilic attack by primary and secondary amines 1.

  • C7-Trifluoromethyl Group (The Modulator): The CF₃ group serves a dual purpose. Chemically, its strong electron-withdrawing nature (-I, -M effects) lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the quinoline ring, dramatically accelerating SNAr kinetics. Pharmacologically, it enhances lipophilicity (LogP) and shields the core from cytochrome P450-mediated oxidative metabolism.

  • C2-Phenyl Ring (The Anchor): Unlike standard 4-aminoquinolines (e.g., chloroquine), the addition of a 2-phenyl group introduces significant steric bulk and a distinct hydrophobic vector. This forces the resulting derivatives into deep hydrophobic pockets of target proteins, fundamentally shifting the biological activity profile from antimalarial to anticancer and antiviral 2.

Biological Activity Profile of 2-Phenylquinoline Derivatives

Once the 4-chloro group is displaced via SNAr, the resulting 2-phenylquinoline derivatives exhibit profound biological activities across two primary therapeutic axes.

Tubulin Polymerization Inhibition (Anticancer)

Derivatives of the 2-phenylquinoline core, particularly 4-carboxamides and 4-amines, have emerged as potent inhibitors of tubulin polymerization. The 2-phenyl group is critical here; it acts as a hydrophobic anchor that binds directly to the colchicine binding site of tubulin. This interaction prevents the thermodynamic assembly of α/β-tubulin heterodimers into microtubules, leading to the disruption of the mitotic spindle, G2/M phase cell cycle arrest, and ultimately, apoptosis in cancer cell lines like HCT116 and SK-OV-3 3.

nsp13 Helicase Inhibition (Antiviral)

Recent phenotypic screenings have identified 2-phenylquinolines as broad-spectrum anti-coronavirus agents. The hydrophobic bulk of the 2-phenyl and 7-CF₃ groups allows these molecules to potently inhibit the SARS-CoV-2 nsp13 helicase—a highly conserved enzyme responsible for viral RNA unwinding. This mechanism provides robust antiviral activity not only against SARS-CoV-2 but also against emerging human coronaviruses like HCoV-229E and HCoV-OC43 4.

Quantitative Data Summary

The following table summarizes the biological efficacy of functionalized 2-phenylquinoline derivatives derived from this scaffold framework:

Derivative ClassPrimary TargetCell Line / VirusRepresentative IC₅₀ / EC₅₀Mechanism of Action
2-Phenylquinoline-4-carboxamides Tubulin (Colchicine site)HCT116 (Colon Cancer)0.2 µMMitotic spindle disruption; G2/M phase arrest
2-Phenylquinoline-4-amines Tubulin (Colchicine site)SK-OV-3 (Ovarian Cancer)0.5 µMInhibition of α/β-tubulin heterodimer assembly
4-Substituted 2-Phenylquinolines nsp13 HelicaseSARS-CoV-2 (in VeroE6)6.0 µMInhibition of viral RNA unwinding and replication
4-Substituted 2-Phenylquinolines Viral ReplicationHCoV-229E0.2 - 9.4 µMBroad-spectrum pan-coronavirus inhibition

Pathway Visualization

G A 4-Chloro-2-phenyl- 7-(CF3)-quinoline B SNAr Amination A->B Amine + Heat C 4-Amino-2-phenyl- 7-(CF3)-quinoline B->C High Yield D Tubulin Inhibition (Anticancer) C->D Colchicine Site E nsp13 Helicase (Antiviral) C->E Viral Target

Fig 1. Pharmacological divergence of the 4-chloro-2-phenylquinoline scaffold via SNAr derivatization.

Experimental Methodologies & Self-Validating Protocols

As a Senior Application Scientist, I emphasize that protocols must be designed with built-in causality and self-validation. Below are the definitive workflows for derivatizing the scaffold and evaluating its biological activity.

Protocol A: Microwave-Assisted SNAr Derivatization

To synthesize biologically active 4-amino derivatives, the 4-chloro scaffold must undergo amination.

  • Step 1: Reagent Assembly. Combine 1.0 eq of 4-chloro-2-phenyl-7-(trifluoromethyl)quinoline with 1.5 eq of the target primary/secondary amine in anhydrous N,N-Dimethylformamide (DMF).

    • Causality: DMF is a polar aprotic solvent with a high dielectric constant, strictly required to stabilize the highly polar Meisenheimer complex intermediate formed during the rate-determining step of the SNAr reaction.

  • Step 2: Acid Catalysis. Add 0.1 eq of p-Toluenesulfonic acid (TsOH).

    • Causality: TsOH selectively protonates the quinoline nitrogen. This formal positive charge acts as an electron sink, drastically increasing the electrophilicity of the C4 carbon and allowing the reaction to proceed despite the steric hindrance of the adjacent 2-phenyl group.

  • Step 3: Microwave Irradiation. Heat the mixture at 120°C for 30 minutes.

    • Causality: Microwave-assisted organic synthesis (MAOS) provides uniform, rapid heating that overcomes the high activation energy barrier of hindered aminations, preventing the thermal degradation often seen in prolonged reflux.

  • Step 4: Self-Validating Workup. Pour the mixture into ice water. The desired 4-amino product will precipitate, while unreacted aliphatic amines and DMF remain completely miscible in the aqueous phase. Filter and wash with cold ethanol.

    • Validation: If the precipitate is highly crystalline and insoluble in cold water, the SNAr reaction has successfully gone to completion, effectively separating the product from the polar starting materials.

Protocol B: High-Throughput Tubulin Polymerization Assay

To evaluate the anticancer activity of the synthesized derivatives.

  • Step 1: Matrix Preparation. Reconstitute >99% pure porcine brain tubulin in PEM buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) containing 1 mM GTP.

    • Causality: PIPES maintains the physiological pH required for tubulin stability, while Mg²⁺ and GTP are obligate cofactors for the thermodynamic assembly of the α/β-tubulin heterodimers into microtubules.

  • Step 2: Compound Incubation. Add the synthesized 2-phenylquinoline derivative (0.1–10 µM) and incubate the microplate at 4°C for 10 minutes.

    • Causality: Pre-incubation at 4°C prevents premature polymerization, allowing the compound to reach thermodynamic equilibrium with the colchicine binding site.

  • Step 3: Kinetic Readout. Transfer the microplate to a spectrophotometer pre-heated to 37°C. Measure absorbance at 340 nm every minute for 60 minutes.

    • Causality: The shift to 37°C initiates polymerization. As microtubules form, the solution becomes turbid, increasing light scattering (measured as absorbance at 340 nm). A flattened curve relative to the vehicle control proves that the compound has successfully inhibited polymerization.

  • Step 4: System Validation. Run Colchicine (positive control) and 1% DMSO (vehicle control) in parallel.

    • Validation: The assay is only valid if the DMSO well shows a characteristic sigmoidal growth curve and the Colchicine well shows near-zero absorbance increase.

References

  • Design, synthesis and biological evaluation of 2-phenylquinoline-4-carboxamide derivatives as a new class of tubulin polymerization inhibitors. PubMed.[Link]

  • Discovery of 2-Phenylquinolines with Broad-Spectrum Anti-coronavirus Activity. PMC.[Link]

  • Investigation of amination in 4-chloro-2-phenylquinoline derivatives with amide solvents. ResearchGate.[Link]

Sources

Foundational

Potential therapeutic targets of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

Title: Potential Therapeutic Targets of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline: A Predictive Pharmacological Guide Executive Summary & Structural Rationale The quinoline scaffold is a cornerstone of medicinal che...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Potential Therapeutic Targets of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline: A Predictive Pharmacological Guide

Executive Summary & Structural Rationale

The quinoline scaffold is a cornerstone of medicinal chemistry, serving as the pharmacophoric core for numerous FDA-approved therapeutics spanning oncology, infectious diseases, and parasitology[1]. Within this diverse chemical space, 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline (CPTQ) represents a highly functionalized, privileged intermediate.

As a Senior Application Scientist, I approach CPTQ not just as a static molecule, but as a dynamic system of electronic and steric parameters. The specific substitution pattern of CPTQ dictates its biological reactivity:

  • 4-Chloro Substitution: Acts as a highly reactive leaving group for nucleophilic aromatic substitution ( SN​Ar ), allowing facile conversion into 4-aminoquinolines, a classic kinase hinge-binding motif[2].

  • 7-Trifluoromethyl ( CF3​ ) Group: The strong electron-withdrawing nature of the CF3​ group enhances metabolic stability (preventing rapid cytochrome P450-mediated oxidation) while increasing lipophilicity, which is critical for deep penetration into hydrophobic protein pockets[3].

  • 2-Phenyl Ring: Provides essential steric bulk and π−π stacking capabilities, stabilizing the molecule within the ATP-binding clefts of various kinases[4].

Based on structure-activity relationship (SAR) data of analogous halogenated quinolines, this guide delineates the two primary therapeutic applications for CPTQ derivatives: Oncology (Receptor Tyrosine Kinases) and Parasitology (Heme Detoxification) .

Primary Target Class 1: Oncology (Receptor Tyrosine Kinases)

Mechanistic Rationale

The overexpression or mutation of Receptor Tyrosine Kinases (RTKs), specifically c-Met and Epidermal Growth Factor Receptor (EGFR) , is a primary driver of tumor proliferation, angiogenesis, and metastasis[5]. Quinoline derivatives bearing a 7- CF3​ group and functionalized at the 4-position have demonstrated extraordinary potency as ATP-competitive inhibitors[3].

When CPTQ is derivatized (e.g., via amination at the 4-position), the quinoline nitrogen acts as a crucial hydrogen bond acceptor with the kinase hinge region (typically at the Met793 residue in c-Met or Met793 in EGFR)[6]. The 7- CF3​ group projects into the deep hydrophobic back-pocket of the kinase, locking the enzyme in an inactive conformation and halting downstream PI3K/AKT/mTOR signaling[1].

G CPTQ CPTQ Derivatives (Inhibitor) RTK RTK (c-Met/EGFR) CPTQ->RTK ATP-competitive inhibition PI3K PI3K RTK->PI3K AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Proliferation Tumor Proliferation & Survival mTOR->Proliferation

Fig 1. Mechanistic inhibition of the RTK/PI3K/AKT/mTOR signaling cascade by CPTQ.

Experimental Workflow: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

To validate the inhibitory potency of CPTQ derivatives against c-Met or EGFR, a TR-FRET assay is the gold standard. Causality Note: We utilize TR-FRET over standard colorimetric assays because the time-resolved nature of the europium fluorophore eliminates background auto-fluorescence commonly exhibited by highly conjugated quinoline systems, ensuring a self-validating and highly specific readout.

Step-by-Step Protocol:

  • Compound Preparation: Serially dilute the CPTQ derivative in 100% DMSO, then transfer to a low-volume 384-well plate (final DMSO concentration 1% to prevent kinase denaturation).

  • Kinase Reaction: Add the purified recombinant kinase (e.g., c-Met) and a biotinylated peptide substrate.

  • Initiation: Introduce ATP at a concentration equal to its apparent Km​ for the specific kinase. Why? Testing at the Km​ ensures the assay is highly sensitive to ATP-competitive inhibitors. Incubate for 60 minutes at room temperature.

  • Detection: Stop the reaction by adding EDTA (to chelate Mg2+ necessary for kinase activity). Add a Europium-labeled anti-phospho antibody (donor) and Streptavidin-APC (acceptor).

  • Readout & Analysis: Measure the emission ratio (665 nm / 615 nm) using a microplate reader. Calculate the IC50​ using a 4-parameter logistic regression.

Primary Target Class 2: Parasitology (Plasmodium falciparum)

Mechanistic Rationale

The 4-chloroquinoline core is structurally homologous to chloroquine, a foundational antimalarial agent. Plasmodium falciparum survives within human erythrocytes by degrading hemoglobin and detoxifying the resulting toxic free heme (ferriprotoporphyrin IX) into inert, crystalline β -hematin (hemozoin)[7].

CPTQ derivatives target this exact vulnerability. The quinoline core forms π−π complexes with the porphyrin ring of free heme, capping the growing polymer and preventing crystallization. The addition of the 7- CF3​ group (replacing the traditional 7-chloro group of chloroquine) is a strategic bioisosteric replacement designed to circumvent chloroquine resistance efflux pumps (PfCRT) while maintaining high lipophilicity for food vacuole accumulation[8].

Workflow Prep 1. Hemin Prep (Dissolve in NaOH) Incubate 2. CPTQ Addition (+ Acetate Buffer pH 5.0) Prep->Incubate Read 3. Pyridine Addition (Complexes Free Hemin) Incubate->Read Analyze 4. Absorbance Read (405 nm Quantification) Read->Analyze

Fig 2. Step-by-step beta-hematin crystallization inhibition assay workflow.

Experimental Workflow: β -Hematin Inhibition Assay (BHIA)

To validate the antimalarial mechanism of action, we utilize a cell-free β -hematin formation assay.

Step-by-Step Protocol:

  • Hemin Preparation: Dissolve hemin chloride in 0.1 M NaOH to create a reactive monomeric hematin solution.

  • Compound Incubation: Add the CPTQ derivative to the hematin solution in a 96-well plate.

  • Crystallization Initiation: Add 0.5 M sodium acetate buffer (pH 5.0) to simulate the acidic environment of the parasite's food vacuole. Incubate at 37°C for 18 hours.

  • Pyridine-Based Readout: Add a solution of 50% pyridine/20% HEPES (pH 7.4). Causality Note: This is the critical self-validating step. Pyridine specifically coordinates with the iron center of unreacted (free) monomeric heme to form a low-spin complex that absorbs strongly at 405 nm. It does not react with crystallized β -hematin.

  • Analysis: A high absorbance at 405 nm indicates high levels of free heme, proving that the CPTQ derivative successfully inhibited crystallization.

Quantitative Data Summary

The following table synthesizes the predictive pharmacological profile of the CPTQ scaffold based on established literature for highly analogous 7-(trifluoromethyl) and 4-substituted quinolines[3],[6],[4].

Target / PathwayAnalogous ScaffoldEstimated IC50​ / AffinityKey Structural Driver
c-Met Kinase 3,5,7-Trisubstituted quinoline <1.0 nM7- CF3​ enhances hydrophobic pocket binding
EGFR Tyrosine Kinase 4-aminoquinoline derivatives 5−20 nM4-position substitution dictates hinge interaction
PI3K / mTOR Imidazo[4,5-c]quinoline 0.5−2.0 nMQuinoline nitrogen hydrogen bonds with hinge region
P. falciparum (Heme) 7-chloro-4-aminoquinoline 10−50 nM7-halogen prevents rapid metabolic degradation

Conclusion & Future Directions

4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline (CPTQ) is a highly versatile, multi-target pharmacophore. Its unique combination of a reactive 4-chloro site, a lipophilic/stable 7- CF3​ group, and a bulky 2-phenyl ring makes it an ideal precursor for developing next-generation RTK inhibitors (c-Met/EGFR) and resistance-breaking antimalarial agents. Future drug development efforts should focus on utilizing the 4-chloro position for SN​Ar cross-coupling with diverse piperazine or aniline derivatives to fine-tune kinase selectivity and optimize oral bioavailability.

References

  • Title: Synthesis and c-Met Kinase Inhibition of 3,5-Disubstituted and 3,5,7-Trisubstituted Quinolines: Identification of 3-(4-Acetylpiperazin-1-yl)-5-(3-nitrobenzylamino)-7-(trifluoromethyl)quinoline as a Novel Anticancer Agent Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways Source: Molecules (MDPI) URL: [Link]

  • Title: Examination of novel 4-aminoquinoline derivatives designed and synthesized by a hybrid pharmacophore approach to enhance their anticancer activities Source: Scientific Reports (Nature / PMC) URL: [Link]

  • Title: Sulfonylated Indeno[1,2-c]quinoline Derivatives as Potent EGFR Tyrosine Kinase Inhibitors Source: ACS Omega URL: [Link]

Sources

Exploratory

Structure-activity relationship (SAR) of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline analogs

An In-depth Technical Guide to the Structure-Activity Relationship (SAR) of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline Analogs Introduction: The Quinoline Scaffold in Modern Drug Discovery The quinoline ring system,...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Structure-Activity Relationship (SAR) of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline Analogs

Introduction: The Quinoline Scaffold in Modern Drug Discovery

The quinoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyridine ring, stands as a "privileged scaffold" in medicinal chemistry. Its rigid structure and versatile chemical nature allow for extensive modifications, making it a cornerstone in the development of therapeutic agents across a wide spectrum of diseases.[1][2] From the historic antimalarial activity of chloroquine to modern applications in oncology and neurodegenerative disease, quinoline derivatives continue to provide a robust framework for drug design.[1][3] The introduction of specific substituents, such as halogens and trifluoromethyl groups, can dramatically alter the molecule's physicochemical properties and biological activity, a principle that is expertly leveraged in the design of targeted therapeutics.[2][4]

This guide focuses on a highly functionalized and promising core: 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline . This structure combines three key pharmacophores whose interplay dictates its biological potential:

  • The 4-Chloro Group: Acts as a reactive handle for synthetic modification and is often crucial for biological activity.[5][6]

  • The 2-Phenyl Group: Provides a vector for exploring structure-activity relationships through substitution, influencing target binding and selectivity.

  • The 7-Trifluoromethyl Group: A bioisostere for chlorine that significantly enhances metabolic stability, lipophilicity, and cell permeability, often improving a drug candidate's pharmacokinetic profile.[4][7]

We will dissect the synthesis, biological evaluation, and structure-activity relationships of analogs based on this core, providing researchers with the foundational knowledge to drive further discovery.

Core Scaffold: Anatomy and Synthetic Strategy

A thorough understanding of the core structure is paramount for any SAR campaign. The numbering of the quinoline ring dictates the nomenclature of its derivatives and is the basis for discussing positional modifications.

G cluster_quinoline 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline Core mol n1 1 n2 2 n3 3 n4 4 n4a 4a n5 5 n6 6 n7 7 n8 8 n8a 8a

Caption: Numbering of the 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline scaffold.

General Synthesis Workflow

The synthesis of these analogs typically follows a multi-step pathway, often beginning with a Friedländer or Combes-type condensation reaction to construct the core quinoline ring, followed by functionalization. The chlorine at the 4-position is commonly introduced using a chlorinating agent like phosphorus oxychloride (POCl₃) on a 4-hydroxyquinoline intermediate.[6] This 4-chloro position is an excellent leaving group, making it highly susceptible to nucleophilic aromatic substitution, which is the primary method for introducing diverse side chains and building a chemical library.[6]

G start 3-(Trifluoromethyl)aniline + Phenyl-substituted β-ketoester step1 Condensation/Cyclization (e.g., Friedländer Synthesis) start->step1 intermediate 2-Phenyl-4-hydroxy-7- (trifluoromethyl)quinoline step1->intermediate step2 Chlorination (e.g., POCl₃) intermediate->step2 product 4-Chloro-2-phenyl-7- (trifluoromethyl)quinoline Core step2->product step3 Nucleophilic Aromatic Substitution (SNAr) (e.g., + Amines, Thiols) product->step3 analogs Diverse Analogs Library step3->analogs

Caption: Generalized synthetic workflow for producing a library of quinoline analogs.

Structure-Activity Relationship (SAR) Analysis

The biological activity of this quinoline class is profoundly influenced by the nature and position of its substituents. The following sections break down the key SAR findings extrapolated from studies on structurally related compounds.

The Indispensable Role of the 4-Position

The substituent at the C4 position is a critical determinant of activity. The 4-chloro group itself is not just a synthetic handle; its replacement or modification directly modulates biological effect.

  • Nucleophilic Substitution: Replacing the 4-chloro group with various amines, thiols, or other nucleophiles is a common strategy to explore the binding pocket of a biological target.[3][8]

  • Aminoquinolines: Introduction of an amino group at C4, often as part of a larger side chain (e.g., in chloroquine), is a classic feature for antimalarial and, more recently, anticancer and neuroprotective agents.[1][9][10] The basicity of the nitrogen in the side chain is often crucial for activity.[2]

  • Thioethers and Sulfones: Replacing the chlorine with sulfur-containing moieties has been shown to produce potent antiproliferative agents.[3] The oxidation state of the sulfur (sulfanyl, sulfinyl, or sulfonyl) can fine-tune the activity and cytotoxicity profile.[3]

Modifications of the 2-Phenyl Ring

The 2-phenyl group offers a wide canvas for SAR exploration. Substituents on this ring can influence potency, selectivity, and pharmacokinetic properties.

  • Positional Effects (ortho, meta, para): The position of the substituent on the phenyl ring is crucial. In many series of 2-arylquinolines, para-substitution leads to a significant increase in activity compared to ortho or meta substitutions.

  • Electronic Effects: The introduction of either electron-donating groups (e.g., -OCH₃, -CH₃) or electron-withdrawing groups (e.g., -F, -CF₃) can modulate the electronic character of the entire molecule, impacting target interaction.[11][12] For instance, studies on 7-chloro-4-(phenylselanyl) quinoline analogs showed that adding electron-withdrawing groups like -CF₃ to the phenyl ring altered antinociceptive and anti-inflammatory efficacy.[12]

  • Steric Bulk: The size of the substituent can influence how the molecule fits into a binding site. While smaller groups like fluorine may be well-tolerated, larger, bulkier groups could cause steric hindrance, reducing activity.

The Significance of the 7-Trifluoromethyl Group

The trifluoromethyl (CF₃) group at the C7 position is a key bio-enhancer. Its unique properties often translate to improved drug-like characteristics.[4]

  • Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group highly resistant to metabolic degradation (e.g., oxidation by cytochrome P450 enzymes).[7] This often leads to a longer biological half-life.

  • Lipophilicity and Permeability: The CF₃ group is highly lipophilic, which can enhance a molecule's ability to cross cellular membranes.[7] This is critical for reaching intracellular targets.

  • Target Binding: The strong electron-withdrawing nature of the CF₃ group alters the electronic distribution of the quinoline ring, potentially increasing the binding affinity to target proteins.[7][13]

Quantitative Data Summary

To effectively compare the potency of different analogs, quantitative data such as IC₅₀ (half-maximal inhibitory concentration) values are essential. The following table illustrates how SAR data for a hypothetical series of analogs targeting a cancer cell line (e.g., HeLa) might be presented.

Compound R (at 2-Phenyl) X (at C4) IC₅₀ (μM) on HeLa Cells Notes
Core HCl> 50The core scaffold shows minimal activity.
1a H-NH(CH₂)₂N(CH₃)₂15.2Introduction of a basic side chain at C4 improves activity.
1b 4-F-NH(CH₂)₂N(CH₃)₂8.5Para-fluoro on phenyl ring enhances potency.
1c 4-OCH₃-NH(CH₂)₂N(CH₃)₂10.1Para-methoxy group also improves activity.
1d 2-F-NH(CH₂)₂N(CH₃)₂25.8Ortho-substitution is less favorable than para.
1e 4-F-SCH₂COOH12.3Thio-linked side chains show comparable activity.
1f 4-FOH> 50Replacing Cl with OH abolishes activity, highlighting the importance of the C4 substituent.

This table is illustrative and synthesizes trends observed in related quinoline series.[3]

Experimental Protocols

Scientific integrity requires detailed and reproducible methodologies. Below are representative protocols for the synthesis and biological evaluation of these quinoline analogs.

Protocol 1: General Synthesis of a 4-Anilino-Quinoline Analog

This protocol describes the nucleophilic substitution of the 4-chloro group with an aniline derivative.

  • Reaction Setup: In a round-bottom flask, dissolve 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline (1.0 eq) in isopropanol (10 mL per mmol of substrate).

  • Reagent Addition: Add the desired substituted aniline (1.1 eq) to the solution.

  • Catalysis: Add a catalytic amount of concentrated hydrochloric acid (2-3 drops).

  • Heating: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 82°C).

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexane:ethyl acetate mobile phase until the starting material is consumed (typically 6-12 hours).

  • Workup: Allow the reaction mixture to cool to room temperature. A precipitate will often form. Filter the solid and wash with cold diethyl ether to remove unreacted aniline.

  • Purification: Recrystallize the crude solid from ethanol to yield the pure 4-anilino-quinoline product.

  • Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Cytotoxicity Evaluation using MTT Assay

This protocol details a standard method for assessing the antiproliferative activity of the synthesized compounds against a cancer cell line.

  • Cell Seeding: Seed human cancer cells (e.g., HeLa) into a 96-well plate at a density of 5,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Compound Preparation: Prepare a stock solution of each test compound in DMSO (10 mM). Create a series of dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

  • Treatment: After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include wells with medium only (negative control) and medium with DMSO (vehicle control). Incubate for 48 hours.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

G start Seed Cells in 96-well Plate (5,000 cells/well) step1 Incubate for 24 hours start->step1 step2 Treat cells with varying concentrations of quinoline analog step1->step2 step3 Incubate for 48 hours step2->step3 step4 Add MTT Reagent step3->step4 step5 Incubate for 4 hours (Formation of Formazan Crystals) step4->step5 step6 Solubilize Crystals with DMSO step5->step6 end Read Absorbance at 570 nm & Calculate IC₅₀ step6->end

Caption: Workflow for a standard MTT cytotoxicity assay.

Conclusion and Future Perspectives

The 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline scaffold is a highly promising platform for the development of novel therapeutics. The structure-activity relationships discussed herein highlight several key principles for analog design:

  • The 4-position is a critical interaction point and the primary site for introducing diversity to modulate potency and selectivity.

  • Para-substitution on the 2-phenyl ring is a recurring theme for enhanced biological activity in related scaffolds.

  • The 7-trifluoromethyl group provides a significant metabolic and pharmacokinetic advantage.

Future research should focus on exploring a wider range of substitutions at the 4-position, including linkers of varying length and flexibility. Additionally, a systematic investigation of bioisosteric replacements for the 2-phenyl ring could yield novel intellectual property and potentially improved activity profiles. Combining these synthetic efforts with molecular modeling and quantitative structure-activity relationship (QSAR) studies will undoubtedly accelerate the journey from these promising molecules to next-generation medicines.

References

  • Khurana, J. M., & Kumar, S. (2016). Synthesis and evaluation of antibacterial and antioxidant activity of novel 2-phenyl-quinoline analogs derivatized at position 4 with aromatically substituted 4H-1,2,4-triazoles. Arabian Journal of Chemistry.
  • Rojas-Vite, G., et al. (n.d.). Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry.
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  • Yi, M. H., et al. (2016). 4-amino-7-chloroquinoline derivatives for treating Parkinson's disease: implications for drug discovery. Taylor & Francis Online.
  • Wilhelm, E. A., et al. (2025). Structure‐Activity Relationship of 7‐Chloro‐4‐(Phenylselanyl) Quinoline: Novel Antinociceptive and Anti‐Inflammatory Effects in Mice. Chemistry & Biodiversity.
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  • BenchChem. (n.d.). Physical Properties of Trifluoromethyl-Substituted Quinolines: A Technical Guide. BenchChem.
  • Wilhelm, E. A., et al. (2025). Structure-Activity Relationship of 7-Chloro-4-(Phenylselanyl) Quinoline: Novel Antinociceptive and Anti-Inflammatory Effects in Mice. Chemistry & Biodiversity.
  • Asif, M. (2023).
  • Abadi, A. H., Hegazy, G. H., & El-Zaher, A. A. (2005). Synthesis of novel 4-substituted-7-trifluoromethylquinoline derivatives with nitric oxide releasing properties and their evaluation as analgesic and anti-inflammatory agents. Bioorganic & Medicinal Chemistry.

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Foundational

The Enduring Battle: A Technical Guide to the Antimalarial Properties of Substituted Quinolines

For centuries, the quinoline scaffold has been the backbone of our defense against malaria, a relentless parasitic disease. From the historical use of cinchona bark to the synthesis of potent derivatives, this class of c...

Author: BenchChem Technical Support Team. Date: March 2026

For centuries, the quinoline scaffold has been the backbone of our defense against malaria, a relentless parasitic disease. From the historical use of cinchona bark to the synthesis of potent derivatives, this class of compounds has saved countless lives. However, the inexorable rise of drug-resistant Plasmodium strains necessitates a continuous and sophisticated approach to antimalarial drug discovery. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the core principles governing the antimalarial properties of substituted quinolines, focusing on their mechanisms of action, structure-activity relationships, and the critical experimental workflows used to evaluate their efficacy.

The Legacy and Evolution of Quinolines in Malarial Chemotherapy

The story of quinoline antimalarials begins with the natural world. The bark of the cinchona tree, containing the alkaloid quinine, was the first effective treatment for malaria, its use dating back to the 17th century.[1][2] The quest for synthetic alternatives during the 20th century led to the development of a diverse arsenal of quinoline-based drugs.

The first major breakthrough was the synthesis of 4-aminoquinolines, most notably chloroquine (CQ) in 1934, which became a cornerstone of malaria treatment and prophylaxis after World War II due to its high efficacy and low cost.[2][3] Unfortunately, widespread resistance to chloroquine emerged in the late 1950s, driving the development of other classes, including the 8-aminoquinolines like primaquine, which is uniquely active against the dormant liver stages (hypnozoites) of P. vivax and P. ovale.[1][4][5] Mefloquine, a quinolinemethanol, was another significant addition, effective against chloroquine-resistant strains.[6] The continued evolution of parasite resistance remains a primary driver for the development of new and modified quinoline agents.[7][8]

Unraveling the Mechanism of Action: A Tale of Two Compartments

The efficacy of quinoline antimalarials is rooted in their ability to disrupt critical physiological processes within the Plasmodium parasite. The primary mechanisms differ significantly between the two major classes: the 4-aminoquinolines and the 8-aminoquinolines.

The 4-Aminoquinolines and Quinoline Methanols: Targeting Heme Detoxification

The blood-stage Plasmodium parasite resides within red blood cells, where it digests copious amounts of hemoglobin in an acidic digestive vacuole (DV).[9][10] This process releases large quantities of toxic free heme. To protect itself, the parasite polymerizes this heme into an inert crystalline substance called hemozoin.[11][12]

4-aminoquinolines, such as chloroquine, are weak bases that accumulate to high concentrations within the acidic DV.[10][13] Once inside, they are thought to exert their antimalarial effect primarily by inhibiting hemozoin formation.[11][12] Chloroquine caps the growing hemozoin crystal, preventing further polymerization.[9][14] The resulting buildup of free heme is highly toxic to the parasite, leading to membrane damage and cell death.[12][13] The more lipophilic quinolinemethanols, like mefloquine and quinine, also interfere with hemoglobin digestion but may have additional targets within the parasite.[10][13]

cluster_vacuole Parasite Digestive Vacuole (Acidic) cluster_cytoplasm Hb Hemoglobin Heme Toxic Free Heme Hb->Heme Digestion Hz Hemozoin (Inert Crystal) Heme->Hz Polymerization Heme_acc Heme Buildup CQ_acc Chloroquine Accumulation CQ_acc->Hz Inhibition Lysis Parasite Lysis & Death Heme_acc->Lysis Toxicity CQ_ext Chloroquine (External) CQ_ext->CQ_acc Diffusion & Ion Trapping

Caption: Mechanism of action for 4-aminoquinoline antimalarials.

Resistance to chloroquine is primarily mediated by mutations in the P. falciparum chloroquine resistance transporter (PfCRT) protein located on the digestive vacuole membrane.[12][15] These mutations allow the transporter to efflux chloroquine from the vacuole, reducing its concentration at the target site.[12][16]

The 8-Aminoquinolines: Eradicating Liver-Stage Parasites

The 8-aminoquinolines, including primaquine and the more recent tafenoquine, possess a unique and critical activity against the dormant hypnozoite forms of P. vivax and P. ovale in the liver, preventing malarial relapse.[4][5] Their precise mechanism of action is not fully elucidated but is understood to be distinct from that of the 4-aminoquinolines.[17][18]

These compounds are metabolic precursors that are converted into reactive metabolites.[19] It is believed that these metabolites generate reactive oxygen species (ROS), which induce oxidative stress and disrupt the parasite's mitochondrial electron transport chain, leading to cell death.[19][20] This activity is crucial for the radical cure of relapsing malarias.

cluster_liver Infected Hepatocyte Hypnozoite Dormant Hypnozoite Death Hypnozoite Elimination Primaquine Primaquine/Tafenoquine Metabolites Reactive Metabolites Primaquine->Metabolites Host Metabolism (e.g., CYP2D6) ROS Reactive Oxygen Species (ROS) Metabolites->ROS Generation Mito Parasite Mitochondria ROS->Mito Disruption of Electron Transport Chain Mito->Death

Caption: Mechanism of action for 8-aminoquinoline antimalarials.

A significant consideration for the use of 8-aminoquinolines is the risk of inducing hemolytic anemia in individuals with a glucose-6-phosphate dehydrogenase (G6PD) deficiency.[18][19] Therefore, G6PD testing is mandatory before administering these drugs.

Structure-Activity Relationships (SAR): Designing the Next Generation

The development of potent quinoline antimalarials hinges on understanding the relationship between chemical structure and biological activity. Modifications to the quinoline core and its side chains can dramatically influence efficacy, resistance profile, and toxicity.

PositionSubstitution/ModificationImpact on Antimalarial Activity
4-Position The amino group is crucial for activity in 4-aminoquinolines, aiding in drug accumulation in the parasite's acidic vacuole.[4]Altering the length and basicity of the diamine side chain can overcome chloroquine resistance.[3]
7-Position A chlorine atom at this position, as seen in chloroquine, is important for interactions with the biological target.[4]Modifications at this position are a key area of research for developing new analogs.
3-Position Introduction of aryl moieties can yield low nanomolar activity against multi-drug resistant P. falciparum.[21]Ethyl groups at this position have also shown potent activity.[21]
2-Position Substitution with arylvinyl groups has led to compounds with potent, low nanomolar activity against chloroquine-resistant strains.[22]Can be modified to create hybrid molecules with dual modes of action.[23]
8-Position The amino group is characteristic of primaquine and tafenoquine, essential for their activity against liver-stage parasites.[3]Modifications have focused on improving metabolic stability and reducing toxicity.

Molecular hybridization is a promising strategy, linking a quinoline scaffold to another pharmacophore to create a single molecule with dual activity.[23][24] For example, "trioxaquines" that combine a quinoline with an artemisinin-like endoperoxide moiety have shown potent activity against resistant parasite strains.[24]

Experimental Protocols for Efficacy Evaluation

The evaluation of novel substituted quinolines requires a robust and standardized set of experimental protocols, progressing from in vitro screening to in vivo efficacy and safety assessment.

In Vitro Antimalarial Activity Assays

The initial step in evaluating a new compound is to determine its potency against P. falciparum in culture. This is crucial for identifying promising candidates and assessing their activity against both drug-sensitive and drug-resistant strains.

Protocol: SYBR Green I-Based Fluorescence Assay

This is a widely used, high-throughput method for measuring parasite proliferation.

  • Parasite Culture: Maintain asynchronous cultures of P. falciparum strains (e.g., chloroquine-sensitive 3D7 and chloroquine-resistant Dd2) in human O+ erythrocytes at 37°C in a gas mixture of 5% CO₂, 5% O₂, and 90% N₂.

  • Compound Preparation: Prepare a stock solution of the test quinoline compound in DMSO. Perform serial dilutions to create a range of concentrations for testing.

  • Assay Plate Preparation: Add the diluted compounds to a 96-well microplate. Add parasitized red blood cells (at ~1% parasitemia and 2% hematocrit) to each well. Include positive (e.g., chloroquine) and negative (vehicle) controls.

  • Incubation: Incubate the plates for 72 hours under the same conditions as the parasite culture.

  • Lysis and Staining: After incubation, lyse the red blood cells and stain the parasite DNA by adding a lysis buffer containing the fluorescent dye SYBR Green I.

  • Data Acquisition: Read the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~530 nm).

  • Data Analysis: Plot the fluorescence intensity against the log of the drug concentration. Use a nonlinear regression model to calculate the 50% inhibitory concentration (IC₅₀), which is the concentration of the drug that inhibits parasite growth by 50%.

In Vivo Efficacy Models

Compounds that demonstrate potent in vitro activity must then be evaluated in vivo to assess their efficacy, pharmacokinetics, and safety in a living organism. Murine malaria models are standard for this stage of preclinical development.[25][26]

Protocol: 4-Day Suppressive Test in P. berghei-Infected Mice

This is the classical in vivo test to evaluate the blood schizonticidal activity of a compound.[25]

  • Animal Model and Parasite: Use Swiss albino mice and a chloroquine-sensitive strain of Plasmodium berghei.[25]

  • Infection: Inoculate mice intraperitoneally with 1x10⁷ P. berghei-parasitized red blood cells obtained from a donor mouse.

  • Grouping and Treatment: Two hours post-infection, randomize the mice into groups (n=5 per group).

    • Test Groups: Administer the test quinoline compound orally or via another appropriate route once daily for four consecutive days (Day 0 to Day 3).

    • Negative Control Group: Administer the vehicle only.[25]

    • Positive Control Group: Administer a standard antimalarial drug like chloroquine (e.g., 10 mg/kg).[25]

  • Parasitemia Determination: On Day 4, collect a drop of blood from the tail of each mouse to prepare a thin blood smear. Stain the smear with Giemsa stain.

  • Data Collection: Determine the percentage of parasitized red blood cells by counting under a microscope.

  • Data Analysis: Calculate the average parasitemia for each group. Determine the percentage of parasite suppression for the test compound relative to the negative control.

cluster_workflow 4-Day Suppressive Test Workflow D0_Infect Day 0: Infect Mice with P. berghei D0_Treat Day 0: First Treatment Dose D0_Infect->D0_Treat 2 hours post-infection D1_Treat Day 1: Second Treatment Dose D0_Treat->D1_Treat D2_Treat Day 2: Third Treatment Dose D1_Treat->D2_Treat D3_Treat Day 3: Fourth Treatment Dose D2_Treat->D3_Treat D4_Sample Day 4: Collect Blood Smears D3_Treat->D4_Sample Analysis Microscopy & Parasitemia Calculation D4_Sample->Analysis

Caption: Workflow for the 4-day suppressive test in malaria.

Future Directions: Overcoming Resistance and Expanding the Arsenal

The future of quinoline antimalarials lies in the intelligent design of new agents that can circumvent existing resistance mechanisms and offer improved safety profiles. Key areas of focus include:

  • Novel Scaffolds and Hybrids: Developing new quinoline derivatives and hybrid molecules that have dual mechanisms of action to combat resistance.[23][24]

  • Targeting Multiple Life-Cycle Stages: Compounds like the 4-(1H)-quinolone-3-diarylethers show promise for their activity against liver stages and their transmission-blocking potential, which are critical for malaria eradication efforts.[27]

  • Improving Safety Profiles: The neurotoxicity associated with mefloquine highlights the need for safer alternatives.[28][29][30] Future research must prioritize the development of compounds with a wider therapeutic window.

  • Combination Therapy: As with many infectious diseases, the most effective long-term strategy will likely involve the use of quinolines in combination with other antimalarials that have different mechanisms of action.

The quinoline nucleus, a privileged scaffold in medicinal chemistry, continues to be a vital resource in the global fight against malaria.[31] Through a deep understanding of its mechanisms, rigorous experimental evaluation, and innovative medicinal chemistry, the scientific community can continue to develop new and effective quinoline-based therapies to combat this devastating disease.

References

  • Slater, A. F. G. (1993). Quinoline antimalarials: mechanisms of action and resistance. PubMed.
  • Woodland, J. G. Insights into the mechanism of action of quinoline antimalarials against Plasmodium falciparum revealed by novel fluorescent analogues and chemical proteomics. Mesa Malaria Knowledge Hub.
  • Slater, A. F. (1993). Chloroquine: mechanism of drug action and resistance in Plasmodium falciparum. PubMed.
  • Boudrâa, K., & Hamdi, M. (2023). Antimalarial Drugs with Quinoline Nucleus and Analogs. IntechOpen.
  • Kapishnikov, S., et al. (2019). Mode of action of quinoline antimalarial drugs in red blood cells infected by Plasmodium falciparum revealed in vivo. PNAS.
  • Manetsch, R., et al. (2019). Synthesis, Antimalarial Activity, and Structure-Activity Relationship of 7-(2-Phenoxyethoxy)-4(1H)-quinolones. PMC.
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  • Das, B. (2020). Mode of action of chloroquine in malaria and the mechanism of chloroquine drug resistance.
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  • Wikipedia. (n.d.). Chloroquine.
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  • O'Neill, P. M., et al. (2003). Quinolines and artemisinin: chemistry, biology and history. PubMed.
  • Boechat, N., et al. (2019). The Development of Novel Compounds Against Malaria: Quinolines, Triazolpyridines, Pyrazolopyridines and Pyrazolopyrimidines. MDPI.
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  • Singh, P., & Kumar, A. (2014). A brief history of quinoline as antimalarial agents.
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Exploratory

Anticancer Potential of Novel Quinoline Compounds: A Technical Guide for Rational Drug Design

Executive Summary The quinoline scaffold (1-azanaphthalene) has emerged as a highly privileged pharmacophore in rational drug design, particularly within the field of oncology[1][1]. Characterized by a benzene ring fused...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quinoline scaffold (1-azanaphthalene) has emerged as a highly privileged pharmacophore in rational drug design, particularly within the field of oncology[1][1]. Characterized by a benzene ring fused to a pyridine ring, this nitrogen-containing heterocyclic system offers exceptional structural versatility. By systematically modifying the centroid with various substituents, medicinal chemists can fine-tune the electronic and steric properties of quinoline derivatives to target specific biomolecular pathways[6][2].

This technical whitepaper synthesizes recent advancements in quinoline-based anticancer agents, detailing their mechanistic paradigms, quantitative efficacy profiles, and the self-validating experimental methodologies required to evaluate their therapeutic potential.

Mechanistic Paradigms of Quinoline-Based Therapeutics

The anticancer efficacy of novel quinoline compounds is rarely limited to a single mode of action. Instead, these molecules often act as multi-target directed ligands (MTDLs), disrupting several critical survival pathways simultaneously.

Protein Kinase Inhibition

Aberrant kinase signaling is a hallmark of tumor proliferation and metastasis. Quinoline derivatives have shown profound efficacy as ATP-competitive inhibitors of Receptor Tyrosine Kinases (RTKs), including EGFR, VEGFR, and c-Met[3][3]. By occupying the highly conserved ATP-binding pocket of the kinase domain, quinolines prevent autophosphorylation, thereby downregulating downstream survival cascades such as the PI3K/AKT and RAS/MAPK pathways.

DNA Intercalation and Topoisomerase Inhibition

Quinolines possessing a planar structure and an extended conjugation system exhibit a high propensity for DNA intercalation. By inserting themselves between adjacent base pairs, they induce structural distortions in the DNA double helix. Furthermore, specific derivatives act as potent inhibitors of Topoisomerase I and II, stabilizing the cleavable complex and preventing DNA religation, which ultimately triggers double-strand breaks and apoptosis[1][4].

Tubulin Polymerization Inhibition

Certain N-alkylated quinoline derivatives bind to the colchicine site of tubulin, disrupting microtubule dynamics. This prevents the formation of the mitotic spindle during cell division, leading to prolonged G2/M phase cell cycle arrest and subsequent activation of the intrinsic apoptotic pathway[5][5].

Quinoline_Mechanisms Q Novel Quinoline Derivatives RTK Receptor Tyrosine Kinases (e.g., EGFR, c-Met) Q->RTK ATP-competitive inhibition Topo Topoisomerase I/II Q->Topo Catalytic inhibition Tubulin Tubulin Polymerization Q->Tubulin Colchicine-site binding PI3K PI3K / AKT Pathway RTK->PI3K Downregulates MAPK RAS / MAPK Pathway RTK->MAPK Downregulates DNA DNA Intercalation / Damage Topo->DNA Induces double-strand breaks Mitosis G2/M Phase Cell Cycle Arrest Tubulin->Mitosis Disrupts spindle formation Apoptosis Apoptosis (Caspase Activation) PI3K->Apoptosis Pro-apoptotic signaling MAPK->Apoptosis Pro-apoptotic signaling DNA->Apoptosis Triggers intrinsic pathway Mitosis->Apoptosis Prolonged arrest induces death

Multi-target mechanistic pathways of novel quinoline derivatives inducing cancer cell apoptosis.

Quantitative Efficacy Profiles

The structural plasticity of quinolines allows for the development of highly selective agents. The table below summarizes the in vitro efficacy of recently synthesized quinoline derivatives against various human cancer cell lines.

Compound ClassTarget Cell LinePrimary Mechanism of ActionIC₅₀ Range (µM)Source
N-alkyl 4-anilinofuro[2,3-b]quinolinesPC-3 (Prostate)Tubulin Inhibition / G2/M Arrest0.20 – 2.69[5][5]
Quinoline-nitrone hybridsRPMI-8226 (Leukemia)Caspase-3 Activation / Apoptosis0.45 – 0.91[6][2]
Pyrido-pyrimidine quinolinesMCF-7 (Breast)Kinase Inhibition / Oxidative Stress6.20 – 15.1[4][6]
2,4-Disubstituted quinolinesHCT-15 (Colon)EZH2 Inhibition / Apoptosis0.98 – 2.98[1][1]

Experimental Methodologies & Self-Validating Protocols

To rigorously evaluate the anticancer potential of novel quinoline compounds, a tiered screening approach is necessary. The protocols below are designed as self-validating systems, ensuring that every data point is internally calibrated against robust controls.

Experimental_Workflow Syn 1. Chemical Synthesis (Ugi-4CC / Skraup) Screen 2. AlphaLISA Assay (Target Binding) Syn->Screen Compound Library MTT 3. MTT Assay (Cell Viability) Screen->MTT Kinase Hits FACS 4. Flow Cytometry (Cell Cycle Analysis) MTT->FACS Cytotoxic Leads SAR 5. SAR Optimization (Lead Selection) FACS->SAR Mechanistic Data

Step-by-step experimental workflow for evaluating the anticancer potential of quinoline compounds.

Protocol 1: High-Throughput Kinase Inhibition (AlphaLISA)

Objective: Quantify the IC₅₀ of quinoline derivatives against target receptor tyrosine kinases. Causality & Validation: AlphaLISA is a bead-based proximity assay. We select this over traditional ELISA because the absence of wash steps preserves transient, low-affinity interactions critical for early-stage screening. The system is self-validating by including Staurosporine (a pan-kinase inhibitor) as a positive control to define the maximum inhibition baseline, and a 0.1% DMSO vehicle control to define 100% kinase activity. Step-by-Step Workflow:

  • Reagent Preparation: Dilute the recombinant kinase and biotinylated substrate in assay buffer (50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20).

  • Compound Incubation: Dispense 10 µL of the kinase/substrate mixture into a 384-well OptiPlate. Add 5 µL of the quinoline derivative (serially diluted). Incubate for 15 minutes at room temperature to allow pre-equilibration of the inhibitor.

  • Reaction Initiation: Add 5 µL of ATP (at the predetermined Kₘ value for the specific kinase) to initiate the reaction. Incubate for 60 minutes.

  • Bead Addition: Add 10 µL of Acceptor beads (conjugated to an anti-phospho antibody) and Donor beads (streptavidin-coated). Incubate for 60 minutes in the dark.

  • Detection: Read the microplate using an EnVision multilabel reader (excitation at 680 nm, emission at 615 nm). Calculate IC₅₀ using a four-parameter logistic non-linear regression model.

Protocol 2: Cellular Viability & Cytotoxicity (MTT Assay)

Objective: Evaluate the anti-proliferative effects of quinoline hits on cancer cell lines. Causality & Validation: The MTT assay measures the reduction of a tetrazolium component into an insoluble formazan product by viable mitochondria, providing a direct, causal link between metabolic activity and cell viability. Cell-free blank wells are used to subtract background absorbance, while Doxorubicin serves as a positive control to verify the cell line's sensitivity. Step-by-Step Workflow:

  • Cell Seeding: Seed cells at a density of 5 × 10³ cells/well in a 96-well plate using complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Treatment: Replace the medium with 100 µL of fresh medium containing varying concentrations of the quinoline compound (0.1 µM to 100 µM). Incubate for 48 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C. (Rationale: Viable cells will metabolize MTT into purple formazan crystals).

  • Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Agitate on a plate shaker for 10 minutes.

  • Quantification: Measure absorbance at 570 nm. Normalize data against the vehicle control to determine the percentage of cell viability.

Protocol 3: Cell Cycle Analysis via Flow Cytometry

Objective: Determine if the quinoline derivative induces cell cycle arrest prior to apoptosis. Causality & Validation: Propidium Iodide (PI) binds to DNA stoichiometrically. By treating permeabilized cells with RNase A, we eliminate RNA-bound PI fluorescence, ensuring the signal is strictly proportional to DNA content. This internal calibration allows precise differentiation between diploid (G0/G1) and tetraploid (G2/M) states. Step-by-Step Workflow:

  • Treatment & Harvesting: Treat cells (1 × 10⁶ cells/dish) with the quinoline compound at its established IC₅₀ concentration for 24 hours. Harvest cells via trypsinization, ensuring both attached and floating (apoptotic) cells are collected.

  • Fixation: Wash the cell pellet twice with cold PBS. Resuspend in 300 µL of PBS and add 700 µL of ice-cold 70% ethanol dropwise while vortexing to prevent clumping. Fix overnight at -20°C.

  • Staining: Centrifuge to remove ethanol, wash with PBS, and resuspend the pellet in 500 µL of PI staining solution (50 µg/mL PI, 100 µg/mL RNase A, 0.1% Triton X-100 in PBS).

  • Incubation: Incubate for 30 minutes at room temperature in the dark to allow complete RNA degradation and DNA intercalation.

  • Acquisition: Analyze the samples using a flow cytometer. Collect a minimum of 10,000 events per sample, gating out doublets using a PI-Width vs. PI-Area plot.

Structure-Activity Relationship (SAR) Insights

The rational optimization of quinoline derivatives relies heavily on understanding how specific substitutions alter target affinity:

  • C-2 and C-3 Substitutions: Introducing bulky, electron-donating groups at the C-2 or C-3 positions often enhances kinase inhibitory activity by improving the molecule's fit within the hydrophobic pockets of the ATP-binding site[1][1].

  • C-4 Substitutions: N-alkylation at the C-4 position (e.g., 4-anilino derivatives) drastically increases selectivity and antiproliferative potency against prostate cancer cell lines by optimizing the compound's interaction with the colchicine-binding site of tubulin[5][5].

  • C-7 Substitutions: The addition of flexible alkoxy or dialkylamino side chains at C-7 improves aqueous solubility and bioavailability, which is critical for overcoming the inherent lipophilicity of the planar quinoline core[2].

References

  • Source: arabjchem.
  • Source: rsc.
  • Title: Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020–2024)
  • Source: nih.
  • Source: benthamdirect.
  • Source: frontiersin.

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Foundational

An In-depth Technical Guide to 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline: A Promising Scaffold for Kinase Inhibition

For Researchers, Scientists, and Drug Development Professionals Abstract The quinoline motif is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of therap...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline motif is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of therapeutic agents.[1][2] This guide introduces 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline, a novel synthetic compound with significant potential as a selective kinase inhibitor. Kinase dysregulation is a hallmark of many diseases, particularly cancer, making the development of new kinase inhibitors a critical focus of modern drug discovery.[3] The unique substitution pattern of this molecule—featuring a reactive chloro group for further derivatization, a phenyl group that can influence target binding, and a trifluoromethyl moiety to enhance metabolic stability and cell permeability—positions it as an attractive candidate for targeted therapy development. This document provides a comprehensive overview of its synthesis, proposed mechanism of action, and a detailed framework for its preclinical evaluation.

Introduction: The Rationale for 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline as a Kinase Inhibitor

Protein kinases play a pivotal role in cellular signaling, and their aberrant activity is a key driver in the pathogenesis of numerous diseases, including cancer.[3] The quinoline scaffold has proven to be a versatile template for the design of potent kinase inhibitors.[4][5] The subject of this guide, 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline, is a strategically designed molecule that leverages the established pharmacological properties of the quinoline core. The trifluoromethyl group at the 7-position is a common bioisostere for a methyl group and is known to improve metabolic stability and lipophilicity, which can lead to enhanced pharmacokinetic properties.[6] The phenyl group at the 2-position can be directed towards specific pockets within the kinase active site, potentially increasing potency and selectivity. The chlorine atom at the 4-position serves as a versatile chemical handle, allowing for nucleophilic substitution to introduce a variety of side chains, enabling the rapid generation of a library of analogs for structure-activity relationship (SAR) studies.[6]

Synthesis and Characterization

The synthesis of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline can be envisioned through a multi-step sequence, beginning with the construction of the quinoline core, followed by chlorination and the introduction of the phenyl group. A plausible and efficient synthetic strategy is outlined below, drawing upon established methodologies for quinoline synthesis.

Proposed Synthetic Pathway

A logical approach to the synthesis of the target compound involves the Conrad-Limpach synthesis to form the 4-hydroxyquinoline core, followed by chlorination and a subsequent Suzuki-Miyaura cross-coupling reaction to introduce the phenyl group.[7][8][9]

Synthetic_Pathway A 3-(Trifluoromethyl)aniline C 2-Phenyl-4-hydroxy-7-(trifluoromethyl)quinoline A->C Conrad-Limpach Synthesis (High Temperature) B Ethyl Benzoylacetate B->C D 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline C->D Chlorination (e.g., POCl₃)

Caption: Proposed synthetic pathway for 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline.

Detailed Synthetic Protocol

Step 1: Synthesis of 2-Phenyl-4-hydroxy-7-(trifluoromethyl)quinoline (via Conrad-Limpach Synthesis) [8][9]

  • In a round-bottom flask equipped with a reflux condenser, combine 3-(trifluoromethyl)aniline (1.0 eq) and ethyl benzoylacetate (1.1 eq).

  • Heat the mixture with stirring to 140-160 °C for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Cool the reaction mixture to room temperature, which should result in the solidification of the intermediate enamine.

  • To the solid intermediate, add a high-boiling inert solvent such as Dowtherm A.

  • Heat the mixture to approximately 250 °C for 30-60 minutes to effect cyclization.

  • Cool the reaction mixture and dilute with a suitable solvent like ethyl acetate.

  • Collect the precipitated product by filtration, wash with a cold solvent, and dry under vacuum to yield 2-phenyl-4-hydroxy-7-(trifluoromethyl)quinoline.

Step 2: Synthesis of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

  • To a flask containing 2-phenyl-4-hydroxy-7-(trifluoromethyl)quinoline (1.0 eq), add phosphorus oxychloride (POCl₃, 3-5 eq) as both the reagent and solvent.

  • Heat the mixture to reflux (approximately 110 °C) for 2-4 hours.

  • Carefully quench the reaction by pouring the cooled mixture onto crushed ice with vigorous stirring.

  • Neutralize the acidic solution with a base (e.g., sodium bicarbonate or ammonium hydroxide) until a precipitate forms.

  • Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline.

Proposed Mechanism of Action and Potential Kinase Targets

While the specific kinase targets of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline are yet to be empirically determined, the quinoline scaffold is a known ATP-competitive inhibitor of various kinases.[4][5] Based on the structural features of the molecule and the known targets of similar quinoline-based inhibitors, we can hypothesize its potential mechanism of action and primary targets.

General Mechanism of Kinase Inhibition

Most small molecule kinase inhibitors function by competing with ATP for binding to the kinase's active site. By occupying this site, the inhibitor prevents the phosphorylation of downstream substrate proteins, thereby blocking the signal transduction pathway.

Kinase_Inhibition cluster_0 Normal Kinase Activity cluster_1 Inhibition by 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline Kinase Kinase Active Site PhosphoSubstrate Phosphorylated Substrate Kinase->PhosphoSubstrate Phosphorylation ATP ATP ATP->Kinase Substrate Substrate Protein Substrate->Kinase Downstream Signaling Downstream Signaling PhosphoSubstrate->Downstream Signaling Inhibitor 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline InhibitedKinase Kinase Active Site Inhibitor:f0->InhibitedKinase:here Blocked_Signaling Downstream Signaling Blocked ATP_blocked ATP Substrate_blocked Substrate Protein

Caption: Generalized mechanism of competitive kinase inhibition.

Potential Kinase Targets

Derivatives of the quinoline scaffold have shown activity against a range of kinases, including:

  • Epidermal Growth Factor Receptor (EGFR): A key target in non-small cell lung cancer and other solid tumors.[10]

  • c-Met: A receptor tyrosine kinase implicated in tumor growth, invasion, and metastasis.[11]

  • NAK family kinases (e.g., GAK): These kinases are involved in intracellular trafficking and have been identified as targets for Ewing Sarcoma.[4]

  • PI3K/Akt/mTOR pathway kinases: This is a central signaling pathway that regulates cell growth, proliferation, and survival.[12]

Preclinical Evaluation Workflow

A systematic evaluation of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline is essential to characterize its activity, selectivity, and drug-like properties. The following experimental protocols provide a framework for this assessment.

In Vitro Kinase Inhibition Assay (Radiometric Filter Binding Assay)

This assay directly measures the enzymatic activity of a kinase and is considered a gold standard for determining inhibitor potency.

Protocol:

  • Reaction Mixture Preparation: In a 96-well plate, prepare a reaction mixture containing the purified kinase, a suitable substrate (e.g., a generic peptide substrate or a specific protein substrate), and the kinase assay buffer.

  • Compound Addition: Add 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline at various concentrations (typically in a 10-point dose-response format). Include a DMSO vehicle control and a known inhibitor as a positive control.

  • Initiation of Reaction: Start the kinase reaction by adding [γ-³³P]ATP.

  • Incubation: Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

  • Termination and Capture: Stop the reaction and spot the reaction mixture onto a phosphocellulose filter membrane. The phosphorylated substrate will bind to the filter, while the unreacted [γ-³³P]ATP is washed away.

  • Detection: Measure the amount of incorporated radiolabel using a scintillation counter.

  • Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Cell-Based Target Engagement Assay (NanoBRET™)

This assay measures the binding of the compound to its target kinase within living cells, providing a more physiologically relevant assessment of potency.

Protocol:

  • Cell Culture: Culture cells (e.g., HEK293) that have been engineered to express the target kinase as a fusion protein with NanoLuc® luciferase.

  • Compound Treatment: Seed the cells in a 96-well plate and treat with a serial dilution of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline.

  • Tracer Addition: Add a cell-permeable fluorescent tracer that specifically binds to the active site of the target kinase.

  • Substrate Addition: Add the NanoBRET™ substrate, which is converted by NanoLuc® to produce a luminescent signal.

  • BRET Measurement: If the fluorescent tracer is bound to the kinase-NanoLuc® fusion, Bioluminescence Resonance Energy Transfer (BRET) will occur. Competitive binding of the inhibitor will displace the tracer, leading to a decrease in the BRET signal.

  • Data Analysis: Quantify the BRET signal at each inhibitor concentration and calculate the IC₅₀ value.

In Silico and In Vitro ADME/Tox Profiling

Early assessment of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) profile is crucial for identifying potential liabilities.[1][2]

Parameter In Silico Method In Vitro Assay Purpose
Solubility Prediction based on chemical structureKinetic or thermodynamic solubility assayTo assess the compound's solubility in aqueous solutions.
Permeability Lipinski's Rule of Five, Polar Surface Area (PSA) calculationCaco-2 permeability assayTo predict oral absorption.[1]
Metabolic Stability Prediction of metabolic sitesLiver microsome stability assayTo determine the rate of metabolism by liver enzymes.
Plasma Protein Binding QSAR modelsEquilibrium dialysisTo quantify the extent of binding to plasma proteins.
Cytotoxicity N/AMTT or CellTiter-Glo® assay against a panel of cell linesTo assess general cellular toxicity.
hERG Inhibition Homology modeling and dockingPatch-clamp electrophysiologyTo evaluate the risk of cardiotoxicity.
Mutagenicity DEREK Nexus®, Sarah Nexus®Ames testTo assess the potential for genotoxicity.

Data Presentation and Interpretation

The data generated from the proposed experiments should be organized and presented clearly to facilitate interpretation and decision-making.

Table 1: Hypothetical Kinase Inhibition Profile of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

Kinase Target In Vitro IC₅₀ (nM) Cellular IC₅₀ (nM) (NanoBRET™)
EGFR1580
c-Met25120
GAK>10,000>10,000
PI3Kα5,000>10,000

Table 2: Hypothetical ADME/Tox Profile of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

Parameter Value Interpretation
Aqueous Solubility (pH 7.4) 5 µMModerate solubility
Caco-2 Permeability (Papp A→B) 15 x 10⁻⁶ cm/sHigh permeability
Human Liver Microsome Stability (t½) 45 minModerate metabolic stability
Human Plasma Protein Binding 95%High binding
hERG IC₅₀ >30 µMLow risk of cardiotoxicity
Ames Test NegativeNon-mutagenic

Conclusion and Future Directions

4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline represents a promising starting point for the development of novel kinase inhibitors. Its strategic design incorporates features that are often associated with successful drug candidates. The proposed synthetic route is feasible and allows for the generation of analogs for SAR studies. The outlined preclinical evaluation workflow provides a comprehensive framework for characterizing its biological activity and drug-like properties.

Future work should focus on synthesizing and testing a library of analogs by modifying the 4-position to improve potency, selectivity, and pharmacokinetic properties. Co-crystallization of lead compounds with their target kinases will provide valuable structural insights for rational drug design. In vivo efficacy studies in relevant animal models will be the ultimate validation of this compound's therapeutic potential.

References

  • Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. [Link]

  • Profacgen. Cell-based Kinase Assays. [Link]

  • PLOS. (2016, September 6). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. [Link]

  • MDPI. (2025, November 11). Molecular Docking and ADME-T Analysis of Cytotoxic Quinoline Derivatives: Potential Applications for the Treatment of Skin Cancer. [Link]

  • Synthesis, antimicrobial, antioxidant, and ADMET studies of quinoline derivatives. (2021, March 15). [Link]

  • Abstract 4040: A cell-based screening assay to identify novel kinase inhibitors. (2020, August 15). [Link]

  • In vitro kinase assay | Protocols.io. (2024, May 31). [Link]

  • Protocol for Invitro Kinase Assay. [Link]

  • Reaction Biology. Kinase Screening Assay Services. [Link]

  • PMC - NIH. Lipophilicity and ADMET Analysis of Quinoline-1,4-quinone Hybrids. [Link]

  • Cell-based Kinase Profiling Service. [Link]

  • Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. (2021, September 23). [Link]

  • Conrad-Limpach reaction - ResearchGate. [Link]

  • Conrad–Limpach synthesis - Wikipedia. [Link]

  • ACS Publications. Synthesis of Antimicrobial Quinoline Derivatives Enabled by Synergistic Pd/Enamine Catalysis: Experimental and Computational Study. [Link]

  • ResearchGate. Discovery of 2-(4-chloro-3-(trifluoromethyl)phenyl)-N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)acetamide (CHMFL-KIT-64) as a Novel Orally Available Potent Inhibitor against Broad Spectrum Mutants of c-KIT Kinase for Gastrointestinal Stromal Tumors (GISTs). [Link]

  • PubMed. N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)acetamide (CHMFL-KIT-64) as a Novel Orally Available Potent Inhibitor against Broad-Spectrum Mutants of c-KIT Kinase for Gastrointestinal Stromal Tumors. [Link]

  • PMC. New Quinoline Kinase Inhibitors With Good Selectivity for NAK Kinases and Anti‐Tumor Activity Against Ewing Sarcoma. [Link]

  • PMC. Discovery of 1-(4-(4-Propionylpiperazin-1- yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3. [Link]

  • Atlantis Press. Synthesis of N-4-(4-chloro-3-trifluoromethyl-phenyl)-7-methoxy-quinazoline-4,6-diamine. [Link]

  • PMC. The Development of Novel Compounds Against Malaria: Quinolines, Triazolpyridines, Pyrazolopyridines and Pyrazolopyrimidines. [Link]

  • ACS Publications. Synthesis and c-Met Kinase Inhibition of 3,5-Disubstituted and 3,5,7-Trisubstituted Quinolines: Identification of 3-(4-Acetylpiperazin-1-yl)-5-(3-nitrobenzylamino)-7- (trifluoromethyl)quinoline as a Novel Anticancer Agent. [Link]

  • PMC. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. [Link]

  • PubChemLite. 4-chloro-7-(trifluoromethyl)quinoline (C10H5ClF3N). [Link]

  • PLOS. Antimalarial Activity and Mechanisms of Action of Two Novel 4-Aminoquinolines against Chloroquine-Resistant Parasites. [Link]

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Protocols & Analytical Methods

Method

Application Note: Regioselective Synthesis of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

Strategic Route Selection & Causality The 4-chloroquinoline scaffold is a privileged pharmacophore in drug discovery, serving as a critical intermediate for the synthesis of kinase inhibitors, antimalarials, and novel he...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Route Selection & Causality

The 4-chloroquinoline scaffold is a privileged pharmacophore in drug discovery, serving as a critical intermediate for the synthesis of kinase inhibitors, antimalarials, and novel heterocyclic therapeutics. However, synthesizing the specific 7-(trifluoromethyl) isomer presents a significant regiochemical challenge.

Standard synthetic approaches, such as the Conrad-Limpach condensation of 3-(trifluoromethyl)aniline with ethyl benzoylacetate, inevitably yield an intractable mixture of 5-CF3 and 7-CF3 quinolin-4-ones. This occurs because the initial enamine formation allows for thermal cyclization at either of the two available ortho positions on the meta-substituted aniline ring.

To circumvent this poor regioselectivity, this protocol employs a modified Niementowski quinoline synthesis [1]. By utilizing 2-amino-4-(trifluoromethyl)benzoic acid (an anthranilic acid derivative) and acetophenone, the trifluoromethyl group is structurally locked into the para position relative to the amine. During cyclization, this exclusively translates to the 7-position of the resulting quinoline core, ensuring 100% regioselectivity[2].

Furthermore, by conducting the reaction in neat phosphorus oxychloride (POCl3), the process is telescoped into a highly efficient one-pot reaction. POCl3 acts as a dual-purpose reagent: it drives the intramolecular condensation by forming a highly reactive mixed anhydride, and subsequently chlorinates the tautomeric 4-hydroxyquinoline intermediate to yield the final 4-chloroquinoline[3].

G CL_Start 3-(Trifluoromethyl)aniline + Ethyl benzoylacetate CL_Prod Mixture of 5-CF3 and 7-CF3 Quinolin-4-ones (Poor Regioselectivity) CL_Start->CL_Prod Conrad-Limpach (Thermal Cyclization) NM_Start 2-Amino-4-(trifluoromethyl)benzoic acid + Acetophenone NM_Prod Pure 7-CF3 Quinolin-4-ol (100% Regioselective) NM_Start->NM_Prod Modified Niementowski (POCl3 Mediated)

Figure 1: Regioselective advantage of the Niementowski route over Conrad-Limpach.

Quantitative Data & Stoichiometry

The following table outlines the optimized stoichiometry for a 10 mmol scale synthesis. A slight excess of acetophenone is utilized to ensure the complete consumption of the more valuable anthranilic acid derivative.

ReagentMW ( g/mol )EquivalentsAmountRole
2-Amino-4-(trifluoromethyl)benzoic acid 205.131.02.05 g (10.0 mmol)Substrate (A-ring precursor)
Acetophenone 120.151.11.32 g (11.0 mmol)Substrate (C2-C3 precursor)
Phosphorus Oxychloride (POCl3) 153.33~10.010.0 mLReagent / Solvent

Experimental Workflow & Mechanism

G Step1 1. Reagent Mixing Anthranilic Acid + Acetophenone Step2 2. POCl3 Addition (Exothermic, Inert Atm) Step1->Step2 Step3 3. Reflux (110-120°C, 3-5h) Cyclization & Chlorination Step2->Step3 Step4 4. Ice Quench & Neutralization (pH 7-8 with NH4OH) Step3->Step4 TLC Confirmation Step5 5. Extraction & Purification (DCM extraction, Silica Column) Step4->Step5 Product Pure 4-Chloro-2-phenyl- 7-(trifluoromethyl)quinoline Step5->Product

Figure 2: Experimental workflow for the one-pot synthesis of the target quinoline.

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system. Visual cues and analytical checkpoints are embedded to ensure trustworthiness and reproducibility.

Step 1: Preparation & Condensation
  • In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-amino-4-(trifluoromethyl)benzoic acid (2.05 g, 10 mmol) and acetophenone (1.32 g, 11 mmol).

  • Causality: Mixing the solid and liquid precursors prior to the addition of the activating agent prevents localized degradation and ensures a uniform initial suspension.

Step 2: Activation & Chlorination
  • Purge the flask with an inert atmosphere (N2 or Ar).

  • Slowly add POCl3 (10 mL) to the flask.

    • Safety Note: POCl3 is highly reactive, corrosive, and reacts violently with moisture. Perform this step in a well-ventilated fume hood.

  • Attach a reflux condenser connected to a scrubber system (to neutralize evolved HCl gas).

  • Heat the reaction mixture to 110–120 °C using an oil bath and maintain reflux for 3 to 5 hours.

  • Causality: At elevated temperatures, POCl3 converts the carboxylic acid into a mixed anhydride, facilitating the nucleophilic attack of the enamine intermediate to close the quinoline ring. The excess POCl3 then acts as a chlorinating agent via a Vilsmeier-Haack-type mechanism, extruding PO2Cl and HCl to yield the 4-chloro moiety.

Step 3: Reaction Monitoring (Self-Validation)
  • Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (4:1) mobile phase.

  • Validation Cue: The intermediate 4-hydroxyquinoline is highly fluorescent under 365 nm UV light. The reaction is deemed complete when this fluorescent spot disappears, replaced by a faster-eluting, UV-active (254 nm) spot corresponding to the less polar 4-chloroquinoline product.

Step 4: Quenching & Workup
  • Allow the reaction mixture to cool to room temperature.

  • Carefully and dropwise, pour the mixture over crushed ice (approx. 100 g) in a large beaker with vigorous stirring.

    • Causality: Rapid quenching of excess POCl3 is highly exothermic. Ice controls the temperature, preventing thermal degradation of the product and minimizing the violent release of HCl gas.

  • Neutralize the highly acidic aqueous mixture to pH 7-8 using cold aqueous ammonia (28%) or a saturated Na2CO3 solution.

    • Validation Cue: The target compound is a weak base. Neutralization ensures the quinoline nitrogen is deprotonated (free-based), causing the product to precipitate or become highly soluble in the organic extraction phase.

  • Extract the aqueous layer with Dichloromethane (DCM) (3 × 50 mL).

  • Wash the combined organic layers with brine (50 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Step 5: Purification
  • Purify the crude residue by flash column chromatography on silica gel (eluent: Hexanes/Ethyl Acetate gradient, typically 9:1 to 4:1).

  • Alternatively, the product can be recrystallized from hot ethanol to afford pure 4-chloro-2-phenyl-7-(trifluoromethyl)quinoline as an off-white to pale yellow solid.

References

  • Niementowski quinoline synthesis Wikipedia URL: [Link][1]

  • Recent Advances in the Friedländer Reaction Chemical Reviews - ACS Publications URL:[Link][2]

  • A Facile One Pot Synthesis and Anticorrosion Potential of Carbazole Linked Quinoline Moiety ResearchGate URL: [Link][3]

  • A Facile One Pot Synthesis and Anticorrosion Potential of Carbazole Linked Quinoline Moiety Semantic Scholar URL:[Link]

Sources

Application

Application Note: High-Yield Microwave-Assisted Synthesis of 4-Chloro-2-phenylquinolines

Introduction & Mechanistic Rationale The 4-chloro-2-phenylquinoline scaffold is a highly privileged intermediate in modern drug discovery, serving as the structural backbone for numerous DNA intercalators, antimalarials,...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The 4-chloro-2-phenylquinoline scaffold is a highly privileged intermediate in modern drug discovery, serving as the structural backbone for numerous DNA intercalators, antimalarials, and kinase inhibitors[1]. Traditional synthetic routes to this scaffold typically rely on the classic Conrad-Limpach cyclization followed by thermal deoxychlorination. However, these conventional methods are frequently plagued by prolonged reaction times, harsh thermal degradation, and moderate yields[1].

To overcome these kinetic and thermodynamic barriers, this application note details a highly optimized, eco-friendly protocol leveraging Microwave-Assisted Organic Synthesis (MAOS)[2]. By utilizing microwave irradiation, we can rapidly achieve the activation energy required for both the cyclization and chlorination steps, significantly enhancing the purity and yield of the final 4-chloro-2-phenylquinoline product while establishing a self-validating experimental workflow[1][2].

Reaction Pathway

SynthesisPathway A Aniline + Ethyl Benzoylacetate B Ethyl 3-phenyl-3- (phenylamino)acrylate A->B Condensation (H+, Heat) C 2-Phenylquinolin- 4(1H)-one B->C Conrad-Limpach Cyclization (MW) D 4-Chloro-2- phenylquinoline C->D Chlorination (POCl3, MW)

Fig 1: Three-step synthesis pathway of 4-chloro-2-phenylquinoline from aniline.

Experimental Design & Causality

The synthesis is strategically divided into three distinct phases, each engineered to maximize conversion and minimize side reactions:

  • Phase 1: Acid-Catalyzed Condensation: Aniline and ethyl benzoylacetate are reacted under acidic conditions. The acid catalyst protonates the carbonyl oxygen of the acetate, increasing its electrophilicity. This facilitates a rapid nucleophilic attack by the aniline amino group, forming the intermediate ethyl 3-phenyl-3-(phenylamino)acrylate[2].

  • Phase 2: Microwave-Assisted Conrad-Limpach Cyclization: The acrylate undergoes intramolecular cyclization. Conventional thermal heating often leads to charring and byproduct formation. In contrast, microwave irradiation (180°C, 250 W) provides uniform, volumetric heating that drives the equilibrium cleanly toward the thermodynamically stable 2-phenylquinolin-4(1H)-one (also known as 4-hydroxy-2-phenylquinoline)[1][2].

  • Phase 3: Deoxychlorination via Vilsmeier-type Activation: The quinolone is treated with phosphorus oxychloride (POCl3).

    • Scientist's Insight: In this solvent-free microwave protocol, POCl3 acts as both the chlorinating reagent and a microwave susceptor. Its dielectric properties allow it to rapidly absorb microwave energy, creating localized superheating. This accelerates the formation of the reactive Vilsmeier-type intermediate, driving the nucleophilic substitution of the activated hydroxyl group by chloride. This causality explains the dramatic reduction in reaction time from 5 hours (thermal) to just 3 minutes (microwave)[1][2].

Experimental Workflow

Workflow Step1 Phase 1: Condensation Reflux in EtOH/HCl Yield: ~95% Step2 Phase 2: Cyclization Microwave 180°C, 5 min Yield: ~85-92% Step1->Step2 Step3 Phase 3: Chlorination POCl3, Microwave 75°C, 3 min Yield: ~85-95% Step2->Step3 Step4 Phase 4: Workup & Validation Quench, neutralize, extract Verify by NMR/MS Step3->Step4

Fig 2: Experimental workflow for microwave-assisted synthesis and validation.

Step-by-Step Protocol

Phase 1: Synthesis of Ethyl 3-phenyl-3-(phenylamino)acrylate
  • Reagents: Ethyl benzoylacetate (0.01 mol), Aniline (0.01 mol), concentrated HCl (catalytic).

  • Procedure: In a 50 mL round-bottom flask, combine ethyl benzoylacetate and aniline in 20 mL of absolute ethanol. Add 2-3 drops of concentrated HCl to catalyze the condensation.

  • Reaction: Reflux the mixture with continuous stirring for 3 hours at 50°C[2].

  • Workup: Evaporate the solvent under reduced pressure. Recrystallize the crude yellow solid from ethanol.

  • Self-Validation: The expected yield is ~95%[2]. Confirm product formation via IR spectroscopy by observing the appearance of a secondary amine N-H stretch and the disappearance of the primary amine bands.

Phase 2: Synthesis of 2-Phenylquinolin-4(1H)-one
  • Reagents: Ethyl 3-phenyl-3-(phenylamino)acrylate (0.01 mol).

  • Procedure: Transfer the purified acrylate into a dedicated microwave-safe quartz reaction vessel. No additional solvent is strictly required if the system allows neat microwave irradiation, though a minimal amount of high-boiling solvent (e.g., diphenyl ether) can be used as a heat sink if preferred.

  • Reaction: Irradiate the vessel in a microwave synthesizer at 180°C (250 W) for exactly 5 minutes[1][2].

  • Workup: Allow the vessel to cool to room temperature. Wash the resulting solid with a mixture of chloroform and petroleum ether to remove uncyclized starting material[1].

  • Self-Validation: The expected yield is 85-92%[1][2].

    • Melting Point: ~240°C[3].

    • 1H NMR (400 MHz, MD3OD): Look for a distinct doublet at δ 8.26 (H-5) and a singlet at δ 6.57 confirming the OH proton[3].

Phase 3: Synthesis of 4-Chloro-2-phenylquinoline
  • Reagents: 2-Phenylquinolin-4(1H)-one (0.01 mol), POCl3 (excess, ~5-10 mL).

  • Procedure: Suspend the quinolone directly in POCl3 within a microwave vessel. Ensure the vessel is properly sealed and vented according to the manufacturer's safety guidelines for gas-evolving reactions.

  • Reaction: Irradiate the mixture at 75°C (150 W) for 3 minutes[2].

  • Workup: Carefully and slowly pour the cooled reaction mixture over crushed ice to safely quench the excess POCl3. Neutralize the highly acidic aqueous mixture with a saturated NaHCO3 solution until pH ~7 is reached[4]. Extract the aqueous layer with dichloromethane (DCM, 3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo[4].

  • Self-Validation: The expected yield is 85-95%[2][3].

    • Melting Point: ~162°C[3].

    • Mass Spectrometry: Confirm the replacement of the hydroxyl group by chlorine via the molecular ion peak at m/z 239 (M+.)[5].

    • 1H NMR (300 MHz, CDCl3): Confirm the absence of the OH signal and the presence of a multiplet at δ 8.04-8.19 (m, 4H, H-5, H-8, Ph H-2 & H-2')[3].

Quantitative Data Summary

The integration of microwave irradiation drastically improves the efficiency of the synthesis compared to traditional thermal methods. The table below summarizes the kinetic and yield advantages.

Reaction StepMethodologyTemperature (°C)Reaction TimeIsolated Yield (%)
Condensation Thermal Reflux503 hours95
Cyclization Conventional Thermal250> 1 hour< 70
Cyclization Microwave (250 W)1805 minutes85 - 92
Chlorination Conventional Reflux1005 hours~ 80
Chlorination Microwave (150 W)753 minutes85 - 95

Data derived from comparative studies on quinoline derivative synthesis[1][2].

References

  • Pitchai P., Uvarani C., Makhanya T.R., Gengan R.M., and Mohan P.S. (2014). Synthesis of Cryptosanguinolentine and Its Phenyl Derivative via Eco-Friendly Sources. Research & Reviews: Journal of Chemistry. Available at:[Link][1][3][5]

  • Ndaba, Hlengiwe Glenrose. (2015). Synthesis of novel naphthyridine derivatives and their biological evaluation. DUT Open Scholar. Available at:[Link][2]

  • Royal Society of Chemistry (RSC) Supporting Information. Ruthenium Catalyzed Dehydrogenative Cyclization to Synthesize Polysubstituted 4-Quinolones under Solvent-Free Condition. Available at:[Link][4]

Sources

Method

Analytical Characterization and Validation Protocols for 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

Executive Summary & Physicochemical Profiling 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline is a highly functionalized heterocyclic scaffold of paramount importance in medicinal chemistry, serving as a critical intermed...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Physicochemical Profiling

4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline is a highly functionalized heterocyclic scaffold of paramount importance in medicinal chemistry, serving as a critical intermediate for the synthesis of antimalarials, kinase inhibitors, and advanced materials. The precise analytical characterization of this molecule requires a nuanced understanding of its structural domains:

  • The 4-Chloro Substituent : This moiety is highly activated toward Nucleophilic Aromatic Substitution (SNAr) and palladium-catalyzed cross-coupling[1]. Causality of handling: Because of its reactivity, analytical sample preparation must strictly avoid strong nucleophiles or highly basic aqueous conditions to prevent premature hydrolysis or degradation during analysis.

  • The 7-(Trifluoromethyl) Group : This strongly electron-withdrawing group imparts significant lipophilicity (increasing logP) and metabolic stability[2]. Causality of analysis: Analytically, it serves as an excellent diagnostic handle for 19 F NMR, yielding a sharp, distinct singlet that is free from background biological or solvent interference[3].

  • The 2-Phenyl Ring : The addition of the phenyl ring extends the π -conjugation of the quinoline core. Causality of detection: This extended conjugation significantly enhances UV chromophore absorptivity, shifting the absorption maximum ( λmax​ ) to longer wavelengths and allowing for highly sensitive HPLC-UV quantification at 254 nm and 280 nm[4].

Analytical Workflow Visualization

To ensure absolute data integrity, the characterization pipeline is designed as a self-validating system. System Suitability Tests (SST) and calibration checks act as mandatory gating mechanisms before any sample data is acquired.

AnalyticalWorkflow Sample 4-Chloro-2-phenyl-7- (trifluoromethyl)quinoline Prep Sample Preparation & Solubilization Sample->Prep Validation System Suitability & Self-Validation Prep->Validation SST / Tuning Mix NMR NMR Spectroscopy (1H, 13C, 19F) Validation->NMR CDCl3 / TMS LCMS LC-MS/MS (Mass & Fragmentation) Validation->LCMS ESI+ HPLC HPLC-UV (Purity & Quantification) Validation->HPLC UV 254 nm Data Data Integration & Structural Elucidation NMR->Data LCMS->Data HPLC->Data

Fig 1: Self-validating analytical workflow for halogenated quinoline characterization.

Self-Validating Experimental Methodologies

Protocol 1: Multinuclear NMR Spectroscopy ( 1 H, 13 C, 19 F)

Causality: Deuterated chloroform (CDCl 3​ ) is selected as the solvent because it lacks exchangeable protons and readily dissolves lipophilic, halogenated quinolines. The 19 F NMR is critical for confirming the integrity of the 7-position substituent without interference from the carbocyclic protons[3]. Self-Validation Mechanism: The system is validated using Tetramethylsilane (TMS) as an internal standard. A TMS line width of 1.0 Hz must be achieved to confirm optimal magnetic field homogeneity (shimming) prior to data acquisition, ensuring that the complex multiplet splitting of the quinoline core is accurately resolved[5].

Step-by-Step Procedure:

  • Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous CDCl 3​ containing 0.03% v/v TMS. Transfer the solution to a 5 mm precision NMR tube.

  • System Suitability (Gating Step): Lock the spectrometer to the deuterium signal of CDCl 3​ . Shim the Z and Z 2 gradients until the TMS signal at δ 0.00 ppm exhibits a line width at half-height ( W1/2​ ) of 1.0 Hz. Do not proceed if this criterion is unmet.

  • 1 H NMR Acquisition: Acquire 16 scans with a 30° pulse angle and a 2-second relaxation delay. The H-3 proton will appear as a distinct singlet due to the lack of adjacent protons on the pyridine ring.

  • 19 F NMR Acquisition: Acquire 64 scans using a proton-decoupled sequence. The -CF 3​ group will appear as a sharp singlet[3].

  • 13 C NMR Acquisition: Acquire 1024 scans. Pay special attention to the C-7 carbon and the CF 3​ carbon, which will appear as quartets due to 1JCF​ and 2JCF​ spin-spin coupling[3].

Protocol 2: High-Performance Liquid Chromatography (HPLC-UV)

Causality: The high lipophilicity of the trifluoromethyl and phenyl groups dictates the use of a reversed-phase C18 column. Formic acid is added to the mobile phase to suppress the ionization of the weakly basic quinoline nitrogen, preventing peak tailing and ensuring sharp, Gaussian peak shapes[6]. Self-Validation Mechanism: The protocol is self-validating through a System Suitability Test (SST). A known reference standard is injected to verify column efficiency (Theoretical Plates > 5,000) and peak symmetry (Tailing Factor 1.5) before analyzing the unknown sample.

Step-by-Step Procedure:

  • Mobile Phase Preparation: Prepare Solvent A (Milli-Q Water + 0.1% Formic Acid) and Solvent B (HPLC-grade Acetonitrile + 0.1% Formic Acid). Degas ultrasonically for 15 minutes.

  • SST Execution (Gating Step): Inject 10 μ L of a 50 μ g/mL reference standard. Verify that the retention time is stable ( ± 2% RSD), Theoretical Plates > 5,000, and the tailing factor is between 0.9 and 1.5.

  • Sample Analysis: Inject 10 μ L of the prepared sample (100 μ g/mL in Acetonitrile). Run a linear gradient from 40% B to 95% B over 15 minutes at a flow rate of 1.0 mL/min.

  • Detection: Monitor absorbance at 254 nm (universal aromatic detection) and 280 nm (specific to the extended quinoline-phenyl conjugation)[4].

Protocol 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Causality: Electrospray Ionization in positive mode (ESI+) is chosen because the quinoline nitrogen readily accepts a proton to form an [M+H] + ion. The presence of the 4-chloro group is definitively confirmed by observing the characteristic 3:1 isotopic ratio of 35 Cl to 37 Cl[7]. Self-Validation Mechanism: The system is self-validated by infusing a standard tuning mix (e.g., Agilent ESI-L Low Concentration Tuning Mix) to calibrate the mass axis to 5 ppm mass accuracy and verify detector sensitivity before sample injection.

Step-by-Step Procedure:

  • Calibration (Gating Step): Infuse the tuning mix and verify the mass accuracy across the 100-1000 m/z range. Adjust quadrupole resolution to achieve baseline separation of isotopic peaks.

  • Ionization Parameters: Set the capillary voltage to 3.5 kV, drying gas temperature to 300 °C, and nebulizer pressure to 40 psi.

  • Data Acquisition: Acquire full scan MS data (m/z 100-500). The target compound ( C16​H9​ClF3​N ) has a monoisotopic mass of 307.037 Da. Extract the[M+H] + chromatogram at m/z 308.045.

  • Isotope Analysis: Verify the presence of the 37 Cl isotope peak at m/z 310.042, ensuring it is approximately 33% the intensity of the 35 Cl [M+H] + peak[7].

Data Presentation & Acceptance Criteria

Table 1: Expected NMR Chemical Shifts and Coupling Patterns

NucleusExpected Shift ( δ ppm)MultiplicityAssignment / Rationale
19 F -61.5 to -62.0Singlet (3F)7-CF 3​ group; highly deshielded, no adjacent protons[3].
1 H ~ 8.05Singlet (1H)H-3; isolated proton on the pyridine ring.
1 H ~ 8.45Singlet (1H)H-8; deshielded by the adjacent nitrogen lone pair[5].
1 H 7.45 - 8.25Multiplets (7H)H-5, H-6, and the 5 protons of the 2-phenyl ring[4].
13 C ~ 124.0QuartetCF 3​ carbon; large one-bond coupling ( 1JCF​ 272 Hz)[3].
13 C ~ 130.5QuartetC-7 carbon; two-bond coupling to fluorine ( 2JCF​ 32 Hz)[3].

Table 2: HPLC-UV and LC-MS/MS Method Parameters and SST Criteria

ParameterSpecification / SetpointSelf-Validation Acceptance Criteria
HPLC Column C18, 150 x 4.6 mm, 3.5 μ mN/A
Mobile Phase A: H 2​ O (0.1% FA), B: MeCN (0.1% FA)N/A
HPLC SST: Tailing Factor Measured at 5% peak height Tf​ 1.5 (Ensures no secondary interactions)[6]
HPLC SST: Efficiency Theoretical Plates ( N ) N > 5,000 (Ensures column viability)[6]
MS Ionization ESI Positive Mode (ESI+)N/A
MS SST: Mass Accuracy Calibrated via Tuning MixError 5 ppm[7]
MS Target Ion [M+H] + m/z 308.045 ( 35 Cl) and 310.042 ( 37 Cl)

References

  • Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases - Beilstein Archives. [Link]

  • A review on the liquid chromatography-nuclear magnetic resonance (LC-NMR) and it - WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.[Link]

  • Chromene- and Quinoline-3-Carbaldehydes: Useful Intermediates in the Synthesis of Heterocyclic Scaffolds - MDPI. [Link]

Sources

Application

Application Note: Evaluating 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline and Its Derivatives in Cell-Based Assays

Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: High-Throughput Screening, Mechanistic Profiling, and Target Engagement Executive Summary & Pharmacological Rationale 4-Chloro-2-ph...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: High-Throughput Screening, Mechanistic Profiling, and Target Engagement

Executive Summary & Pharmacological Rationale

4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline is a highly privileged, versatile building block in medicinal chemistry. While the parent compound exhibits baseline biological activity, its true value lies in its role as a precursor for synthesizing potent antiproliferative and antimicrobial agents. By exploiting the reactive chlorine at the C-4 position, researchers synthesize libraries of derivatives—such as piperazinylquinolines—that exhibit profound efficacy against renal, breast, and glioblastoma cancer cell lines 1.

The Causality of the Scaffold: The inclusion of the trifluoromethyl (-CF₃) group at the C-7 position and a phenyl ring at C-2 dramatically alters the physicochemical profile of the molecule. The -CF₃ group acts as an electron-withdrawing lipophilic moiety that enhances metabolic stability, increases membrane permeability, and facilitates strong halogen bonding within hydrophobic protein pockets 2. However, this extreme lipophilicity dictates strict parameters for cell-based assay design, particularly regarding solvent management (DMSO limits) and serum protein binding.

This technical guide provides self-validating, step-by-step protocols for evaluating this compound class, moving from primary viability screening to advanced label-free target engagement.

Experimental Workflow & Mechanism of Action

To systematically evaluate 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline derivatives, a tiered screening cascade is required.

Workflow A Compound Preparation (4-Chloro-2-phenyl-7-CF3-quinoline) B Primary Screening (MTT / CTG Viability) A->B C Mechanistic Profiling (Flow Cytometry) B->C D Target Engagement (CETSA) C->D

Fig 1. Tiered cell-based screening workflow for trifluoromethylquinoline derivatives.

Recent literature demonstrates that these derivatives often act by inhibiting critical intracellular targets such as tubulin (preventing polymerization) or cystathionine γ-lyase (CTH), ultimately triggering G2/M phase cell cycle arrest and apoptosis 34.

Pathway Ligand Quinoline Derivative Target Intracellular Target (e.g., Tubulin / CTH) Ligand->Target Binds Arrest G2/M Cell Cycle Arrest Target->Arrest Inhibits Apoptosis Apoptosis Induction Arrest->Apoptosis Triggers

Fig 2. Established mechanism of action for antiproliferative trifluoromethylquinolines.

Quantitative Data Summary

The following table synthesizes expected pharmacological metrics for this compound class based on recent authoritative studies, providing a benchmark for your assay validation.

Compound / DerivativeTarget Cell LineAssay TypeKey Metric / OutcomeReference
4-Chloro-2-phenyl-7-CF₃-quinoline MCF-7 (Breast)MTT ViabilityIC₅₀ > 50 µM (Baseline precursor)1
4-Piperazinylquinoline Analog UO-31 (Renal)NCI-60 ScreenGrowth Inhibition (G%) = -19%2
TKL002 (CF₃-Quinoline deriv.) U118MG (Glioblastoma)CETSAΔTm = +4.5 °C (CTH stabilization)3
CF₃-Quinoline Tubulin Inhibitor LNCaP (Prostate)Flow CytometryG2/M Arrest (EC₅₀ = 2 nM)4

Step-by-Step Methodologies

Protocol 1: High-Throughput Viability Screening (MTT Assay)

Rationale: Due to the high lipophilicity of the -CF₃ and phenyl groups, compounds can easily precipitate in aqueous media or bind non-specifically to plastic. Careful DMSO management and intermediate dilutions in protein-rich media (10% FBS) are critical to prevent false negatives.

Step-by-Step Procedure:

  • Cell Seeding: Seed target cells (e.g., MCF-7 or UO-31) at a density of 5×103 cells/well in a 96-well plate using 100 µL of complete medium (e.g., DMEM + 10% FBS).

    • Self-Validation Step: Fill the outer perimeter wells with 200 µL of sterile PBS to prevent evaporation-induced edge effects, which skew IC₅₀ calculations.

  • Compound Preparation: Dissolve the quinoline derivative in 100% molecular-grade DMSO to create a 10 mM master stock.

  • Serial Dilution: Perform 1:3 serial dilutions in 100% DMSO. Next, perform a 1:100 intermediate dilution in complete culture media.

    • Critical Causality: The final DMSO concentration on the cells must not exceed 0.5% (v/v). Higher concentrations of DMSO will synergize with the lipophilic quinoline to induce solvent toxicity, confounding the results.

  • Treatment: Remove the overnight culture media and add 100 µL of the compound-containing media. Incubate for 48–72 hours at 37°C, 5% CO₂.

  • Detection: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 3 hours. Carefully aspirate the media and dissolve the formazan crystals in 100 µL of DMSO. Read absorbance at 570 nm.

Protocol 2: Mechanistic Profiling - Cell Cycle Arrest (Flow Cytometry)

Rationale: Active 4-amino/piperazinyl derivatives of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline frequently target tubulin, leading to chromosomal segregation failure and G2/M phase cell cycle arrest 4.

Step-by-Step Procedure:

  • Treatment & Harvesting: Treat 2×105 cells/well in a 6-well plate with the compound at and the established IC₅₀ for 24 hours. Harvest cells via trypsinization, ensuring all floating (potentially apoptotic/arrested) cells are collected from the supernatant.

  • Fixation: Wash the cell pellet twice with cold PBS. Resuspend in 300 µL of cold PBS, then add 700 µL of ice-cold 100% ethanol dropwise while gently vortexing.

    • Critical Causality: Dropwise addition prevents cell clumping, ensuring single-cell suspensions required for accurate DNA content analysis. Fix overnight at -20°C.

  • Staining: Centrifuge at 1000 x g for 5 mins. Wash the pellet with PBS. Resuspend in 500 µL of PI/RNase Staining Buffer (50 µg/mL Propidium Iodide, 100 µg/mL RNase A in PBS).

    • Critical Causality: RNase A is mandatory. PI intercalates into both DNA and RNA; without RNA degradation, the fluorescent signal will not accurately reflect DNA ploidy (2N vs 4N).

  • Acquisition: Incubate in the dark for 30 minutes at room temperature. Acquire data using a flow cytometer (e.g., BD FACSCanto II), analyzing at least 10,000 events per sample.

Protocol 3: Target Engagement - Cellular Thermal Shift Assay (CETSA)

Rationale: Attaching a bulky fluorophore to a trifluoromethylquinoline dramatically alters its lipophilicity and cellular distribution. CETSA is the gold standard here because it allows label-free confirmation of target engagement (e.g., binding to CTH) in intact cells by measuring the ligand-induced thermal stabilization of the target protein 3.

Step-by-Step Procedure:

  • In-Cell Incubation: Treat cells in 10 cm dishes with either vehicle (0.1% DMSO) or the quinoline derivative (e.g., 5–10 µM) for 2 hours.

  • Aliquotting: Harvest cells, wash with PBS, and resuspend in PBS supplemented with protease inhibitors. Divide the suspension equally into 8 PCR tubes (50 µL each).

  • Thermal Gradient: Heat the tubes in a thermal cycler across a temperature gradient (e.g., 40°C to 68°C) for exactly 3 minutes, followed by 3 minutes at room temperature.

    • Critical Causality: The brief heating denatures unbound proteins. Ligand-bound proteins (stabilized by the quinoline) resist denaturation at higher temperatures.

  • Lysis & Clearance: Subject the tubes to three rapid freeze-thaw cycles (liquid nitrogen to 37°C water bath). Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the denatured/aggregated proteins.

  • Western Blotting: Collect the soluble supernatant. Resolve the remaining soluble target protein via SDS-PAGE and Western Blot. Quantify band intensities to calculate the shift in melting temperature (ΔTm).

References

  • La Monica, G., et al. "Design, Synthesis, and In Silico Insights of new 4-Piperazinylquinolines as Antiproliferative Agents against NCI Renal Cancer Cell Lines." ChemistrySelect / University of Palermo Repository. Available at: [Link]

  • ACS Publications. "Hijacking the Hydrogen Sulfide Axis: A Novel 4-Trifluoromethylquinoline Derivative Suppresses Glioblastoma via Cystathionine γ-Lyase Suppression." Journal of Medicinal Chemistry. Available at: [Link]

  • ResearchGate. "Design, Synthesis and Bioevaluation of Novel Trifluoromethylquinoline Derivatives As Tubulin Polymerization Inhibitors." ResearchGate Publications. Available at: [Link]

Sources

Method

Protocol for testing anti-proliferative activity of quinoline derivatives

Application Note & Protocol Topic: Protocol for Testing the Anti-Proliferative Activity of Quinoline Derivatives Audience: Researchers, scientists, and drug development professionals. Evaluating the Anti-Proliferative Ef...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol

Topic: Protocol for Testing the Anti-Proliferative Activity of Quinoline Derivatives

Audience: Researchers, scientists, and drug development professionals.

Evaluating the Anti-Proliferative Efficacy of Novel Quinoline Derivatives: A Comprehensive Methodological Guide

Abstract

Quinoline and its derivatives constitute a privileged scaffold in medicinal chemistry, demonstrating a wide spectrum of pharmacological activities, including potent anti-proliferative effects against various cancer cell lines.[1] The therapeutic potential of these compounds stems from their diverse mechanisms of action, which include DNA intercalation, inhibition of topoisomerase enzymes, and disruption of microtubule dynamics.[2][3] This application note provides a detailed, field-proven protocol for assessing the anti-proliferative activity of novel quinoline derivatives. We present a step-by-step guide for the Sulforhodamine B (SRB) assay, a robust and highly reproducible method for cytotoxicity screening. Furthermore, we detail the principles of data analysis for determining the half-maximal inhibitory concentration (IC₅₀), a key metric of compound potency. This guide is designed to equip researchers with the necessary tools to systematically and accurately evaluate the anticancer potential of new chemical entities within the quinoline class.

Introduction: The Quinoline Scaffold in Oncology

The quinoline ring system is a cornerstone in the development of anticancer agents. Its rigid, planar structure is ideal for intercalating into DNA, while its versatile chemistry allows for substitutions that can target specific enzymes and signaling pathways crucial for cancer cell survival and proliferation.[2][4] Numerous quinoline-based drugs have been developed that exploit various cellular vulnerabilities, such as cell cycle checkpoints, angiogenesis, and apoptosis pathways.[1]

The initial and most critical step in evaluating a new quinoline derivative is to quantify its ability to inhibit cancer cell growth. This is achieved through in vitro cytotoxicity screening against a panel of human cancer cell lines. This document provides a comprehensive protocol using the Sulforhodamine B (SRB) assay, chosen for its stability, sensitivity, and reliance on total cellular protein content, which provides a reliable measure of cell biomass.[5][6]

Assay Principle: Sulforhodamine B (SRB) vs. MTT Assay

Two of the most common colorimetric assays for evaluating cytotoxicity are the MTT and SRB assays.

  • MTT (3-[4,5-dimethylthiazol-2-yl]-2,5 diphenyl tetrazolium bromide) Assay: This assay measures the metabolic activity of cells.[7] In viable cells, mitochondrial dehydrogenases convert the yellow MTT salt into purple formazan crystals.[8] The amount of formazan is proportional to the number of metabolically active cells.[9] While widely used, this assay can be influenced by compounds that alter cellular metabolism without affecting viability.

  • Sulforhodamine B (SRB) Assay: The SRB assay is based on the ability of the SRB dye to bind to basic amino acid residues of cellular proteins under mildly acidic conditions.[5][10] The amount of bound dye is directly proportional to the total protein mass, and thus to the number of cells.[6] This method is independent of metabolic activity and offers a stable end-point, making it a highly robust choice for high-throughput screening.

This protocol will focus on the SRB method due to its reliability and broad applicability.

Experimental Workflow: From Cell Culture to IC₅₀ Determination

The overall process involves a logical progression from preparing the cells and compound to acquiring and analyzing the final data.

SRB_Workflow cluster_prep Phase 1: Preparation cluster_treatment Phase 2: Incubation & Staining cluster_analysis Phase 3: Data Acquisition & Analysis A Seed Cells in 96-well Plates B Prepare Serial Dilutions of Quinoline Derivative C Treat Cells with Compound (e.g., 72 hours) B->C D Fix Cells with Cold TCA C->D E Stain Cellular Proteins with SRB Dye D->E F Wash to Remove Unbound Dye E->F G Solubilize Bound Dye with Tris Base F->G H Read Absorbance (510-570 nm) G->H I Calculate % Viability & Plot Dose-Response Curve H->I J Determine IC50 Value (Non-linear Regression) I->J

Caption: High-level workflow for the SRB cytotoxicity assay.

Detailed Protocol: SRB Anti-Proliferative Assay

This protocol is optimized for adherent human cancer cell lines in a 96-well plate format.

4.1. Materials and Reagents

  • Cell Lines: A panel of human cancer cell lines (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma, HCT116 colon carcinoma).[11]

  • Culture Medium: Appropriate complete medium (e.g., DMEM or RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Reagents:

    • Quinoline derivative stock solution (e.g., 10 mM in DMSO).

    • Trichloroacetic acid (TCA), 10% (w/v) in water. Store at 4°C.

    • Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% (v/v) acetic acid.[10]

    • Washing solution: 1% (v/v) acetic acid in water.

    • Solubilization buffer: 10 mM Tris base solution, pH 10.5.[5]

  • Equipment:

    • Sterile 96-well flat-bottom tissue culture plates.

    • Humidified incubator (37°C, 5% CO₂).

    • Microplate spectrophotometer (reader).

4.2. Step-by-Step Methodology

  • Cell Seeding:

    • Harvest exponentially growing cells and determine cell density.

    • Seed cells into a 96-well plate at an optimal density (typically 5,000–10,000 cells/well in 100 µL medium). The ideal density ensures cells are in the logarithmic growth phase throughout the experiment.[5]

    • Include wells for "no-cell" blanks (medium only) to determine background absorbance.

    • Incubate the plate for 24 hours to allow cells to attach firmly.[12]

  • Compound Treatment:

    • Prepare serial dilutions of the quinoline derivative in complete culture medium from the stock solution. A typical concentration range might be 0.01 µM to 100 µM.

    • Ensure the final DMSO concentration in the wells is consistent and non-toxic (typically ≤ 0.5%).[12] Include a vehicle control (cells treated with medium containing the same final DMSO concentration).

    • Carefully remove the medium from the wells and add 100 µL of the medium containing the diluted compounds (or vehicle control).

    • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

  • Cell Fixation:

    • After incubation, gently add 50 µL of cold 10% TCA to each well without aspirating the medium. The TCA fixes the cells to the plate and precipitates cellular proteins.[10]

    • Incubate the plate at 4°C for 1 hour.

  • Staining:

    • Carefully discard the supernatant. Wash the plates five times with slow-running tap water or 1% acetic acid to remove TCA, medium components, and detached cells.[10]

    • Remove excess water by tapping the plate on a paper towel and allow it to air dry completely at room temperature.[5]

    • Add 100 µL of 0.4% SRB solution to each well, ensuring the entire monolayer is covered.

    • Incubate at room temperature for 30 minutes.

  • Washing and Solubilization:

    • Quickly wash the plates four times with 200 µL of 1% acetic acid to remove unbound dye. This step is critical to reduce background noise.[5]

    • Allow the plates to air dry completely.

    • Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.[5]

    • Place the plate on a shaker for 5-10 minutes to ensure the dye is fully dissolved.

  • Data Acquisition:

    • Measure the absorbance (Optical Density, OD) at a wavelength between 510 nm and 570 nm using a microplate reader.[6]

Data Analysis and Interpretation

5.1. Calculation of Percentage Viability

The raw absorbance values are used to calculate the percentage of viable cells relative to the vehicle-treated control.

  • Formula: % Viability = [(OD_treated - OD_blank) / (OD_vehicle - OD_blank)] * 100

    • OD_treated: Absorbance of wells with cells and the quinoline derivative.

    • OD_vehicle: Average absorbance of wells with cells and the vehicle control (e.g., DMSO).

    • OD_blank: Average absorbance of wells with medium only.

5.2. Determination of the IC₅₀ Value

The IC₅₀ (half-maximal inhibitory concentration) is the concentration of a drug required to inhibit cell proliferation by 50%.[11][13] It is a standard measure of a compound's potency.

  • Plotting: Create a dose-response curve by plotting the % Viability (Y-axis) against the logarithm of the compound concentration (X-axis).

  • Curve Fitting: Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in a statistical software package like GraphPad Prism or R to fit a sigmoidal curve to the data.[11]

  • IC₅₀ Calculation: The software will calculate the IC₅₀ value from the fitted curve. A lower IC₅₀ value indicates higher potency.[13]

5.3. Sample Data Presentation

Summarize the calculated IC₅₀ values in a table for clear comparison across different cell lines.

Quinoline DerivativeCell LineTissue of OriginIC₅₀ (µM) [Mean ± SD]
Compound QX-1A549Lung Carcinoma15.2 ± 2.1
MCF-7Breast Adenocarcinoma7.8 ± 0.9
HCT116Colon Carcinoma11.4 ± 1.5
Doxorubicin (Control)A549Lung Carcinoma0.8 ± 0.1
MCF-7Breast Adenocarcinoma0.5 ± 0.07
HCT116Colon Carcinoma0.6 ± 0.09
Mechanistic Insights: Quinoline Derivatives as Microtubule Inhibitors

While quinoline derivatives have multiple mechanisms of action, one significant pathway involves the inhibition of tubulin polymerization.[3] Microtubules are essential components of the cytoskeleton, playing a critical role in cell division (mitosis).

  • Mechanism: Certain quinoline derivatives can bind to the colchicine-binding site on β-tubulin.[14] This binding prevents the polymerization of tubulin dimers into microtubules.

  • Consequence: The disruption of microtubule dynamics leads to a failure in forming a functional mitotic spindle, causing the cell cycle to arrest in the G2/M phase. Prolonged mitotic arrest ultimately triggers apoptosis (programmed cell death), leading to the observed anti-proliferative effect.[14]

Pathway cluster_cell Cancer Cell Tubulin α/β-Tubulin Dimers Microtubule Microtubule Polymerization Tubulin->Microtubule Spindle Mitotic Spindle Formation Microtubule->Spindle G2M_Arrest G2/M Phase Arrest Microtubule->G2M_Arrest M_Phase Mitosis (M-Phase) Spindle->M_Phase Proliferation Cell Proliferation M_Phase->Proliferation Apoptosis Apoptosis (Cell Death) Quinoline Quinoline Derivative Quinoline->Microtubule G2M_Arrest->Apoptosis

Caption: Quinoline derivatives inhibiting tubulin polymerization.

References

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Application

In Vivo Evaluation of 4-Substituted-7-Trifluoromethylquinoline Derivatives: A Comprehensive Guide for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed framework for the in vivo evaluation of 4-substituted-7-trifluoromethylquinoline derivatives, a class of compounds with signi...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed framework for the in vivo evaluation of 4-substituted-7-trifluoromethylquinoline derivatives, a class of compounds with significant therapeutic potential across various disease areas, including oncology, infectious diseases, and inflammation. As a Senior Application Scientist, this document is structured to provide not only step-by-step protocols but also the scientific rationale behind the experimental designs, ensuring a robust and well-validated preclinical assessment.

Introduction: The Therapeutic Promise of 4-Substituted-7-Trifluoromethylquinolines

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs.[1] The introduction of a trifluoromethyl group at the 7-position can significantly enhance metabolic stability and cell permeability, while substitutions at the 4-position offer a versatile point for modification to optimize potency and target selectivity.[1][2] This unique combination of structural features has led to the emergence of 4-substituted-7-trifluoromethylquinoline derivatives as promising candidates for novel therapeutics. Rigorous in vivo evaluation is the critical next step to translate their in vitro activity into potential clinical applications.

Preclinical In Vivo Study Design: A Strategic Approach

A well-designed preclinical in vivo study is paramount for generating meaningful and reproducible data. The overall workflow should be a logical progression from initial safety and pharmacokinetic profiling to comprehensive efficacy testing in relevant disease models.

cluster_0 Preclinical Workflow A Compound Formulation & Stability B Acute & Sub-chronic Toxicity Studies A->B C Pharmacokinetic (PK) Profiling B->C D Selection of Animal Model C->D E In Vivo Efficacy Studies D->E F Pharmacodynamic (PD) & Biomarker Analysis E->F G Data Analysis & Interpretation F->G

Caption: High-level workflow for the in vivo evaluation of 4-substituted-7-trifluoromethylquinoline derivatives.

Ethical Considerations

All animal experiments must be conducted in strict accordance with institutional and national guidelines for the care and use of laboratory animals. Protocols must be reviewed and approved by an Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics board.

Compound Formulation and Administration

The choice of vehicle and route of administration is critical for ensuring appropriate drug exposure. For poorly soluble quinoline derivatives, formulation strategies may be necessary to enhance bioavailability.[3][4][5]

Common Formulations:

Route of AdministrationVehicle Examples
Oral (p.o.) 0.5% Carboxymethylcellulose (CMC) in water, 7% Tween 80/3% ethanol in saline[6][7]
Intravenous (i.v.) Saline with 5% DMSO/5% Solutol, Cyclodextrin-based formulations[7][8]
Intraperitoneal (i.p.) Saline, Phosphate-buffered saline (PBS)

In Vivo Efficacy Evaluation: Disease-Specific Protocols

The following protocols are tailored to assess the efficacy of 4-substituted-7-trifluoromethylquinoline derivatives in key therapeutic areas.

Anticancer Efficacy: Human Tumor Xenograft Models

Human tumor xenograft models in immunocompromised mice are a standard for evaluating the in vivo antitumor activity of novel compounds.[9][10][11]

Protocol 1: Subcutaneous Xenograft Model

  • Cell Line Selection and Culture: Select a human cancer cell line relevant to the compound's proposed mechanism of action. Culture the cells under standard conditions.

  • Animal Model: Use immunocompromised mice (e.g., NOD SCID or BALB/c nude), typically 6-8 weeks old.

  • Tumor Implantation: Subcutaneously inject a suspension of tumor cells (e.g., 5-10 x 10^6 cells in 100-200 µL of PBS or a PBS/Matrigel mixture) into the flank of each mouse.[12]

  • Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width^2) / 2.[12]

  • Treatment Initiation: When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

  • Dosing: Administer the 4-substituted-7-trifluoromethylquinoline derivative and vehicle control according to the predetermined schedule, dose, and route of administration.

  • Endpoint Analysis:

    • Continue to monitor tumor volume throughout the study.

    • Record animal body weight as an indicator of toxicity.

    • At the end of the study, euthanize the animals and excise the tumors for weight measurement and further analysis (e.g., histopathology, biomarker analysis).

Data Analysis:

Calculate the Tumor Growth Inhibition (TGI) using the following formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100[11][12]

cluster_0 Xenograft Efficacy Workflow A Tumor Cell Implantation B Tumor Growth to Palpable Size A->B C Randomization into Groups B->C D Treatment Administration C->D E Tumor Volume & Body Weight Monitoring D->E F Endpoint: Tumor Excision & Analysis E->F

Caption: Workflow for a typical subcutaneous xenograft study.

Antimalarial Efficacy: 4-Day Suppressive Test in Mice

The 4-day suppressive test using Plasmodium berghei in mice is a standard in vivo model for screening antimalarial compounds.[13][14]

Protocol 2: 4-Day Suppressive Test

  • Parasite and Host: Use a chloroquine-sensitive strain of Plasmodium berghei (e.g., ANKA strain) and Swiss albino mice (18-20 g).

  • Infection: Inoculate mice intraperitoneally with 1x10⁷ parasitized red blood cells from a donor mouse.[15]

  • Grouping and Treatment: Two hours post-infection, randomize mice into the following groups (n=5 per group):

    • Negative Control: Administer vehicle only.

    • Positive Control: Administer a standard antimalarial drug (e.g., chloroquine at 10 mg/kg).

    • Test Groups: Administer the 4-substituted-7-trifluoromethylquinoline derivative at various doses.

  • Dosing: Administer treatments orally or via the desired route once daily for four consecutive days.

  • Parasitemia Determination: On day 5, collect a drop of blood from the tail of each mouse to prepare a thin blood smear. Stain the smear with Giemsa and determine the percentage of parasitized red blood cells by microscopy.

  • Data Analysis: Calculate the percentage of parasitemia suppression for each treatment group relative to the negative control.

Anti-inflammatory Efficacy: Carrageenan-Induced Paw Edema in Rats

The carrageenan-induced paw edema model is a widely used and reproducible assay for evaluating the in vivo anti-inflammatory activity of novel compounds.[16][17][18]

Protocol 3: Carrageenan-Induced Paw Edema

  • Animal Model: Use male Wistar or Sprague-Dawley rats (150-200 g).

  • Grouping and Treatment: Randomize animals into the following groups:

    • Negative Control: Administer vehicle only.

    • Positive Control: Administer a standard anti-inflammatory drug (e.g., indomethacin at 10 mg/kg).

    • Test Groups: Administer the 4-substituted-7-trifluoromethylquinoline derivative at various doses.

  • Dosing: Administer treatments orally or via the desired route.

  • Induction of Inflammation: One hour after treatment, inject 100 µL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.[18][19]

  • Measurement of Paw Edema: Measure the paw volume using a plethysmometer at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.[20]

  • Data Analysis: Calculate the percentage of inhibition of paw edema for each treatment group compared to the negative control group at each time point.[21]

Pharmacokinetic and Toxicological Evaluation

Understanding the absorption, distribution, metabolism, and excretion (ADME) and the safety profile of a compound is crucial for its development. These studies should be conducted in compliance with Good Laboratory Practice (GLP) regulations.[22][23]

Pharmacokinetic (PK) Studies

Protocol 4: Single-Dose Pharmacokinetic Study in Rodents

  • Animal Model: Use male and female rats or mice.

  • Grouping and Administration:

    • Intravenous (i.v.) Group: Administer a single i.v. dose to determine key PK parameters like clearance and volume of distribution.

    • Oral (p.o.) Group: Administer a single oral gavage dose to determine oral bioavailability.

  • Blood Sampling: Collect serial blood samples from each animal at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).[7]

  • Plasma Analysis: Process blood samples to obtain plasma and analyze the concentration of the compound using a validated bioanalytical method, such as LC-MS/MS.

  • Data Analysis: Calculate key pharmacokinetic parameters, including:

    • Maximum plasma concentration (Cmax)

    • Time to reach Cmax (Tmax)

    • Area under the plasma concentration-time curve (AUC)

    • Half-life (t1/2)

    • Clearance (CL)

    • Volume of distribution (Vd)

    • Oral bioavailability (F%)

cluster_0 Pharmacokinetic Study Workflow A Dose Administration (i.v. & p.o.) B Serial Blood Sampling A->B C Plasma Separation B->C D LC-MS/MS Analysis C->D E PK Parameter Calculation D->E

Caption: Workflow for a typical single-dose pharmacokinetic study.

Toxicological Studies

Toxicology studies are essential to identify potential adverse effects and to determine a safe dose range for further studies. These studies should be conducted in accordance with regulatory guidelines such as those from the FDA and the International Council for Harmonisation (ICH).[10][16][23][24]

Protocol 5: Acute Oral Toxicity Study (Up-and-Down Procedure)

  • Animal Model: Use a single sex (usually female) of a rodent species (e.g., rats).

  • Dosing: Administer a single oral dose of the compound to one animal.

  • Observation: Observe the animal for signs of toxicity and mortality for up to 14 days.

  • Dose Adjustment:

    • If the animal survives, the next animal is given a higher dose.

    • If the animal dies, the next animal is given a lower dose.

  • Endpoint: The study is complete after a specified number of animals have been tested, and the LD50 (median lethal dose) can be estimated.

Protocol 6: Repeated-Dose Toxicity Study (Sub-chronic)

  • Animal Model: Use two species, typically one rodent (e.g., rat) and one non-rodent (e.g., dog).

  • Dosing: Administer the compound daily for a specified duration (e.g., 28 or 90 days) at multiple dose levels.

  • Observations:

    • Monitor clinical signs, body weight, and food consumption daily.

    • Conduct detailed clinical pathology (hematology and clinical chemistry) and urinalysis at specified intervals.

  • Endpoint Analysis:

    • At the end of the study, conduct a full necropsy and collect organs for weight analysis and histopathological examination.

    • These studies aim to identify target organs of toxicity and establish a No-Observed-Adverse-Effect Level (NOAEL).[25]

Data Summary Tables:

Table 1: Example Pharmacokinetic Parameters

CompoundRouteDose (mg/kg)Cmax (ng/mL)Tmax (h)AUC (ng·h/mL)t1/2 (h)F (%)
Test Compound i.v.215000.0835004.5-
p.o.108001.070005.040

Table 2: Example Acute Toxicity Data

Dose (mg/kg)Number of AnimalsMortalityClinical Signs
500 30/3None
1000 31/3Lethargy, piloerection
2000 33/3Severe lethargy, ataxia

Conclusion

The in vivo evaluation of 4-substituted-7-trifluoromethylquinoline derivatives requires a systematic and multi-faceted approach. By following the detailed protocols and strategic considerations outlined in this guide, researchers can generate high-quality, reliable data to assess the therapeutic potential and safety of these promising compounds, paving the way for their further development as novel medicines.

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  • Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). [Link]

  • European Patent Office. (2002). Quinoline derivatives, process for producing them and pharmaceutical compositions containing them.
  • Biointerface Research in Applied Chemistry. (2022). Annotated Review on Various Biological Activities of Quinoline Molecule. [Link]

  • Kaur, K., et al. (2013). Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats. Inflammation, 36(6), 1345-1351. [Link]

  • Al-Ghananeem, A. M., & Malkawi, A. H. (2012). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Expert Opinion on Drug Delivery, 9(10), 1233-1249. [Link]

  • El-Faham, A., et al. (2025). Synthesis of Antimicrobial Quinoline Derivatives Enabled by Synergistic Pd/Enamine Catalysis: Experimental and Computational Study. Molecules, 30(20), 4888. [Link]

  • Gu, L., et al. (2025). Method for voluntary oral administration of drugs in mice. STAR Protocols, 6(4), 102715. [Link]

  • European Patent Office. (1991). Quinoline derivatives, process for their preparation and their use as medicaments. [Link]

Sources

Method

Application Notes and Protocols: Nucleophilic Substitution Reactions of 4-Chloroquinolines

For Researchers, Scientists, and Drug Development Professionals Introduction: The Enduring Significance of the 4-Substituted Quinoline Scaffold The quinoline ring system, particularly when functionalized at the 4-positio...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the 4-Substituted Quinoline Scaffold

The quinoline ring system, particularly when functionalized at the 4-position, represents a cornerstone of medicinal chemistry. The historical and ongoing success of 4-aminoquinoline-based drugs, such as the antimalarials chloroquine and hydroxychloroquine, underscores the therapeutic potential of this scaffold.[1][2] These compounds are not only vital in combating malaria but have also found applications in the treatment of autoimmune diseases like rheumatoid arthritis and lupus erythematosus.[1][3] The versatility of the 4-chloroquinoline precursor allows for the introduction of a diverse array of substituents through nucleophilic substitution, enabling the synthesis of novel compounds with potential activities against a range of diseases, including cancer and viral infections.[3][4]

This guide provides an in-depth exploration of the nucleophilic substitution reactions of 4-chloroquinolines, offering both a mechanistic understanding and practical, field-tested protocols for the synthesis of 4-substituted quinoline derivatives.

Mechanistic Insights: The SNAr Pathway

The reaction between 4-chloroquinolines and nucleophiles predominantly proceeds via a Nucleophilic Aromatic Substitution (SNA r) mechanism.[4][5] This is distinct from the more familiar SN1 and SN2 reactions that occur at sp3-hybridized carbon centers.[5] The key features of the SNAr mechanism in the context of 4-chloroquinolines are:

  • Activation of the Aromatic Ring: The electron-withdrawing effect of the quinoline nitrogen atom makes the aromatic ring electron-deficient, particularly at the C4 position, rendering it susceptible to nucleophilic attack.[5][6]

  • Formation of a Meisenheimer Complex: The reaction is initiated by the attack of a nucleophile on the C4 carbon, leading to the formation of a negatively charged intermediate known as a Meisenheimer complex.[7][8] This step temporarily disrupts the aromaticity of the quinoline ring.[8]

  • Stabilization of the Intermediate: The negative charge of the Meisenheimer complex is stabilized by resonance, with the electron-withdrawing nitrogen atom playing a crucial role in delocalizing the charge.[8][9]

  • Expulsion of the Leaving Group: In the final step, the chloride ion is expelled as the leaving group, and the aromaticity of the quinoline ring is restored, yielding the 4-substituted product.[7][9]

The overall reaction rate is influenced by the nature of the nucleophile, the solvent, and the presence of any additional substituents on the quinoline ring.[6]

SNAr_Mechanism cluster_reactants Reactants cluster_intermediate Intermediate cluster_products Products 4-Chloroquinoline 4-Chloroquinoline Meisenheimer_Complex Meisenheimer Complex (Anionic σ-complex) 4-Chloroquinoline->Meisenheimer_Complex Nucleophilic Attack Nucleophile Nu⁻ Nucleophile->Meisenheimer_Complex Substituted_Quinoline 4-Substituted Quinoline Meisenheimer_Complex->Substituted_Quinoline Elimination of Leaving Group Chloride_Ion Cl⁻ Meisenheimer_Complex->Chloride_Ion

Caption: The SNAr mechanism for the reaction of 4-chloroquinoline with a nucleophile.

I. Reactions with N-Nucleophiles: The Gateway to 4-Aminoquinolines

The synthesis of 4-aminoquinolines is arguably the most significant application of nucleophilic substitution on 4-chloroquinolines, forming the basis for numerous antimalarial drugs.[4][10]

Protocol 1: General Synthesis of 4-Aminoquinolines via Conventional Heating

This protocol describes a general method for the synthesis of 4-aminoquinolines from 4-chloroquinolines and an amine.

Materials:

  • 4-Chloroquinoline derivative

  • Alkyl or aryl amine (primary or secondary)

  • Solvent (e.g., ethanol, DMF, or excess amine)

  • Base (e.g., K2CO3, Et3N, if required)

  • Round-bottom flask with reflux condenser

  • Heating mantle or oil bath

  • Magnetic stirrer

  • TLC plates and developing chamber

  • Silica gel for column chromatography

  • Standard laboratory glassware and work-up reagents

Procedure:

  • To a round-bottom flask, add the 4-chloroquinoline derivative (1 equivalent).

  • Add the chosen solvent. In some cases, an excess of the amine can serve as the solvent.[4]

  • Add the amine nucleophile (1.1 - 5 equivalents). For less reactive amines, a larger excess may be required.

  • If the amine is used as its hydrochloride salt, or if a secondary amine is used, add a base (1.5 - 2 equivalents) to neutralize the generated HCl.[4]

  • Stir the reaction mixture at a temperature ranging from 80°C to over 120°C. The reaction time can vary from a few hours to over 24 hours, depending on the reactivity of the amine.[4]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • If a solvent was used, remove it under reduced pressure.

  • Perform an aqueous work-up. Typically, this involves diluting the residue with water and a suitable organic solvent (e.g., ethyl acetate, dichloromethane), followed by extraction. The organic layers are then combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated.

  • Purify the crude product by column chromatography on silica gel to afford the desired 4-aminoquinoline.

Reactant CombinationSolventTemperature (°C)Time (h)Yield (%)Reference
4,7-Dichloroquinoline & Primary/Secondary AlkylamineDMSO140-1800.3-0.580-95[4]
4-Chloroquinoline & AlkylamineAlcohol/DMF>120>24Varies[4]
4-Chloroquinoline & Aniline HydrochlorideN/AHighVaries70-80[4]
Protocol 2: Microwave-Assisted Synthesis of 4-Aminoquinolines

Microwave irradiation can significantly reduce reaction times and improve yields for the synthesis of 4-aminoquinolines.[4]

Materials:

  • Same as Protocol 1, with the addition of a microwave reactor.

Procedure:

  • In a microwave-safe reaction vessel, combine the 4-chloroquinoline derivative (1 equivalent), the amine (1.1-3 equivalents), and a suitable solvent (e.g., DMSO, ethanol).

  • If necessary, add a base.[4]

  • Seal the vessel and place it in the microwave reactor.

  • Irradiate the mixture at a set temperature (e.g., 140-180°C) for a short duration (e.g., 20-30 minutes).[4]

  • After the reaction is complete, cool the vessel to a safe temperature.

  • Follow the work-up and purification steps outlined in Protocol 1.

II. Reactions with O-Nucleophiles and S-Nucleophiles

While less common than reactions with N-nucleophiles, the substitution of the 4-chloro group with oxygen and sulfur nucleophiles provides access to a different class of quinoline derivatives with potential biological activities.[11][12]

Protocol 3: Synthesis of 4-Alkoxyquinolines

Materials:

  • 4-Chloroquinoline derivative

  • Alcohol (e.g., ethanol, butanol)

  • Strong base (e.g., sodium metal, sodium hydride)

  • Anhydrous solvent (e.g., THF, DMF)

  • Standard laboratory glassware and work-up reagents

Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen, argon), prepare the corresponding alkoxide by carefully adding the alcohol to a suspension of the strong base in the anhydrous solvent.

  • Once the alkoxide formation is complete, add the 4-chloroquinoline derivative to the reaction mixture.

  • Heat the reaction to reflux and monitor its progress by TLC.

  • Upon completion, cool the reaction to room temperature and carefully quench any remaining base with a proton source (e.g., water, saturated ammonium chloride).

  • Perform an aqueous work-up and purify the product by column chromatography.

Protocol 4: Synthesis of 4-(Alkylthio)quinolines

Materials:

  • 4-Chloroquinoline derivative

  • Thiol (e.g., ethanethiol, thiophenol)

  • Base (e.g., sodium ethoxide, potassium carbonate)

  • Solvent (e.g., ethanol, DMF)

  • Standard laboratory glassware and work-up reagents

Procedure:

  • To a solution of the thiol in the chosen solvent, add the base to generate the thiolate in situ.

  • Add the 4-chloroquinoline derivative to the reaction mixture.

  • Stir the reaction at room temperature or with gentle heating, monitoring by TLC.

  • Upon completion, perform an aqueous work-up and purify the product by column chromatography.

III. Palladium-Catalyzed Cross-Coupling Reactions

In addition to traditional SNAr reactions, palladium-catalyzed cross-coupling reactions have emerged as powerful tools for the functionalization of 4-chloroquinolines, particularly for the formation of C-C and C-N bonds.[13][14][15] These methods often offer milder reaction conditions and broader substrate scope.

Protocol 5: Suzuki-Miyaura Cross-Coupling for the Synthesis of 4-Arylquinolines

Materials:

  • 4-Chloroquinoline derivative

  • Arylboronic acid or ester

  • Palladium catalyst (e.g., Pd(PPh3)4, Pd(dppf)Cl2)

  • Base (e.g., K2CO3, Cs2CO3)

  • Solvent system (e.g., toluene/water, dioxane/water)

  • Standard laboratory glassware and work-up reagents

Procedure:

  • In a reaction vessel, combine the 4-chloroquinoline derivative, the arylboronic acid (1.1-1.5 equivalents), the palladium catalyst (1-5 mol%), and the base (2-3 equivalents).

  • Add the degassed solvent system.

  • Heat the reaction mixture under an inert atmosphere at a temperature typically ranging from 80 to 110°C.

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, cool the reaction and perform an aqueous work-up.

  • Purify the product by column chromatography.

Suzuki_Coupling_Workflow cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification Reactants Combine: - 4-Chloroquinoline - Arylboronic Acid - Pd Catalyst - Base Solvent Add Degassed Solvent Reactants->Solvent Heating Heat under Inert Atmosphere (80-110 °C) Solvent->Heating Monitoring Monitor by TLC/GC-MS Heating->Monitoring Workup Aqueous Work-up Monitoring->Workup Purification Column Chromatography Workup->Purification

Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Common Issues

IssuePossible Cause(s)Suggested Solution(s)
Low or No Conversion - Insufficient reaction temperature or time. - Deactivated catalyst. - Poorly soluble starting materials. - Inappropriate base or solvent.- Increase temperature and/or reaction time. - Use a fresh catalyst or a different ligand. - Choose a solvent that better solubilizes all components. - Screen different bases and solvents.
Formation of Side Products - Competing reactions (e.g., hydrolysis of the 4-chloroquinoline). - Over-reaction or decomposition at high temperatures. - For cross-coupling, homo-coupling of the boronic acid.- Ensure anhydrous conditions where necessary. - Lower the reaction temperature. - Optimize the stoichiometry of the reactants.
Difficult Purification - Similar polarity of starting material and product. - Presence of persistent impurities.- Use a different eluent system for column chromatography. - Consider recrystallization or preparative HPLC. - Ensure a thorough aqueous work-up to remove inorganic salts.

Conclusion

The nucleophilic substitution of 4-chloroquinolines is a robust and versatile synthetic strategy that continues to be of paramount importance in drug discovery and development. The ability to introduce a wide range of functionalities at the 4-position allows for the fine-tuning of physicochemical and pharmacological properties. While traditional SNAr reactions remain highly effective, the advent of modern techniques such as microwave-assisted synthesis and palladium-catalyzed cross-coupling has further expanded the synthetic chemist's toolbox. A thorough understanding of the underlying mechanisms and careful optimization of reaction conditions are key to successfully harnessing the synthetic potential of this privileged scaffold.

References

  • Journal of Organic Chemistry and Pharmaceutical Research. (2024). Synthesis of deuterium labelled chloroquine, hydroxychloroquine and their metabolites. [Link]

  • Frontiers in Chemistry. (2025). 4-Aminoquinoline: a comprehensive review of synthetic strategies. [Link]

  • ResearchGate. (n.d.). General reaction mechanism for the SNAr of 4-chloroquinazoline and the amines studied. [Link]

  • National Center for Biotechnology Information. (n.d.). Pharmacology of Chloroquine and Hydroxychloroquine. [Link]

  • ResearchGate. (n.d.). Synthesis of chloroquine and hydroxychloroquine. [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis and pharmacological evaluation of choroquine derivatives bearing long aminated side chains as antivirus and anti-inflammatory agents. [Link]

  • Virginia Commonwealth University. (2025). Synthesizing Hydroxychloroquine. [Link]

  • National Center for Biotechnology Information. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. [Link]

  • PubMed. (2015). Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. [Link]

  • ResearchGate. (2025). Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. [Link]

  • MDPI. (2000). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. [Link]

  • ARKAT USA. (n.d.). Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. [Link]

  • PLOS ONE. (n.d.). Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. [Link]

  • ResearchGate. (2015). Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. [Link]

  • ResearchGate. (2025). Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. [Link]

  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

  • Wikipedia. (n.d.). Nucleophilic aromatic substitution. [Link]

  • KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II. [Link]

  • MDPI. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. [Link]

  • National Center for Biotechnology Information. (n.d.). Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline. [Link]

  • Journal of Chemical and Pharmaceutical Research. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. [Link]

  • ResearchGate. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. [Link]

  • ACS Publications. (1944). QUINOLINE DERIVATIVES FROM 2- AND 4-CHLOROQUINOLINES1. [Link]

  • Nobel Prize. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

Sources

Application

Application Note: Fluorescent Labeling of Quinoline Derivatives for Advanced Cellular Imaging

Executive Summary & Mechanistic Rationale Small-molecule fluorescent probes are indispensable tools in chemical biology and drug development. Among the myriad of synthetic scaffolds, quinoline derivatives stand out due t...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

Small-molecule fluorescent probes are indispensable tools in chemical biology and drug development. Among the myriad of synthetic scaffolds, quinoline derivatives stand out due to their exceptional structural modularity, biocompatibility, and highly tunable photophysical properties[1]. By strategically modifying the quinoline core—such as introducing electron-donating or withdrawing groups—researchers can precisely engineer probes with large Stokes shifts, near-infrared (NIR) emission, and specific subcellular targeting capabilities.

The causality behind the success of quinoline-based probes lies in their dynamic photophysical mechanisms:

  • Excited-State Intramolecular Proton Transfer (ESIPT): Derivatives like 8-hydroxyquinoline (8-HQ) naturally form intramolecular hydrogen bonds. Upon photoexcitation, proton transfer occurs, leading to non-radiative decay and weak baseline fluorescence. However, when a target metal ion (e.g., Zn²⁺, Hg²⁺) chelates the hydroxyl and nitrogen sites, the ESIPT process is physically blocked. This forces the molecule into a rigid, highly fluorescent state—a classic "turn-on" mechanism[2].

  • Aggregation-Induced Emission (AIE) & Intramolecular Charge Transfer (ICT): Extended π-conjugated systems, such as styrylquinolines, exhibit AIE. In dilute solutions, intramolecular rotations dissipate energy non-radiatively. When these probes bind to rigid biological structures like amyloid-β (Aβ) plaques, prion fibrils, or lipid droplets, their molecular motion is restricted, triggering intense fluorescence[3][4].

G A Free 8-Hydroxyquinoline (Weak Fluorescence) B Excited-State Intramolecular Proton Transfer (ESIPT) A->B D Target Analyte Added (e.g., Zn2+, Hg2+) A->D Analyte Binding C Non-Radiative Decay (Fluorescence Quenched) B->C E Metal Chelation at Hydroxyl/Nitrogen Sites D->E F ESIPT Blocked & Rigid Complex Formed E->F G Strong 'Turn-On' Fluorescence Emission F->G Radiative Decay

Mechanistic pathway of quinoline-based fluorescent probes via ESIPT blockade.

Probe Selection Matrix

To optimize experimental design, it is critical to select the appropriate quinoline derivative based on the target analyte and desired imaging modality. The table below summarizes the quantitative and mechanistic data of leading quinoline probe classes.

Probe ClassTarget Analyte / ApplicationPrimary Sensing MechanismKey Photophysical TraitsLimit of Detection (LOD)
8-Hydroxyquinolines (e.g., QP2, RHOQ)Heavy metal ions (Zn²⁺, Hg²⁺)[2]ESIPT Blockade / Chelation-Enhanced Fluorescence (CHEF)High selectivity, rapid "Turn-On" response, low cytotoxicity~96.7 nM (Hg²⁺)[5]
Styrylquinolines Amyloid-β plaques, Prion fibrils, Lipid droplets[3][4]Aggregation-Induced Emission (AIE) / ICTLarge Stokes shift, NIR emission (>600 nm), Two-photon compatibleSubmicromolar binding[6]
Indolizinoquinolines Organelle tracking (Lysosomes, Mitochondria)Environment-sensitive ICTHigh quantum yield, pH-tolerant, enables no-wash imagingN/A (Organelle specific)

Self-Validating Protocol: Live-Cell Imaging of Intracellular Zn²⁺ using 8-Hydroxyquinoline Probes

This protocol outlines the methodology for utilizing an 8-hydroxyquinoline-based probe (e.g., QP2) to map intracellular zinc fluctuations. To ensure trustworthiness and scientific integrity , this workflow incorporates a self-validating step using a specific metal chelator to prove that the observed fluorescence is strictly analyte-dependent and not an artifact of probe aggregation.

Reagent Preparation
  • Probe Stock Solution (1 mM): Dissolve the lyophilized quinoline probe in anhydrous, cell-culture grade Dimethyl Sulfoxide (DMSO). Causality: Quinoline derivatives are highly hydrophobic; anhydrous DMSO prevents premature hydrolysis or aggregation. Store aliquots at -20°C in the dark.

  • Working Solution (10–20 μM): Dilute the stock solution in serum-free, phenol-red-free culture media (e.g., DMEM or HBSS) immediately before use. Causality: The final DMSO concentration must be kept below 0.5% (v/v) to prevent solvent-induced cytotoxicity and disruption of the cellular lipid bilayer[2]. Phenol red must be excluded as its absorption spectrum overlaps with many fluorophores, causing severe background noise.

  • Validation Reagent (TPEN): Prepare a 50 μM solution of N,N,N',N'-tetrakis(2-pyridinylmethyl)-1,2-ethanediamine (TPEN), a highly specific, cell-permeable Zn²⁺ chelator.

Cell Culture and Staining Workflow
  • Cell Seeding: Seed HeLa or HepG2 cells onto 35 mm glass-bottom confocal imaging dishes at a density of 1 × 10⁵ cells/dish. Incubate at 37°C with 5% CO₂ for 24 hours until cells reach 70-80% confluency.

  • Probe Incubation: Aspirate the complete growth media. Wash the cells gently twice with pre-warmed PBS (37°C) to remove esterases and serum proteins that might prematurely degrade or bind the probe. Add 1 mL of the Probe Working Solution (20 μM) and incubate for 30 minutes at 37°C.

  • Analyte Stimulation (Optional): To observe dynamic uptake, spike the media with 10 μM ZnCl₂ and incubate for an additional 20–30 minutes[2].

  • Washing: Remove the probe solution and wash the cells three times with pre-warmed HBSS. Causality: Thorough washing is critical to remove unbound hydrophobic probe molecules that adhere to the glass or outer cell membrane, which would otherwise cause false-positive background fluorescence.

Confocal Imaging and Self-Validation
  • Image Acquisition: Transfer the dish to a confocal laser scanning microscope equipped with a live-cell environmental chamber (37°C, 5% CO₂). Excite the sample using the appropriate laser line (typically 405 nm for quinoline scaffolds) and collect emission in the green/yellow channel (e.g., 500–550 nm)[1].

  • The Self-Validation Step (Crucial): After acquiring the baseline "Turn-On" images, add the TPEN solution (50 μM final concentration) directly to the dish while imaging.

  • Observation: Within 5–10 minutes, the fluorescence signal should dramatically decrease ("Turn-Off"). Causality: TPEN has a higher affinity for Zn²⁺ than the quinoline probe. It strips the metal from the probe, reactivating the ESIPT pathway and quenching the fluorescence. If the signal does not drop, the fluorescence is an artifact (e.g., non-specific lipid binding or AIE from probe precipitation), and the experiment must be optimized.

Workflow S1 1. Cell Culture & Seeding S2 2. Probe Preparation (DMSO Stock -> Media) S1->S2 S3 3. Incubation (30 min, 37°C) S2->S3 S4 4. Washing (Remove Unbound Probe) S3->S4 S5 5. Analyte Treatment (e.g., ZnCl2) S4->S5 S6 6. Confocal Imaging & TPEN Validation S5->S6

Step-by-step experimental workflow for live-cell imaging using quinoline probes.

Troubleshooting & Optimization

  • High Background Autofluorescence: If utilizing styrylquinolines for amyloid or lipid droplet imaging, biological tissues often emit autofluorescence under UV/Blue excitation. Solution: Exploit the two-photon absorption capabilities of styrylquinolines. Excite the sample at 800–860 nm using a femtosecond pulsed laser. This shifts excitation into the biologically transparent NIR window, eliminating autofluorescence and increasing tissue penetration depth[4].

  • Probe Precipitation: If the working solution appears cloudy, the probe has aggregated. Solution: Ensure the DMSO stock is fully dissolved by vortexing and gentle sonication before diluting into aqueous media. Do not exceed the solubility limit (typically <30 μM for unmodified quinolines).

References

  • A rhodamine-based fluorescent probe bearing 8-hydroxyquinoline group for the highly selective detection of Hg2+ and its practical application in cell imaging. RSC Advances (via NIH). Available at:[Link]

  • Synthesis of quinoline-based fluorescence probe for Zn(II) sensing and its applications in anti-counterfeiting ink and imaging in plants and living cells. Arabian Journal of Chemistry. Available at:[Link]

  • A Fluorescent Styrylquinoline with Combined Therapeutic and Diagnostic Activities against Alzheimer's and Prion Diseases. ACS Medicinal Chemistry Letters (via PMC). Available at:[Link]

  • Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging. Journal of the American Chemical Society (via PMC). Available at:[Link]

  • Fluorescent AIE-Active Materials for Two-Photon Bioimaging Applications. Frontiers in Chemistry. Available at:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing reaction conditions for quinoline synthesis

Title: Technical Support Center: Optimizing Quinoline Synthesis Introduction Welcome to the Technical Support Center for quinoline synthesis. As a Senior Application Scientist, I have observed that the most frequent fail...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Technical Support Center: Optimizing Quinoline Synthesis

Introduction Welcome to the Technical Support Center for quinoline synthesis. As a Senior Application Scientist, I have observed that the most frequent failure points in generating these privileged scaffolds do not stem from fundamentally flawed chemistry, but from poor thermodynamic management and suboptimal electrophilic activation. Classical methods like the Skraup and Friedländer syntheses present distinct challenges—from runaway exotherms to stalled intermediates.

This guide is designed for researchers and drug development professionals. It bridges the gap between theoretical mechanisms and benchtop realities. Every protocol provided here is a self-validating system: we rely on observable kinetic milestones to ensure your reaction is on track before proceeding to the next step.

Section 1: Diagnostic Troubleshooting Workflow

Before altering your reagents, identify the thermodynamic or catalytic bottleneck in your specific pathway.

Troubleshooting Start Suboptimal Quinoline Yield Tar Excessive Tar Formation (Highly Exothermic) Start->Tar Skraup Synthesis Incomplete Incomplete Conversion (Stalled Reaction) Start->Incomplete Friedländer Synthesis Mod Add FeSO4 Moderator Control Oxidation Rate Tar->Mod Prevention Workup Steam Distillation Separate Product from Tar Tar->Workup Recovery Lewis Enhance Lewis Acidity (e.g., MIL-53(Al)) Incomplete->Lewis Catalytic Failure Solvent Solvent-Free Conditions Increase Collision Frequency Incomplete->Solvent Thermodynamic Failure

Troubleshooting workflow for identifying and resolving common quinoline synthesis bottlenecks.

Section 2: The Skraup Synthesis - Taming the Exotherm

The Skraup synthesis is notorious for its violent exothermicity and the excessive formation of intractable polymeric tar[1].

Causality & Mechanism: The reaction relies on the in situ acid-catalyzed dehydration of glycerol to acrolein, followed by a Michael addition of aniline. Acrolein is highly reactive; if the subsequent oxidation step (typically mediated by nitrobenzene) proceeds too rapidly, localized overheating causes the acrolein to polymerize into tar rather than cyclize[1].

The Solution: The addition of ferrous sulfate (FeSO₄) acts as a critical oxygen carrier and moderator. It throttles the oxidation rate, extending the reaction over a manageable timeframe and drastically reducing tar formation[1][2].

Protocol: Moderated Skraup Synthesis (Self-Validating Workflow)

  • Reagent Sequencing: In a round-bottom flask equipped with a wide-bore reflux condenser, strictly adhere to this addition order: FeSO₄ (moderator), anhydrous glycerol (<0.5% water), aniline, and nitrobenzene (oxidant)[1][2].

    • Causality: Adding sulfuric acid before the moderator risks immediate, uncontrolled initiation[2].

  • Acid Addition: Slowly add concentrated H₂SO₄ with constant swirling. Use an ice bath if necessary to control the initial heat of mixing[1].

  • Controlled Initiation: Gently heat the flask. Once bubbling begins, immediately remove the heat source.

    • Self-Validation: The exothermic nature of the reaction should sustain its own brisk reflux for 30–60 minutes. If you must continuously heat it, your glycerol likely contains too much water, which quenches the exotherm and ruins the yield[2].

  • Maturation: Once the auto-reflux subsides, apply external heat to maintain a gentle reflux for an additional 3 to 5 hours to drive the reaction to completion[1][2].

  • Steam Distillation Workup: Cool the mixture and dilute carefully with water to reduce viscosity. Perform a steam distillation.

    • Causality: Quinolines are volatile under steam; the polymeric tar is not. This bypasses the impossible task of solvent extraction from a tarry matrix[1].

Section 3: The Friedländer Annulation - Driving Conversion

The Friedländer synthesis avoids the harsh, tar-inducing conditions of the Skraup but frequently suffers from incomplete conversion and stalled intermediates[3].

Causality & Mechanism: The reaction between an o-aminoaryl ketone and an α-methylene ketone proceeds via a slow, rate-limiting intermolecular aldol condensation, followed by rapid cyclodehydration[3]. If the carbonyl is not sufficiently polarized, the reaction stalls at the starting materials.

The Solution: Employing strong Lewis acids (e.g., Al³⁺ sites in Metal-Organic Frameworks like MIL-53(Al) or P₂O₅/SiO₂) and shifting to solvent-free conditions forces the equilibrium forward by maximizing collision frequency and electrophilic activation[4].

Friedlander A 2-Aminoaryl Ketone + Carbonyl Compound B Lewis Acid Activation (e.g., MIL-53(Al)) A->B C Intermolecular Aldol Condensation (Rate-Limiting Step) B->C Polarizes Carbonyl D Aldol Adduct Intermediate C->D E Rapid Cyclodehydration (-H2O) D->E Thermal Energy F Substituted Quinoline E->F

Mechanistic pathway of the Friedländer synthesis highlighting the rate-limiting aldol condensation.

Table: Comparative Catalyst Efficiency for Friedländer Synthesis

Catalyst SystemReaction ConditionsYield (%)Reusability / Notes
Uncatalyzed Control 100°C, Solvent-free, 6h19%Highlights the necessity of electrophilic activation[4].
P₂O₅ / SiO₂ 80°C, Solvent-free85–95%Low cost, green chemistry compliant.
MIL-53(Al) MOF 100°C, Solvent-free, 6h>90%Superior Lewis acid strength; reusable for up to 4 cycles[4].
Amberlyst-15 Resin Refluxing EthanolGoodSolid heterogeneous catalyst; easy filtration[5].
PEG-SO₃H 60°C, Aqueous mediumExcellentReusable for 6 cycles; environmentally benign[5].

Protocol: Solvent-Free Friedländer Synthesis via Lewis Acid Catalysis

  • Homogenization: Combine the 2-aminoaryl ketone (1.0 eq) and the active methylene compound (1.2 eq) with 5 wt% MIL-53(Al) catalyst (or P₂O₅/SiO₂) in a mortar and pestle. Grind until a uniform powder is achieved[4].

  • Thermal Activation: Transfer to a reaction vial and heat to 80–100°C[4].

    • Self-Validation: The mixture will form a melt. Monitor the reaction's progress by Thin Layer Chromatography (TLC); the disappearance of the ketone starting material spot confirms the successful bypass of the rate-limiting aldol step.

  • Isolation: Cool the mixture to room temperature, dissolve the resulting solid in ethyl acetate, and filter to recover the heterogeneous catalyst. Concentrate the filtrate under reduced pressure to obtain the high-purity quinoline[4].

Section 4: Frequently Asked Questions (FAQs)

Q1: My Skraup reaction yielded almost entirely black tar and no crystallizable product. How can I recover the quinoline? A1: Extraction from tar using separatory funnels is a lost cause due to severe emulsion formation and extreme viscosity. You must use steam distillation[1]. Dilute the cooled, tarry mixture with water, basify it, and steam distill. The quinoline will co-distill with the water, leaving the polymeric tar safely behind in the distillation flask[1][2].

Q2: I'm observing poor regioselectivity when using meta-substituted anilines in the Skraup reaction. How can I fix this? A2: This is an inherent thermodynamic limitation. Meta-substituted anilines have two ortho positions available for cyclization, leading to an unavoidable isomeric mixture of 5- and 7-substituted quinolines. To circumvent this, abandon the Skraup and utilize a transition-metal catalyzed A³-coupling (aldehyde, amine, alkyne) or a regioselective Friedländer approach, which allows for precise construction of the quinoline core from acyclic precursors without ambiguous cyclization sites.

Q3: Why is my Friedländer synthesis stalling at the intermediate stage without cyclizing? A3: The final cyclodehydration step requires sufficient thermal energy to eliminate water[3]. If your reaction is stalled at the aldol adduct, your temperature is too low, or your solvent is hydrogen-bonding with the intermediate, stabilizing it against dehydration. Switch to a solvent-free system or increase the temperature to >80°C to provide the necessary thermodynamic driving force[3].

Q4: Can I make the Skraup synthesis "greener" and avoid using highly toxic nitrobenzene? A4: Yes. Recent advancements have replaced the traditional nitrobenzene/sulfuric acid system with high-pressure Q-tube reactors using glycerol as both the solvent and reactant[6]. Heating to 200°C under pressure achieves high yields without the need for toxic oxidants, significantly improving the atom economy and safety profile while preventing tar formation[6].

References

  • [1] BenchChem Technical Support Team. "Navigating the Skraup Quinoline Synthesis: A Technical Support Guide." Benchchem. 1

  • [3] "Concerning the mechanism of the Friedländer quinoline synthesis." ResearchGate. 3

  • [5] "Advances in polymer based Friedlander quinoline synthesis." PMC. 5

  • [4] "Synthesis of Quinolines from 2-amino aryl ketones: Probing the Lewis Acid Sites of Metal-Organic Framework Catalyst." Indian Academy of Sciences. 4

  • "Synthesis of Poly-Substituted Quinolines via Friedländer Hetero-Annulation Reaction Using Silica-Supported P2O5." SID.

  • [6] "Glycerol and Q-Tubes: Green Catalyst and Technique for Synthesis of Polyfunctionally Substituted Heteroaromatics and Anilines." PMC. 6

  • [2] "Organic Syntheses Procedure: Skraup Synthesis." Organic Syntheses. 2

Sources

Optimization

Part 1: The Mechanistic Reality of Dehydroxy-Chlorination

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling with the dehydroxy-chlorination of quinolones.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling with the dehydroxy-chlorination of quinolones. On paper, converting 4-hydroxyquinoline to 4-chloroquinoline appears trivial—simply reflux in phosphorus oxychloride (POCl₃). In reality, this transformation is a highly sensitive, multi-stage cascade that demands precise kinetic and thermodynamic control.

Below is our comprehensive guide to troubleshooting low yields, eliminating tar formation, and preventing product hydrolysis during this critical synthesis.

To troubleshoot effectively, we must first abandon the misconception that this is a single concerted reaction. The conversion of 4-hydroxyquinoline (which predominantly exists as its tautomer, quinolin-4(1H)-one) to 4-chloroquinoline using POCl₃ occurs in two distinct mechanistic stages[1]:

  • O-Phosphorylation (Base-Mediated): The initial attack of the quinolone oxygen on POCl₃ is base-promoted and occurs rapidly at low temperatures (< 25 °C).

  • Chlorination (Acid-Mediated): The subsequent nucleophilic displacement of the bulky phosphorodichloridate leaving group by a chloride ion requires acidic conditions and elevated thermal energy (70–110 °C)[1],[2].

Failure to respect the distinct requirements of these two stages is the root cause of 90% of yield losses in this chemistry.

Mechanism A 4-Hydroxyquinoline (Quinolin-4-one) B O-Phosphorylated Intermediate A->B POCl3, Base/DMF T < 25 °C C 4-Chloroquinoline (Target Product) B->C Cl-, Heat (80-110 °C) Acid-promoted D Pseudodimer (Impurity) B->D Unreacted SM (Premature Heating)

Fig 1: Two-stage mechanism of POCl3 chlorination highlighting the pseudodimer impurity pathway.

Part 2: Diagnostic FAQs & Troubleshooting Logic

Q1: My reaction stalls with 30-40% unreacted starting material, even when I add excess POCl₃. Why? A1: 4-Hydroxyquinolines are notoriously insoluble. POCl₃ alone is a relatively weak electrophile for highly insoluble, unactivated substrates.

  • The Fix: You must activate the system. Adding a catalytic amount of N,N-dimethylformamide (DMF) generates the highly electrophilic Vilsmeier-Haack reagent, which drastically accelerates O-phosphorylation[3]. Alternatively, adding an organic base like N,N-diisopropylethylamine (DIPEA) scavenges the HCl generated during the first step, preventing the starting material from precipitating as an unreactive hydrochloride salt[2]. Finally, ensure the moisture content of your starting material is strictly <0.50%, as water rapidly hydrolyzes POCl₃[2].

Q2: LC-MS shows a massive impurity peak at roughly double the molecular weight of my product. What is this? A2: You are observing a pseudodimer [1]. This occurs when the highly reactive O-phosphorylated intermediate reacts with unreacted starting material instead of a chloride ion.

  • The Fix: Pseudodimerization is a consequence of poor temperature control. If you heat the reaction before all the starting material has been phosphorylated, the intermediate cross-reacts. Keep the reaction strictly < 25 °C during the initial POCl₃ addition and wait 30 minutes to ensure complete phosphorylation before ramping the temperature to 90 °C[1].

Q3: The reaction looks 100% complete by TLC, but after my aqueous workup, I isolate mostly starting material. What went wrong? A3: 4-Chloroquinolines are highly susceptible to acidic hydrolysis. When you quench excess POCl₃ with water, the violent exothermic reaction generates massive amounts of HCl and heat. This acidic, boiling environment instantly converts your hard-won 4-chloroquinoline back into 4-hydroxyquinoline[2].

  • The Fix: Never quench by pouring water into the reaction. You must perform a reverse quench . Slowly drip the reaction mixture into a vigorously stirred mixture of crushed ice and 28% aqueous ammonia, strictly maintaining the pH > 8 and the internal temperature < 10 °C[3].

Q4: How can I accurately monitor reaction progress? My product seems to degrade on my acidic LC-MS column. A4: Do not inject the crude reaction mixture directly into an LC-MS, as the acidic mobile phase will cause false-positive hydrolysis.

  • The Fix: Employ a self-validating nucleophilic quench[2]. Take a 10 µL aliquot of the reaction and quench it into 1 mL of 1-methylpiperazine. This instantly converts the reactive chloro-intermediate into a highly stable, LC-MS-visible piperazine adduct. If you see the piperazine adduct on the trace, your chlorination was successful.

Troubleshooting Start Identify Issue via LC-MS Unreacted Incomplete Conversion Start->Unreacted Dimer Dimer/Tar Formation Start->Dimer Hydrolysis Reversion to SM Start->Hydrolysis Sol Add DMF/DIPEA Unreacted->Sol Action Temp Keep T < 25 °C initially Dimer->Temp Action Quench Reverse quench (pH > 8) Hydrolysis->Quench Action

Fig 2: Diagnostic workflow for resolving common 4-chloroquinoline synthesis failures.

Part 3: Quantitative Yield Optimization Matrix

To illustrate the causality of these protocol choices, review the following standardized data matrix tracking the impact of reaction parameters on final isolated yields.

Reaction ConditionAdditiveInitial TempChlorination TempQuench MethodTypical YieldPrimary Impurity
POCl₃ (Neat)None110 °C110 °CDirect into Water30 - 45%Pseudodimers, Tars
POCl₃ (Neat)None20 °C110 °CDirect into Water50 - 60%4-Hydroxyquinoline
POCl₃ in TolueneDIPEA (1.2 eq)0 - 10 °C90 °CReverse (Ice/NH₃)80 - 90%Trace unreacted SM
POCl₃ in Toluene DMF (0.1 eq) 0 - 10 °C 90 - 100 °C Reverse (Ice/NH₃) 85 - 95% None (Clean)

Part 4: Self-Validating Experimental Protocol (SOP)

This methodology is designed to inherently prevent the failure modes discussed above.

Step 1: Reagent Preparation & Activation

  • Ensure the 4-hydroxyquinoline starting material is thoroughly dried (moisture < 0.50%)[2].

  • In an oven-dried, argon-flushed round-bottom flask, suspend 4-hydroxyquinoline (1.0 equiv) in anhydrous toluene (0.5 M). Note: Toluene acts as a heat sink to prevent thermal runaways.

  • Add catalytic anhydrous DMF (0.1 equiv).

Step 2: Cold Phosphorylation 4. Submerge the flask in an ice-water bath to achieve an internal temperature of 0–5 °C. 5. Add POCl₃ (3.0 equiv) dropwise via an addition funnel over 15 minutes. Critical: Do not allow the internal temperature to exceed 25 °C during this addition to prevent pseudodimerization[1]. 6. Stir at room temperature for 30 minutes to ensure complete O-phosphorylation.

Step 3: Hot Chlorination 7. Equip the flask with a reflux condenser and heat the mixture to 90–100 °C for 2 to 4 hours[1].

Step 4: In-Process Control (IPC) Validation 8. Withdraw a 10 µL aliquot and immediately quench it into a vial containing 1 mL of 1-methylpiperazine[2]. 9. Analyze the vial via LC-MS. Look for the mass of the piperazine-adduct. Do not proceed to workup until the starting material is fully consumed.

Step 5: Reverse Quenching & Isolation 10. Cool the reaction mixture to room temperature. (Optional: concentrate under reduced pressure to remove the bulk of excess POCl₃). 11. Prepare a large beaker with a 1:1 mixture of crushed ice and 28% aqueous ammonia (NH₄OH). 12. Reverse Quench: Slowly drip the toluene reaction mixture into the vigorously stirred ice/ammonia slurry. Monitor the pH continuously with pH paper to ensure it never drops below 8[3]. Add more ammonia if necessary. 13. Extract the aqueous layer with dichloromethane (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the pure 4-chloroquinoline.

Sources

Troubleshooting

Technical Support Center: Purification of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

For Researchers, Scientists, and Drug Development Professionals This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered d...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline. As a key intermediate in medicinal chemistry, achieving high purity of this compound is critical for the successful synthesis of downstream targets.

I. Troubleshooting Guide

This section is designed to help you navigate specific issues you may encounter during your purification workflow.

Problem 1: The purified product is an oil and will not crystallize.

This is a common issue with quinoline derivatives. Here’s a systematic approach to troubleshoot this problem.[1]

Initial Assessment:

  • Confirm Identity and Crude Purity: Before attempting extensive purification, verify the identity of your compound using techniques like NMR or LC-MS. A preliminary purity assessment by TLC or crude NMR can help identify the presence of significant impurities that may be inhibiting crystallization.

Troubleshooting Steps:

  • Solvent Screening for Crystallization: The choice of solvent is paramount for inducing crystallization.[1]

    • For Non-polar Oils: Try dissolving the oil in a minimum amount of a more polar solvent (e.g., dichloromethane, ethyl acetate) and then slowly add a non-polar solvent like hexane or pentane dropwise until turbidity (cloudiness) appears. Allow the solution to stand undisturbed.[1]

    • For Polar Oils: A mixture of polar solvents can be effective. Dissolve the oil in a good solvent (e.g., ethanol, acetone) and then slowly add a poor solvent (e.g., water).[1]

  • Salt Formation: Quinoline derivatives are basic and can often be precipitated as crystalline salts. This is a robust method for both purification and solidification.[1]

    • Hydrochloride Salts: Dissolve the oily compound in a suitable solvent like isopropanol or ether and add a solution of HCl in the same or a miscible solvent.[1]

    • Picrate Salts: Picric acid can form highly crystalline salts with quinolines. These can be filtered off, and the free base can be regenerated by treatment with a base.[1]

  • Column Chromatography: If crystallization and salt formation are unsuccessful, column chromatography is the next logical step. Even if the purified fractions yield an oil upon solvent removal, it will be of significantly higher purity, which may then be more amenable to crystallization.

Problem 2: Poor separation or streaking on the TLC plate during column chromatography.

This indicates an issue with your chromatography conditions.

Troubleshooting Steps:

  • Analyze the Crude Mixture: Before optimizing chromatography, it's crucial to understand the nature of the impurities. Techniques like TLC, LC-MS, or NMR of the crude material can help identify major byproducts.[2]

  • Optimize the Mobile Phase:

    • Solvent Polarity: Systematically vary the polarity of your mobile phase. A common starting point for quinoline derivatives is a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate).

    • Solvent Selectivity: If polarity adjustments don't resolve the separation, try changing the solvent system entirely. For example, replace ethyl acetate with dichloromethane or acetone to alter the selectivity.

    • Addition of a Modifier: For basic compounds like quinolines, adding a small amount of a basic modifier like triethylamine (0.1-1%) to the mobile phase can significantly reduce streaking by deactivating acidic sites on the silica gel.

  • Optimize the Stationary Phase:

    • Silica Gel: This is the most common choice. Ensure it is properly packed and of a suitable particle size.

    • Alumina: For particularly basic compounds, basic or neutral alumina can be a better choice than silica gel to avoid strong interactions that lead to streaking.

Problem 3: Low recovery of the product after purification.

Low recovery can be due to several factors throughout the purification process.

Troubleshooting Steps:

  • Review the Work-up Procedure:

    • Extraction: Ensure the pH of the aqueous layer is appropriate during extraction to keep your compound in the organic phase. Since quinolines are basic, the aqueous layer should be basic during extraction with an organic solvent.

    • Drying: Use an appropriate amount of drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate) and ensure sufficient contact time to remove all water from the organic layer.

  • Optimize Column Chromatography:

    • Column Loading: Overloading the column is a common cause of poor separation and subsequent loss of product in mixed fractions. As a general rule, do not load more than 1-5% of the silica gel weight with your crude material.

    • Fraction Collection: Collect smaller fractions to better resolve closely eluting compounds.

  • Check for Product Instability:

    • Degradation on Silica: Some compounds can degrade on acidic silica gel. If you suspect this, consider using neutral or basic alumina, or deactivating the silica gel with triethylamine.

    • Light or Air Sensitivity: While not commonly reported for this specific compound, some quinolines can be sensitive to light and air.[3] If you observe color changes during purification, it may be beneficial to work in a fume hood with the sash down to minimize light exposure and to use solvents that have been sparged with an inert gas.

II. Frequently Asked Questions (FAQs)

Q1: What are the typical impurities I might encounter in the synthesis of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline?

The impurities will largely depend on the synthetic route. However, common impurities can include:

  • Unreacted Starting Materials: Such as 3-(trifluoromethyl)aniline or the corresponding 4-hydroxy-7-(trifluoromethyl)quinoline intermediate.[4]

  • Side Products: From incomplete cyclization or chlorination reactions.

  • Tarry Byproducts: Particularly in syntheses that involve strong acids and high temperatures, such as the Skraup or Doebner-von Miller reactions.[5]

Q2: What is the best general-purpose solvent system for column chromatography of this compound?

A good starting point for column chromatography on silica gel is a gradient of ethyl acetate in hexane or petroleum ether. A typical gradient might start from 100% hexane and gradually increase to 10-20% ethyl acetate. The optimal ratio will need to be determined by TLC analysis of your crude mixture.

Q3: What are the key physical properties of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline that are relevant to its purification?
PropertyValueSource
Molecular Formula C₁₀H₅ClF₃N[4][6]
Molecular Weight 231.60 g/mol [4][6]
Appearance White to light yellow crystalline powder[4]
Melting Point 69-71 °C[4][6]
Solubility Soluble in chloroform (25 mg/mL)[4][6]
Q4: Are there any specific safety precautions I should take when handling 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline?

Yes, this compound is classified as a hazardous substance.[4] You should always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[6] It is listed as causing skin irritation, serious eye irritation, and may cause respiratory irritation.[6]

Q5: Can I use recrystallization as the sole purification method?

Recrystallization can be a very effective purification technique if your crude material is of relatively high purity (typically >90%).[4] However, if the crude product contains a significant amount of impurities, column chromatography is generally recommended as a first purification step, followed by recrystallization of the pooled, clean fractions to obtain a highly pure, crystalline solid.

III. Detailed Experimental Protocols

Protocol 1: Column Chromatography Purification

This protocol provides a general guideline for the purification of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline using silica gel chromatography.

Materials:

  • Crude 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

  • Silica gel (230-400 mesh)[7]

  • Hexane or Petroleum Ether

  • Ethyl Acetate

  • Triethylamine (optional)

  • Glass column with a stopcock

  • Collection tubes or flasks

  • TLC plates, chamber, and UV lamp

Procedure:

  • TLC Analysis:

    • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).

    • Spot the solution on a TLC plate.

    • Develop the TLC plate in various solvent systems (e.g., 5%, 10%, 20% ethyl acetate in hexane) to find a system that gives good separation of your product from impurities (aim for an Rf value of 0.2-0.4 for the product).

  • Column Packing:

    • Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 100% hexane).

    • Pour the slurry into the column and allow it to pack evenly. Drain the excess solvent until the solvent level is just above the silica bed.

  • Sample Loading:

    • Dissolve the crude product in a minimum amount of dichloromethane or the mobile phase.

    • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column.

  • Elution and Fraction Collection:

    • Carefully add the mobile phase to the top of the column.

    • Begin eluting the column, collecting fractions in separate tubes.

    • Gradually increase the polarity of the mobile phase as needed based on your initial TLC analysis.

  • Fraction Analysis:

    • Analyze the collected fractions by TLC to identify which ones contain the pure product.

    • Combine the pure fractions.

  • Solvent Removal:

    • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified product.

Protocol 2: Recrystallization

This protocol describes a general procedure for recrystallizing 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline.

Materials:

  • Purified 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

  • Suitable recrystallization solvent (e.g., ethanol, isopropanol, or a mixture like dichloromethane/hexane)

  • Erlenmeyer flask

  • Hot plate

  • Buchner funnel and filter paper

  • Vacuum flask

Procedure:

  • Solvent Selection: Choose a solvent or solvent system in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

  • Dissolution: Place the compound in an Erlenmeyer flask and add a minimal amount of the recrystallization solvent.

  • Heating: Gently heat the mixture on a hot plate with stirring until the solid completely dissolves.

  • Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining impurities.

  • Drying: Dry the crystals under vacuum to remove all traces of solvent.

IV. Visual Workflows

Purification_Decision_Tree start Crude 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline tlc Perform TLC Analysis start->tlc decision_impurities Significant Impurities? tlc->decision_impurities column_chrom Column Chromatography decision_impurities->column_chrom Yes recrystallize_only Direct Recrystallization decision_impurities->recrystallize_only No oily_product Product is an Oil? column_chrom->oily_product pure_product Pure Crystalline Product recrystallize_only->pure_product oily_product->pure_product No solvent_screen Solvent Screening for Crystallization oily_product->solvent_screen Yes solvent_screen->pure_product Succeeds salt_formation Attempt Salt Formation solvent_screen->salt_formation Fails salt_formation->pure_product Succeeds

Caption: Decision tree for selecting the appropriate purification method.

V. References

  • BenchChem. (n.d.). Addressing challenges in the purification of quinoline derivatives. Retrieved from

  • BenchChem. (n.d.). Technical Support Center: Troubleshooting Low Yield in Quinoline Ring Formation. Retrieved from

  • BenchChem. (n.d.). Technical Guide on 4-Chloro-7-(trifluoromethyl)quinoline. Retrieved from

  • BenchChem. (n.d.). Technical Support for Substituted Quinoline Synthesis: A Troubleshooting Guide. Retrieved from

  • Sigma-Aldrich. (n.d.). 4-Chloro-7-(trifluoromethyl)quinoline. Retrieved from

  • Biosynce. (2025, October 30). What are the signs of quinoline deterioration? Retrieved from

  • LookChem. (n.d.). Purification of Quinoline. Retrieved from

  • Fisher Scientific. (n.d.). Matrix Scientific 4-CHLORO-7-(TRIFLUOROMETHYL)QUINOLINE. Retrieved from

  • Google Patents. (n.d.). CN102702115A - Synthetic method of 4-chloro-7-fluoro-6-nitro quinazoline. Retrieved from

  • ResearchGate. (n.d.). Synthesis of N-4-(4-chloro-3-trifluoromethyl-phenyl)-7-methoxy-quinazoline-4,6-diamine. Retrieved from

  • MDPI. (2021, May 20). N-[7-Chloro-4-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]quinoline]-acetamide. Retrieved from

Sources

Optimization

Technical Support Center: Combes Quinoline Synthesis

Welcome to the technical support resource for the Combes quinoline synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable solutions to common cha...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for the Combes quinoline synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable solutions to common challenges, specifically focusing on the formation of side reaction products. Our goal is to move beyond simple protocols and explain the causality behind experimental outcomes, empowering you to troubleshoot effectively.

Introduction to the Combes Quinoline Synthesis

First described by Alphonse-Edmond Combes in 1888, the Combes quinoline synthesis is a robust and straightforward acid-catalyzed reaction between an aniline and a β-diketone to form substituted quinolines.[1][2] The reaction typically proceeds in two stages: the initial formation of a β-amino-α,β-unsaturated ketone (an enaminone) intermediate, followed by an acid-catalyzed intramolecular cyclization and dehydration to yield the aromatic quinoline ring system.[1][3] This method is highly valued in medicinal chemistry for accessing the 2,4-disubstituted quinoline scaffold, a core structure in many pharmacologically active compounds.[1][4][5]

Despite its utility, the synthesis is not without its challenges. The often harsh acidic conditions and high temperatures can lead to a variety of side reactions, complicating product isolation and reducing yields. This guide will address the most common issues in a practical, question-and-answer format.

Core Reaction Mechanism

Understanding the main reaction pathway is critical for diagnosing side reactions. The process involves the formation of an enamine, which then undergoes an intramolecular electrophilic aromatic substitution.

G cluster_0 Step 1: Enamine Formation cluster_1 Step 2: Cyclization & Aromatization A Aniline + β-Diketone B Schiff Base Intermediate A->B Condensation (-H₂O) C Enamine (β-amino enone) B->C Tautomerization D Protonated Enamine C->D Acid Catalyst (e.g., H₂SO₄) E Cyclized Intermediate (non-aromatic) D->E Intramolecular Electrophilic Aromatic Substitution (Rate-Determining Step) F Substituted Quinoline E->F Dehydration & Aromatization (-H₂O) G Start Enamine from m-substituted Aniline Pathway1 Pathway A: Attack at C2 (less hindered) Start->Pathway1 Pathway2 Pathway B: Attack at C6 (more hindered) Start->Pathway2 Product1 7-substituted Quinoline (Kinetic Product) Pathway1->Product1 Product2 5-substituted Quinoline (Thermodynamic Product) Pathway2->Product2 G Start Reaction Stalled? (Enamine Intermediate Persists) CheckAniline Analyze Aniline Substituents Start->CheckAniline EWG Strong EWG Present (e.g., -NO₂) CheckAniline->EWG Yes NoEWG No Strong EWG CheckAniline->NoEWG No ConsiderAltSynth Solution: Combes may be unsuitable. Consider alternative quinoline synthesis. EWG->ConsiderAltSynth IncreaseAcidity Solution: Increase Catalyst Strength (e.g., H₂SO₄ -> PPA) or Temperature NoEWG->IncreaseAcidity

Sources

Troubleshooting

Technical Support Center: Overcoming Chemoresistance with 4-Aminoquinoline Derivatives

Welcome to the Application Scientist Support Center. This guide provides mechanistic insights, validated protocols, and troubleshooting steps for utilizing 4-aminoquinoline derivatives (e.g., Chloroquine, Hydroxychloroqu...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Center. This guide provides mechanistic insights, validated protocols, and troubleshooting steps for utilizing 4-aminoquinoline derivatives (e.g., Chloroquine, Hydroxychloroquine, Lys05, EAD1) to bypass multidrug resistance (MDR) in oncology models.

Section 1: Mechanistic Inquiries (FAQs)

Q1: How exactly do 4-aminoquinolines reverse chemoresistance at the subcellular level? A: Chemoresistance is frequently driven by two major cellular defenses: upregulated cytoprotective autophagy and lysosomal sequestration of chemotherapeutics (ion trapping)[1][2]. 4-aminoquinolines act as amphiphilic weak bases that rapidly diffuse across cellular membranes and accumulate within the acidic lumen of lysosomes[3][4]. Once inside, they become protonated and trapped, leading to a massive influx of water and a subsequent rise in lysosomal pH (deacidification)[3].

This deacidification has a dual effect:

  • Autophagic Blockade: It inactivates pH-dependent lysosomal hydrolases (e.g., Cathepsins B, L, D)[5], preventing the degradation of autophagosomes. This disrupts the autophagic flux, depriving the cancer cell of recycled nutrients needed to survive chemotherapy-induced stress[6][7].

  • Drug Redistribution: Weakly basic chemotherapeutics like Doxorubicin (DOX) typically get sequestered and neutralized in acidic lysosomes, preventing them from reaching their nuclear targets[1][2]. By neutralizing the lysosomal pH, 4-aminoquinolines prevent this sequestration, forcing the efflux of DOX from lysosomes into the nucleus to induce apoptosis[2].

Mechanism Chemo Chemotherapy Stress Autophagy Autophagosome Formation Chemo->Autophagy Induces Apoptosis Chemosensitization & Apoptosis Chemo->Apoptosis Synergizes with Fusion Autolysosome Degradation (Cancer Cell Survival) Autophagy->Fusion Fuses with Lysosome Lysosome (Acidic pH) Lysosome->Fusion Fuses with Blockade Autophagic Blockade (Accumulation of LC3-II/p62) Fusion->Blockade Inhibited by AminoQ 4-Aminoquinoline (e.g., CQ, Lys05) Deacidification Lysosomal Deacidification (pH > 6.0) AminoQ->Deacidification Accumulates in Deacidification->Lysosome Neutralizes Deacidification->Blockade Causes Blockade->Apoptosis Drives

Mechanism of 4-aminoquinoline-mediated chemoresistance reversal via autophagic blockade.

Q2: Why use novel derivatives like Lys05 or EAD1 instead of standard Chloroquine (CQ) or Hydroxychloroquine (HCQ)? A: While CQ and HCQ are clinically approved, their single-agent antiproliferative potency is relatively low in vitro, with IC50 values often ranging from 16 to 42 µM[7]. Achieving these concentrations in vivo to sustain autophagic inhibition is challenging and can lead to dose-limiting toxicities[7]. Novel derivatives are engineered for higher lysosomotropic accumulation. For instance, the dimeric CQ analogue Lys05 exhibits IC50s of 3.6 to 6 µM in melanoma and colon cancer models[7]. Similarly, triazole-incorporated derivatives like EAD1 demonstrate an IC50 of 5.8 µM in BxPC3 pancreatic cancer cells, making them approximately 8-fold more potent than CQ[6][7].

Section 2: Validated Experimental Protocols

Protocol 1: Quantifying Autophagic Flux Inhibition via LC3 Turnover Assay Context: Simply measuring LC3-II levels is insufficient to prove autophagy inhibition, as increased LC3-II can result from induced autophagy or blocked degradation. This protocol provides a self-validating system to isolate the blockade mechanism.

  • Cell Seeding: Seed chemoresistant cells (e.g., A2780 ovarian or HCT8 colon cancer cells) in 6-well plates at 3×105 cells/well and incubate overnight.

  • Treatment: Treat cells with the chemotherapeutic agent alone, the 4-aminoquinoline derivative alone (e.g., 10 µM CQ or 5 µM EAD1), and the combination for 24 hours[2][3][7].

  • Control Addition: 4 hours prior to harvesting, add 100 nM Bafilomycin A1 (BafA1) to a parallel set of control wells. BafA1 completely clamps autophagic degradation.

  • Harvest & Lysis: Wash cells with ice-cold PBS. Lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Immunoblotting: Run 30 µg of protein on a 12% SDS-PAGE gel. Probe for LC3B (detecting LC3-I and LC3-II) and SQSTM1/p62[5][7].

  • Data Interpretation: If the 4-aminoquinoline is effectively blocking flux, the LC3-II and p62 levels in the combination group should be significantly higher than chemotherapy alone. Crucially, adding BafA1 should not further increase LC3-II levels, proving the derivative has already saturated the degradation blockade[5][7].

Protocol 2: Confocal Assay for Intracellular Drug Redistribution (Lysosomal Escape) Context: To prove that 4-aminoquinolines prevent the lysosomal sequestration of fluorescent chemotherapeutics like Doxorubicin (DOX)[2].

  • Preparation: Seed cells on glass coverslips in a 24-well plate.

  • Pre-treatment: Pre-treat cells with 10 µM CQ (or equivalent derivative) for 2 hours to initiate lysosomal deacidification[2].

  • Chemotherapy Addition: Add 4 µM DOX to the media and incubate for an additional 4 hours[2].

  • Fixation: Wash 3x with PBS and fix with 4% Paraformaldehyde (PFA) for 15 minutes at room temperature.

  • Permeabilization & Staining: Permeabilize with 0.1% Triton X-100. Block with 5% BSA. Stain lysosomes using an anti-LAMP1 or anti-LAMP2 primary antibody, followed by an AlexaFluor-488 secondary antibody[2][5]. Counterstain nuclei with DAPI.

  • Imaging: Image via confocal microscopy.

  • Analysis: Calculate the Pearson's Correlation Coefficient (PCC). In resistant cells without CQ, DOX (red) will colocalize highly with LAMP1/2 (green), yielding yellow puncta. In CQ-treated cells, DOX should redistribute to the nucleus (colocalizing with DAPI)[2].

Workflow Seed Seed Resistant Cancer Cells Pretreat Pre-treat with 4-Aminoquinoline Seed->Pretreat Dox Add Chemotherapy (e.g., Doxorubicin) Pretreat->Dox Wash Wash & Fix (4% PFA) Dox->Wash Stain Stain Nuclei (DAPI) & Lysosomes (LAMP1) Wash->Stain Image Confocal Imaging & Colocalization Stain->Image

Step-by-step workflow for quantifying intracellular drug redistribution via confocal microscopy.

Section 3: Troubleshooting & Data Analysis

Q3: My combination assay (Chemo + 4-Aminoquinoline) shows antagonistic effects instead of synergy. What went wrong? A: This is almost always a causality issue related to the dosing schedule. 4-aminoquinolines require time to accumulate in lysosomes and raise the pH. If you administer a fast-acting, lysosome-sequestered chemotherapeutic concurrently with the 4-aminoquinoline, the chemotherapy may become trapped before the lysosome is deacidified. Solution: Implement a staggered dosing schedule. Pre-treat with the 4-aminoquinoline for 2 to 4 hours prior to introducing the chemotherapeutic agent to ensure the lysosomal pH is already neutralized, facilitating immediate nuclear translocation of the chemotherapy[2].

Q4: How do I differentiate between lysosomal membrane permeabilization (LMP) and simple deacidification caused by my novel derivative? A: While simple deacidification blocks autophagy, severe LMP ruptures the lysosome, releasing Cathepsins into the cytosol and directly triggering apoptosis. To differentiate, perform a subcellular fractionation and western blot for Cathepsin D. If it appears in the cytosolic fraction, LMP has occurred[3]. Alternatively, perform a Galectin-3 puncta assay; Galectin-3 is diffuse in the cytosol but rapidly forms puncta at sites of ruptured lysosomes.

Quantitative Data Summary

Table 1: Efficacy Profiles of 4-Aminoquinoline Derivatives in Oncology Models

CompoundPrimary Mechanism in ChemoresistanceIC50 / Effective DoseValidated Cell Line / Cancer TypeReference
Chloroquine (CQ) Lysosomal deacidification, Autophagy inhibition~16 - 42 µMOvarian (A2780), Colon (HCT8)[2][3][7]
Hydroxychloroquine (HCQ) Autophagy inhibition~16 - 42 µMLung (H460), Pancreatic (BxPC3)[7]
EAD1 (Triazole derivative)Autophagy inhibition (p62/LC3-II accumulation)5.8 µMPancreatic (BxPC3)[7]
Lys05 (Dimeric CQ)Autophagy inhibition, Lysosomal accumulation3.6 - 6.0 µMGlioma, Melanoma, Colon[7]
Amodiaquine (AQ) Autophagic-lysosomal blockade, Cathepsin inactivationDose-dependentMelanoma (A375)[5]

References

  • Discovery of Autophagy Inhibitors with Antiproliferative Activity in Lung and Pancreatic Cancer Cells. ACS Medicinal Chemistry Letters.[Link]

  • Discovery of Autophagy Inhibitors with Antiproliferative Activity in Lung and Pancreatic Cancer Cells. PMC - NIH.[Link]

  • The antimalarial amodiaquine causes autophagic-lysosomal and proliferative blockade sensitizing human melanoma cells to starvation- and chemotherapy-induced cell death. Autophagy (Taylor & Francis).[Link]

  • Autophagy inhibition enhances vorinostat-induced apoptosis via ubiquitinated protein accumulation. PMC - NIH.[Link]

  • Chloroquine and Chemotherapeutic Compounds in Experimental Cancer Treatment. MDPI.[Link]

  • A Chemical Strategy To Manipulate the Intracellular Localization of Drugs in Resistant Cancer Cells. Biochemistry - ACS Publications.[Link]

  • Encapsulation of chloroquine and doxorubicin by MPEG-PLA to enhance anticancer effects by lysosomes inhibition in ovarian cancer. Dove Medical Press.[Link]

Sources

Optimization

Technical Support Center: Optimizing Metabolic Stability of Quinoline-Based Scaffolds

Welcome to the Heterocyclic Drug Design Technical Support Center. The quinoline scaffold—composed of a fused benzene and pyridine ring—is a privileged pharmacophore across neurodegenerative, antimicrobial, and oncologica...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Heterocyclic Drug Design Technical Support Center. The quinoline scaffold—composed of a fused benzene and pyridine ring—is a privileged pharmacophore across neurodegenerative, antimicrobial, and oncological indications[1]. However, its electron-rich architecture often results in rapid Phase I oxidative metabolism, leading to poor pharmacokinetic profiles and high intrinsic clearance[2].

This guide provides drug development professionals with field-proven troubleshooting strategies, self-validating experimental protocols, and mechanistic insights to systematically enhance the metabolic stability of quinoline derivatives.

Part 1: Troubleshooting Common Stability Issues (FAQs)

Q1: Why is my quinoline lead compound showing rapid clearance in human liver microsomes (HLM) despite high target affinity? The Causality: The quinoline ring is highly susceptible to cytochrome P450 (CYP)-mediated oxidative metabolism, particularly by the abundantly expressed CYP3A4 isoform[3]. The electron-rich nature of the fused benzene ring (the "A-ring") makes positions 5, 6, and 7 prime targets for the electrophilic active-oxygen species generated within the CYP450 catalytic cycle[2]. The Solution: Perform targeted Structure-Activity Relationship (SAR) modifications by introducing electron-withdrawing groups (EWGs). Incorporating fluorine or trifluoromethyl ( −CF3​ ) groups at the 5-position or 4-position decreases the overall electron density of the ring system[4]. This effectively shields the scaffold from oxidative attack without drastically altering the molecule's topological footprint or lipophilicity profile.

Q2: I introduced a basic sp2 nitrogen (e.g., a pyridine ring) to induce Type II heme binding and form a "dead-end complex." However, intrinsic clearance actually increased. Why? The Causality: This is a well-documented metabolic paradox. Historically, it was hypothesized that sp2 nitrogens coordinate directly with the CYP heme iron (Type II binding), trapping the enzyme in a low-spin ferric state and halting the catalytic cycle[3]. However, recent kinetic studies reveal that Type II binding quinoline carboxamides can be 2- to 12-fold less stable than their Type I counterparts at sub-saturating concentrations[5]. This occurs because the complex does not remain "dead"; instead, it undergoes either rapid equilibrium into a metabolically vulnerable orientation or direct reduction of the nitrogen-coordinated heme[3]. The Solution: Do not rely solely on Type II binding for stability. Instead, introduce steric hindrance adjacent to the coordinating nitrogen (e.g., an ortho-methyl group on the pyridine ring). This physical bulk impedes the CYP catalytic center from accessing the nitrogen, significantly prolonging the half-life ( t1/2​ ) while maintaining target affinity[4].

Q3: How can I optimize the 4-position of the quinoline ring to improve pharmacokinetic properties? The Causality: The 4-position is highly sensitive to oxidation but also offers a powerful vector for tuning physicochemical properties[4]. Unsubstituted 4-positions often lead to rapid degradation. The Solution: Substituting the 4-position with carboxamides, ketones, or other EWGs pulls electron density away from the core quinoline ring. In recent PDE10A inhibitor development, introducing a carboxamide at position 4 not only improved liver microsome stability but also optimized solubility and blood-brain barrier (BBB) permeability[4].

Part 2: Mechanistic Pathways & Workflows

To visualize the underlying causality of the Type II binding paradox and our recommended SAR workflow, refer to the diagrams below.

CYP450_Mechanism CYP Resting CYP450 (Fe3+ H2O) Substrate Quinoline Substrate Enters Active Site CYP->Substrate Substrate Binding Type1 Type I Binding (High Spin Fe3+) Substrate->Type1 Lipophilic Interaction Type2 Type II Binding (N-coordination, Low Spin) Substrate->Type2 sp2 Nitrogen Oxidation Oxidation & Clearance (High Intrinsic Clearance) Type1->Oxidation Normal Catalytic Cycle Reduction Direct Reduction / Rapid Equilibrium Type2->Reduction Atypical Kinetics Reduction->Oxidation Sub-saturating Conditions

CYP450 catalytic pathways illustrating the Type II binding paradox in quinoline metabolism.

SAR_Workflow Start Identify Quinoline Lead (High Clearance) MetabID Metabolite ID via LC-MS/MS (Determine Oxidation Sites) Start->MetabID Mod1 A-Ring Oxidation? Add Fluorine/CF3 MetabID->Mod1 Sites 5, 6, 7 Mod2 N-Oxidation? Add Steric Shield (e.g., -CH3) MetabID->Mod2 Heteroatom Mod3 General Ring Oxidation? Add EWG at Position 4 MetabID->Mod3 Position 4 Test In Vitro Microsomal Assay (HLM/RLM + NADPH) Mod1->Test Mod2->Test Mod3->Test Test->MetabID Unstable (Iterate) Success Stable Lead Candidate (t1/2 > 60 min) Test->Success Stable

Rational SAR workflow for identifying and mitigating metabolic liabilities in quinoline scaffolds.

Part 3: Experimental Protocols & Data Interpretation

Protocol: Self-Validating High-Throughput Liver Microsomal Stability Assay

To accurately assess the impact of your SAR modifications, you must utilize an assay that inherently validates its own results by separating CYP-mediated clearance from chemical instability.

Step 1: Preparation of Microsomal Matrix

  • Thaw human liver microsomes (HLM) or rat liver microsomes (RLM) on ice.

  • Prepare a 1 mg/mL protein concentration in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Causality: Mg2+ is an essential cofactor required for maintaining CYP450 structural integrity and facilitating optimal electron transfer from NADPH-cytochrome P450 reductase.

Step 2: Implementation of Self-Validating Controls

  • Positive Controls: Include Verapamil (high clearance) and Warfarin (low clearance) to verify enzyme activity.

  • Negative Control (Critical): Prepare a parallel reaction plate without the addition of NADPH.

  • Causality: The minus-NADPH control isolates CYP-dependent clearance. If your quinoline degrades in the minus-NADPH well, the instability is due to chemical degradation or non-CYP enzymatic activity (e.g., amidases), not P450 oxidation.

Step 3: Reaction Initiation & Quenching

  • Pre-incubate the microsomal mixture with of the test quinoline at 37°C for 5 minutes.

  • Initiate the reaction by adding 1 mM NADPH.

  • At predetermined time points (0, 5, 15, 30, and 60 minutes), transfer aliquots into of ice-cold quenching solution (Acetonitrile containing an internal standard such as Tolbutamide).

  • Causality: Acetonitrile instantly denatures the CYP enzymes, halting the reaction and precipitating proteins to ensure a clean injection for LC-MS/MS analysis.

Step 4: Data Processing

  • Centrifuge the quenched samples at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS.

  • Calculate the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ) using the slope of the natural log of the remaining compound percentage versus time.

Quantitative Data Summary: Impact of SAR Modifications

The following table summarizes expected shifts in metabolic parameters based on specific structural modifications to the quinoline core.

Table 1: Impact of Structural Modifications on Quinoline Metabolic Stability (HLM)

Scaffold ModificationTarget ClassHalf-life ( t1/2​ )Intrinsic Clearance ( CLint​ )Mechanistic Rationale
Unsubstituted Quinoline Baseline< 5 min> 200 µL/min/mgHigh electron density at positions 5, 6, and 7 leads to rapid CYP oxidation.
5-Fluoro-quinoline 5-HT1A15 min120 µL/min/mgFluorine acts as an EWG, blocking position 5 and reducing A-ring electron density[2].
4-Carboxamide quinoline PDE10A27.5 min45 µL/min/mgEWG at position 4 decreases overall ring electron density, stabilizing the core[4].
Type II Pyridine-quinoline CYP3A4< 10 min> 150 µL/min/mg sp2 Nitrogen coordinates iron but undergoes rapid equilibrium/direct reduction[3][5].
Ortho-methyl-pyridine quinoline PDE10A> 60 min< 15 µL/min/mgSteric bulk of the methyl group physically shields the N-atom from the CYP catalytic center[4].

References

  • Optimizing metabolic stability of phosphodiesterase 5 inhibitors: discovery of a potent N-(pyridin-3-ylmethyl)quinoline derivative targeting synaptic plasticity. nih.gov.[Link]

  • Synthesis of Antimicrobial Quinoline Derivatives Enabled by Synergistic Pd/Enamine Catalysis: Experimental and Computational Study. nih.gov.[Link]

  • THE EFFECTS OF TYPE II BINDING ON METABOLIC STABILITY AND BINDING AFFINITY IN CYTOCHROME P450 CYP3A4. nih.gov.[Link]

  • Comparative Study of the Affinity and Metabolism of Type I and Type II Binding Quinoline Carboxamide Analogues by Cytochrome P450 3A4. acs.org.[Link]

  • The Synthesis and Biological Evaluation of Quinolyl-piperazinyl Piperidines as Potent Serotonin 5-HT1A Antagonists. acs.org.[Link]

  • Discovery of 3-trifluoromethyl-substituted pyrazoles as selective phosphodiesterase 10A inhibitors for orally attenuating isoprenaline-induced cardiac hypertrophy. rhhz.net.[Link]

  • Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. rsc.org.[Link]

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Reference Data & Comparative Studies

Validation

A Comparative Analysis of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline and Chloroquine: A Guide for Drug Development Professionals

This technical guide provides a comprehensive comparison between the established antimalarial drug, chloroquine, and the synthetic quinoline derivative, 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline. While chloroquine h...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive comparison between the established antimalarial drug, chloroquine, and the synthetic quinoline derivative, 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline. While chloroquine has a long history of clinical use, the emergence of drug resistance necessitates the exploration of novel quinoline-based scaffolds. This document delves into the chemical properties, plausible synthesis, and potential biological activities of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline, drawing comparisons with chloroquine based on available data for structurally related compounds.

Disclaimer: Direct experimental data for 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline is limited in the public domain. Therefore, this guide presents a comparative analysis based on established knowledge of chloroquine and structure-activity relationship (SAR) studies of analogous 2-phenylquinoline and 7-(trifluoromethyl)quinoline derivatives. This approach provides a scientifically grounded projection of the compound's potential activities to guide further research.

Chemical and Physical Properties: A Structural Overview

The key structural differences between chloroquine and 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline lie in the substitution at the 2 and 7 positions of the quinoline core and the nature of the side chain at the 4-position. Chloroquine possesses a 7-chloro substituent and a basic dialkylaminoalkylamino side chain at the 4-position, which is crucial for its accumulation in the acidic food vacuole of the malaria parasite.[1][2] In contrast, 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline features a phenyl group at the 2-position and a trifluoromethyl group at the 7-position. The trifluoromethyl group is a common bioisostere for a chlorine atom and is known to enhance metabolic stability and lipophilicity.[3] The phenyl group at the 2-position significantly alters the molecule's steric and electronic properties, which is expected to influence its biological target interactions.[4]

PropertyChloroquine4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline (Predicted)
IUPAC Name (RS)-N'-(7-chloroquinolin-4-yl)-N,N-diethyl-pentane-1,4-diamine4-chloro-2-phenyl-7-(trifluoromethyl)quinoline
Molecular Formula C₁₈H₂₆ClN₃C₁₆H₉ClF₃N
Molecular Weight 319.87 g/mol 307.70 g/mol
Appearance White or slightly yellow crystalline powderLikely a solid crystalline powder
Key Features 4-aminoquinoline with a basic side chain2-phenylquinoline scaffold, 7-trifluoromethyl group

Synthesis Pathways: From Precursors to Final Compounds

The synthesis of chloroquine is a well-established industrial process. A common method involves the condensation of 4,7-dichloroquinoline with 1-diethylamino-4-aminopentane.

A plausible synthetic route to 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline can be proposed based on established quinoline synthesis methodologies, such as the Doebner-von Miller reaction or the Combes quinoline synthesis, followed by chlorination. A more direct approach would involve the C-H arylation of a pre-functionalized quinoline.

cluster_chloroquine Chloroquine Synthesis cluster_target Proposed Synthesis of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline 4,7-dichloroquinoline 4,7-dichloroquinoline Chloroquine Chloroquine 4,7-dichloroquinoline->Chloroquine Condensation 1-diethylamino-4-aminopentane 1-diethylamino-4-aminopentane 1-diethylamino-4-aminopentane->Chloroquine 3-(Trifluoromethyl)aniline 3-(Trifluoromethyl)aniline 2-phenyl-7-(trifluoromethyl)quinolin-4-ol 2-phenyl-7-(trifluoromethyl)quinolin-4-ol 3-(Trifluoromethyl)aniline->2-phenyl-7-(trifluoromethyl)quinolin-4-ol Cyclization (e.g., Conrad-Limpach) Cinnamoyl chloride Cinnamoyl chloride Cinnamoyl chloride->2-phenyl-7-(trifluoromethyl)quinolin-4-ol 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline 2-phenyl-7-(trifluoromethyl)quinolin-4-ol->4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline Chlorination (e.g., POCl3)

Caption: Proposed synthetic workflow for the target compound.

Comparative Biological Activity

Antimalarial Activity

Chloroquine: Chloroquine's antimalarial activity is primarily attributed to its accumulation in the acidic food vacuole of Plasmodium falciparum.[1][2] Inside the vacuole, it inhibits the polymerization of toxic heme into hemozoin, leading to the buildup of free heme, which is toxic to the parasite.[2][5] However, the widespread emergence of chloroquine-resistant strains, often associated with mutations in the P. falciparum chloroquine resistance transporter (PfCRT), has significantly limited its clinical efficacy.[6][7]

4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline: While direct antimalarial data for this specific compound is unavailable, the structural motifs suggest potential activity. The trifluoromethyl group at the 7-position has been shown in other quinoline analogs to enhance antimalarial potency, particularly against resistant strains.[1] The 2-phenyl substitution creates a significantly different chemical entity from the 4-aminoquinolines. Its mechanism of action, if active, may differ from that of chloroquine and could potentially bypass existing resistance mechanisms. It is plausible that it could interfere with other essential parasitic pathways. Further screening against both chloroquine-sensitive and resistant strains of P. falciparum is warranted.

Hemoglobin Hemoglobin Heme (toxic) Heme (toxic) Hemoglobin->Heme (toxic) Digestion by parasite Hemozoin (non-toxic) Hemozoin (non-toxic) Heme (toxic)->Hemozoin (non-toxic) Polymerization Parasite death Parasite death Heme (toxic)->Parasite death Accumulation leads to Chloroquine Chloroquine Chloroquine->Heme (toxic) Inhibits polymerization

Caption: Chloroquine's mechanism of action in malaria parasites.

Anticancer Activity

Chloroquine: Chloroquine has been repurposed as an anticancer agent, primarily due to its ability to inhibit autophagy, a cellular self-degradation process that cancer cells often use to survive stress.[8][9] By blocking autophagy, chloroquine can sensitize cancer cells to conventional chemotherapy and radiation.[10] It also has effects on the tumor microenvironment, including the normalization of tumor vasculature.[4][8]

4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline: The 2-phenylquinoline scaffold is a known pharmacophore in the development of anticancer agents.[4] Derivatives of 2-phenylquinoline have demonstrated antiproliferative activity against a range of cancer cell lines.[4] The mechanism of action for these compounds can vary, but some have been shown to target G-quadruplexes in DNA or inhibit crucial signaling pathways.[4] The presence of the trifluoromethyl group can enhance the lipophilicity and metabolic stability of the molecule, potentially leading to improved pharmacokinetic properties and anticancer efficacy.[3] Therefore, it is reasonable to hypothesize that 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline could exhibit anticancer activity, possibly through mechanisms distinct from chloroquine's autophagy inhibition.

CompoundCancer Cell LineIC50 (µM)Reference
ChloroquineVariousVaries widely (typically >10 µM)[11]
Representative 2-phenylquinoline derivativePC3 (Prostate)31.37
Representative 2-phenylquinoline derivativeHeLa (Cervical)8.3
Representative 7-(trifluoromethyl)quinoline derivativeMCF-7 (Breast)Potent activity reported[12]

Note: IC50 values for chloroquine can vary significantly depending on the cell line and experimental conditions. Data for representative compounds are provided to illustrate the potential potency of the scaffold.

Experimental Protocols

To facilitate further research, detailed protocols for standard in vitro assays are provided below.

In Vitro Antimalarial Assay (SYBR Green I-based)

This assay measures parasite proliferation by quantifying the amount of parasitic DNA.

  • Parasite Culture: Culture P. falciparum (e.g., 3D7 for chloroquine-sensitive and K1 for resistant) in human O+ erythrocytes in RPMI-1640 medium supplemented with AlbuMAX II, L-glutamine, and hypoxanthine at 37°C in a low oxygen environment (5% CO₂, 5% O₂, 90% N₂).

  • Drug Dilution: Prepare serial dilutions of the test compounds and chloroquine in a 96-well plate.

  • Assay Initiation: Add synchronized ring-stage parasites to the wells to a final parasitemia of 0.5% and a hematocrit of 2.5%.

  • Incubation: Incubate the plates for 72 hours under the same conditions as the parasite culture.

  • Lysis and Staining: Add a lysis buffer containing the fluorescent dye SYBR Green I to each well.

  • Data Acquisition: Measure fluorescence using a microplate reader with appropriate excitation and emission wavelengths.

  • Data Analysis: Calculate the 50% inhibitory concentration (IC50) by plotting the fluorescence intensity against the drug concentration.

Parasite Culture Parasite Culture Drug Dilution Drug Dilution Parasite Culture->Drug Dilution Assay Initiation Assay Initiation Drug Dilution->Assay Initiation Incubation (72h) Incubation (72h) Assay Initiation->Incubation (72h) Lysis & Staining Lysis & Staining Incubation (72h)->Lysis & Staining Fluorescence Reading Fluorescence Reading Lysis & Staining->Fluorescence Reading IC50 Calculation IC50 Calculation Fluorescence Reading->IC50 Calculation

Caption: Workflow for the SYBR Green I-based antimalarial assay.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses cell viability based on the metabolic activity of mitochondrial dehydrogenases.[13]

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.[14]

  • Compound Treatment: Treat the cells with serial dilutions of the test compounds and a positive control (e.g., doxorubicin) for 48-72 hours.[14]

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Living cells will reduce the yellow MTT to purple formazan crystals.[13][14]

  • Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at approximately 570 nm using a microplate reader.[13]

  • Data Analysis: Calculate the IC50 value, the concentration of the compound that inhibits cell growth by 50%, by plotting the absorbance against the compound concentration.

Cell Seeding Cell Seeding Compound Treatment Compound Treatment Cell Seeding->Compound Treatment MTT Addition MTT Addition Compound Treatment->MTT Addition Incubation (3-4h) Incubation (3-4h) MTT Addition->Incubation (3-4h) Solubilization Solubilization Incubation (3-4h)->Solubilization Absorbance Reading Absorbance Reading Solubilization->Absorbance Reading IC50 Calculation IC50 Calculation Absorbance Reading->IC50 Calculation

Caption: Workflow for the MTT cytotoxicity assay.

Conclusion

This comparative guide highlights the potential of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline as a scaffold for the development of novel therapeutic agents. While it shares the quinoline core with chloroquine, its unique substitutions at the 2 and 7 positions suggest the possibility of distinct biological activities and mechanisms of action. The introduction of the 2-phenyl and 7-trifluoromethyl groups may offer advantages in terms of overcoming chloroquine resistance in malaria and providing a different avenue for anticancer drug design. The provided experimental protocols offer a clear path for the empirical evaluation of this and other novel quinoline derivatives. Further investigation into the synthesis and biological screening of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline is strongly encouraged to validate the hypotheses presented in this guide.

References

  • Mode of action of chloroquine in malaria and the mechanism of... - ResearchGate. Available at: [Link]

  • Slater, A. F. G. (1993). Chloroquine: mechanism of drug action and resistance in Plasmodium falciparum. Pharmacology & Therapeutics, 57(2-3), 203–235. Available at: [Link]

  • Chloroquine - Wikipedia. Available at: [Link]

  • Maes, H., et al. (2014). Chloroquine anticancer activity is mediated by autophagy-independent effects on the tumor vasculature. Autophagy, 10(11), 2093–2095. Available at: [Link]

  • Maes, H., et al. (2014). The Anticancer Activity of Chloroquine Requires Vessel Normalization. Cancer Discovery, 4(9), 986-987. Available at: [Link]

  • Solomon, V. R., & Lee, H. (2009). Chloroquine and its analogs: a new promise of an old drug for cancer therapy. European journal of pharmacology, 625(1-3), 220–233.
  • What is the mechanism of Chloroquine Phosphate? - Patsnap Synapse. Available at: [Link]

  • Verbaanderd, C., et al. (2017). Repurposing Drugs in Oncology (ReDO)—chloroquine and hydroxychloroquine as anti-cancer agents. ecancermedicalscience, 11, 781. Available at: [Link]

  • Ghorab, M. M., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & medicinal chemistry, 24(22), 5737–5756. Available at: [Link]

  • Smilkstein, M., et al. (2004). A simple and inexpensive fluorescence-based assay for high-throughput screening of antimalarial drugs. Antimicrobial agents and chemotherapy, 48(5), 1803–1806. Available at: [Link]

  • In vitro assessment for cytotoxicity screening of new antimalarial candidates - SciELO. Available at: [Link]

  • The host targeting effect of chloroquine in malaria - PMC - NIH. Available at: [Link]

  • Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments, (81), e50822. Available at: [Link]

  • The MTT Assay: A Valuable Tool for Measuring Cell Viability - Creative Diagnostics. Available at: [Link]

  • In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay - International Journal of Pharmaceutical Research and Applications (IJPRA). Available at: [Link]

  • Chloroquine: Structure, Mechanism, Uses & Side Effects Explained - Vedantu. Available at: [Link]

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Comparative

The Re-emergence of a Privileged Scaffold: Why 4-Aminoquinolines in Cancer?

An In-Depth Guide to Comparing the Efficacy of 4-Aminoquinoline Analogs in Cancer Cell Lines As Senior Application Scientists, our goal extends beyond merely presenting data; we aim to provide a causal, evidence-based na...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to Comparing the Efficacy of 4-Aminoquinoline Analogs in Cancer Cell Lines

As Senior Application Scientists, our goal extends beyond merely presenting data; we aim to provide a causal, evidence-based narrative that empowers fellow researchers in their quest for novel cancer therapeutics. This guide offers a comparative analysis of 4-aminoquinoline analogs, moving from their established roles as antimalarials to their promising future in oncology. We will delve into their mechanisms of action, comparative potencies, and the robust experimental methodologies required to validate their efficacy.

The 4-aminoquinoline core structure, famously represented by chloroquine (CQ) and hydroxychloroquine (HCQ), is a "privileged scaffold" in medicinal chemistry.[1] Initially developed for malaria, these agents are being repurposed for oncology due to their multifaceted anti-cancer properties.[2][3] Cancer cells, with their heightened metabolic and protein turnover rates, exhibit an increased reliance on cellular housekeeping processes, particularly autophagy.[4][5] 4-aminoquinoline analogs exploit this dependency. As weak bases, they are lysosomotropic, meaning they readily cross cell membranes and accumulate in the acidic environment of lysosomes.[6][7][8] This accumulation neutralizes lysosomal pH, leading to the inhibition of acid hydrolases and, crucially, blocking the final degradative step of autophagy.[4][8][9] This disruption of cellular homeostasis can trigger cancer cell death, making these compounds a compelling area of research.[10][11]

Comparative Efficacy: From Chloroquine to Novel Analogs

While CQ and HCQ have shown promise, particularly in sensitizing tumor cells to conventional therapies, their standalone potency can be limited.[12][13] This has spurred the development of novel analogs with enhanced anticancer activity.[2][14] The primary goal is to increase potency and cancer cell specificity, thereby widening the therapeutic window.[14][15]

Key observations from preclinical studies show that structural modifications to the 4-aminoquinoline scaffold can yield significant improvements in efficacy. For instance, the dimeric CQ analog, Lys05, is approximately 10-fold more potent as an autophagy inhibitor than HCQ.[8][12] Other synthetic approaches, such as creating hybrid molecules by merging the 4-aminoquinoline core with other pharmacophores like sulfonyl groups, have produced compounds with substantially lower IC50 values and greater selectivity for cancer cells over non-cancerous cells.[14][15][16] One such compound, 7-chloro-4-(4-(2,4-dinitrophenylsulfonyl)piperazin-1-yl)quinoline (referred to as compound 13 or VR23 in studies), demonstrated up to a 17.6-fold greater potency against breast cancer cells compared to non-cancer breast epithelial cells.[14][15]

The following table summarizes the in-vitro cytotoxic activity of various 4-aminoquinoline analogs across several cancer cell lines, providing a quantitative basis for comparison.

AnalogCancer Cell LineIC50 / GI50 (µM)Key FindingReference
Chloroquine (CQ) MDA-MB-468 (Breast)28.58Baseline compound for comparison.[17]
Chloroquine (CQ) BxPC3 (Pancreatic)~45Lower potency compared to novel analogs.[12]
Hydroxychloroquine (HCQ) BxPC3 (Pancreatic)~50Similar potency to CQ.[12]
EAD1 (Triazole Analog) BxPC3 (Pancreatic)5.8~8-fold more potent than CQ and HCQ.[12]
Lys05 (Dimeric Analog) Glioma, Melanoma, Colon3.6 - 6.0Dimeric structure enhances potency.[12]
Compound 13 (VR23) MDA-MB-468 (Breast)~1.0High potency and cancer cell selectivity.[14][15]
Compound 5 MDA-MB-468 (Breast)1.41Highly effective chemosensitizer.[17]
4-amino-3-acetylquinoline L1210 (Murine Leukemia)< 4.0Classified as a potential anticancer drug by NCI standards.[18]

Mechanistic Insights: Disrupting Autophagy and Inducing Apoptosis

The anticancer effects of 4-aminoquinoline analogs are primarily attributed to two interconnected cellular processes: the inhibition of autophagy and the subsequent induction of apoptosis.

Autophagy Inhibition: A Traffic Jam in Cellular Recycling

Autophagy is a catabolic process where cellular components are engulfed in double-membraned vesicles called autophagosomes, which then fuse with lysosomes to degrade their contents.[19] The mechanistic target of rapamycin (mTOR) pathway is a central regulator of this process; under nutrient-rich conditions, mTORC1 is active and suppresses autophagy.[20][21][22] In cancer, autophagy can act as a survival mechanism, supplying nutrients during stress. 4-aminoquinolines do not prevent the formation of autophagosomes but block their degradation by raising lysosomal pH, preventing fusion and inactivating lysosomal enzymes.[8][13] This leads to the accumulation of the autophagosome-associated protein LC3-II and the cargo receptor p62, which are hallmark indicators of autophagy blockade.[11][12]

Autophagy Pathway Inhibition cluster_0 Cellular Stress (e.g., Nutrient Deprivation) cluster_1 Autophagosome Biogenesis cluster_2 Degradation Pathway mTORC1 mTORC1 ULK1_Complex ULK1 Complex (Initiation) mTORC1->ULK1_Complex Inhibition Phagophore Phagophore ULK1_Complex->Phagophore Activation Autophagosome Autophagosome Phagophore->Autophagosome Elongation LC3-I LC3-I (Cytosolic) LC3-II LC3-II (Membrane-bound) LC3-I->LC3-II Conjugation LC3-II->Autophagosome Incorporation Autolysosome Autolysosome (Degradation) Autophagosome->Autolysosome Fusion Lysosome Lysosome (Acidic pH) Lysosome->Autolysosome Recycled_Metabolites Recycled Metabolites Autolysosome->Recycled_Metabolites 4AQ 4-Aminoquinoline Analogs 4AQ->Lysosome Raise pH, Inhibit Enzymes 4AQ->Autolysosome Block Fusion & Degradation

Caption: Inhibition of the autophagic flux by 4-aminoquinoline analogs.
Apoptosis Induction: The Consequence of Cellular Stress

The sustained blockage of autophagy leads to an accumulation of damaged organelles and protein aggregates, inducing cellular stress that can ultimately trigger programmed cell death, or apoptosis.[10] This is a critical endpoint for an effective anticancer agent. Apoptosis is characterized by a series of morphological and biochemical events, including the externalization of phosphatidylserine (PS) on the cell surface, which serves as an "eat-me" signal for phagocytes.[23]

Experimental Validation: A Guide to Core Protocols

To rigorously compare the efficacy of different 4-aminoquinoline analogs, a standardized set of in-vitro experiments is essential. The causality behind these choices is to build a coherent story: first, we determine the cytotoxic dose (viability), and then we investigate the mechanisms responsible for that cytotoxicity (autophagy and apoptosis).

Experimental Workflow cluster_assays Endpoint Analysis start Cancer Cell Line Culture (e.g., MCF-7, A549, HCT-116) treatment Treat with 4-Aminoquinoline Analogs (Dose-response & Time-course) start->treatment viability Cell Viability Assay (MTT) treatment->viability autophagy Autophagy Assessment (Western Blot for LC3-II/p62) treatment->autophagy apoptosis Apoptosis Detection (Annexin V / PI Staining) treatment->apoptosis analysis Data Analysis & Comparison (IC50 Calculation, Fold Change, etc.) viability->analysis autophagy->analysis apoptosis->analysis

Caption: General experimental workflow for comparing 4-aminoquinoline analogs.
Protocol: Cell Viability Assessment (MTT Assay)

Principle: This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[24] Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.[25][26] The amount of formazan is directly proportional to the number of viable cells.

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).[27]

  • Drug Treatment: Prepare serial dilutions of the 4-aminoquinoline analogs in culture medium. Remove the old medium from the cells and add 100 µL of the drug-containing medium to the respective wells. Include vehicle-treated (e.g., DMSO) and untreated wells as negative controls.

  • Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Following incubation, add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.[24]

  • Formazan Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of a solubilization solvent (e.g., DMSO or an isopropanol/HCl solution) to each well to dissolve the purple formazan crystals.[26]

  • Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[25] Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[25]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the viability against the drug concentration to determine the IC50 value (the concentration of drug that inhibits 50% of cell growth).

Protocol: Autophagy Assessment (Western Blot for LC3-I/II)

Principle: This technique allows for the quantification of key autophagy-related proteins. During autophagy, the cytosolic form of LC3 (LC3-I) is conjugated to phosphatidylethanolamine to form LC3-II, which is recruited to autophagosome membranes. An increase in the LC3-II/LC3-I ratio, or more accurately, an accumulation of LC3-II in the presence of a lysosomal inhibitor, indicates an increase in autophagic flux.[28]

Step-by-Step Methodology:

  • Cell Culture and Treatment: Seed cells in 6-well plates and treat with the 4-aminoquinoline analogs at their IC50 concentrations for a specified time (e.g., 24 hours). A key control is to treat cells with the analog in parallel with a known autophagy inducer (e.g., starvation) or another lysosomal inhibitor like Bafilomycin A1 to confirm the blockade of autophagic flux.

  • Cell Lysis: Wash the cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay to ensure equal loading.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel (a 12-15% gel is recommended for resolving LC3-I and LC3-II). Transfer the separated proteins to a PVDF membrane.[28]

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

    • Incubate the membrane with a primary antibody against LC3 (which detects both forms) overnight at 4°C. Also probe for p62 and a loading control (e.g., GAPDH or β-actin).

    • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Analysis: Quantify the band intensities using densitometry software. An accumulation of LC3-II and p62 upon treatment with the 4-aminoquinoline analog indicates successful autophagy inhibition.

Protocol: Apoptosis Detection (Annexin V & Propidium Iodide Staining)

Principle: This flow cytometry-based assay distinguishes between healthy, early apoptotic, and late apoptotic/necrotic cells.[29] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane where it can be detected by fluorescently-labeled Annexin V.[30] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells.

Caption: Principle of distinguishing cell populations with Annexin V/PI staining.

Step-by-Step Methodology:

  • Cell Culture and Treatment: Culture and treat approximately 1-5 x 10^5 cells as described in previous protocols. Include both floating and adherent cells for analysis.

  • Cell Harvesting: Collect cells by centrifugation. For adherent cells, use gentle trypsinization and wash with serum-containing media to inactivate trypsin.

  • Washing: Wash the cell pellet once with cold 1X PBS.

  • Resuspension: Resuspend the cells in 100 µL of 1X Binding Buffer.

  • Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide to the cell suspension.[30]

  • Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

  • Dilution & Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[23] Healthy cells will be negative for both stains (Annexin V-/PI-), early apoptotic cells will be Annexin V+/PI-, and late apoptotic/necrotic cells will be positive for both (Annexin V+/PI+).

Conclusion and Future Directions

The 4-aminoquinoline scaffold represents a versatile and promising platform for the development of novel anticancer agents. The evidence strongly indicates that newer synthetic analogs can significantly outperform parent compounds like chloroquine and hydroxychloroquine in terms of both potency and cancer-cell specificity. Their ability to disrupt the critical cellular process of autophagy provides a clear and actionable mechanism of action.

The experimental framework provided here offers a robust system for the head-to-head comparison of these analogs, enabling researchers to validate efficacy and elucidate underlying mechanisms. Future work should focus on in-vivo validation of the most potent compounds identified in these screens and exploring synergistic combinations with other targeted therapies to overcome drug resistance.[17][31]

References

Please note: For brevity in this format, a selection of key references is provided. A comprehensive literature search will yield additional valuable sources.

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Validation

A Comparative Guide to the Antinociceptive Effects of 7-chloro-4-(phenylselanyl) quinoline Analogues

In the relentless pursuit of novel therapeutic agents for pain management, the quinoline scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a wide array of biological activities, includi...

Author: BenchChem Technical Support Team. Date: March 2026

In the relentless pursuit of novel therapeutic agents for pain management, the quinoline scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a wide array of biological activities, including analgesic and anti-inflammatory properties.[1][2][3] This guide provides a comprehensive analysis of a promising class of quinoline derivatives: 7-chloro-4-(phenylselanyl) quinoline (4-PSQ) and its analogues. We will delve into their structure-activity relationships, compare their antinociceptive efficacy with supporting experimental data, and elucidate their multi-target mechanisms of action. This document is intended for researchers, scientists, and drug development professionals seeking to understand the therapeutic potential of these organoselenium compounds.

The Emergence of 7-chloro-4-(phenylselanyl) quinoline (4-PSQ) as a Potent Antinociceptive Agent

The lead compound, 7-chloro-4-(phenylselanyl) quinoline, often abbreviated as 4-PSQ, has been the subject of extensive research, revealing significant antinociceptive and anti-inflammatory effects in various preclinical models.[4][5] The introduction of an organoselenium moiety to the quinoline core is a strategic design choice, as selenium-containing compounds are known to possess unique antioxidant and neuroprotective properties that can contribute to their overall pharmacological profile.

Studies have demonstrated that 4-PSQ effectively reduces nociception in models of both chemical and thermal pain.[4][5] For instance, it has shown efficacy in the acetic acid-induced writhing test and has increased the pain latency period in the hot-plate test in mice.[6] Furthermore, its anti-inflammatory properties have been confirmed in models such as carrageenan-induced pleurisy, where it was found to reduce cellular migration, pleural exudate, and myeloperoxidase activity.[4]

The therapeutic potential of 4-PSQ extends to complex pain states like paclitaxel-induced peripheral neuropathy (PIPN). Research has shown that 4-PSQ can reverse mechanical and thermal hypersensitivities associated with PIPN, and also ameliorate related comorbidities such as anxiety and cognitive impairment.[7] This broad efficacy suggests a multi-target mechanism of action, a highly desirable trait for treating complex pain syndromes.

Structure-Activity Relationship (SAR) and Comparative Efficacy of Analogues

To optimize the therapeutic potential of 4-PSQ, researchers have synthesized and evaluated a series of analogues with varying substituents on the phenylselanyl ring. This exploration of the structure-activity relationship (SAR) has provided critical insights into how chemical modifications influence the compound's antinociceptive and anti-inflammatory efficacy.[5][8]

A comparative study evaluated 4-PSQ alongside five of its analogues in models of chemical and thermal nociception.[5][8] The analogues included substitutions of fluorine (-F), trifluoromethyl (-CF3), bis-trifluoromethyl (-Bis-CF3), methyl (-CH3), and a carboxylic acid group (-OOH) on the phenyl ring.[5]

Comparative Antinociceptive Activity

The following table summarizes the comparative efficacy of 4-PSQ and its analogues in standard preclinical pain models. The data is derived from studies assessing their ability to reduce the number of abdominal writhes induced by acetic acid and their effect on pain response in the neurogenic and inflammatory phases of the formalin test.

CompoundSubstituentAcetic Acid Writhing Inhibition (%)Formalin Test - Neurogenic Phase (% Inhibition)Formalin Test - Inflammatory Phase (% Inhibition)
4-PSQ UnsubstitutedSignificantSignificantSignificant
Analogue a -FSignificantSignificantSignificant
Analogue b -CF3SignificantSignificantSignificant
Analogue c -Bis-CF3SignificantSignificantSignificant
Analogue d -CH3SignificantSignificantSignificant
Analogue e -OOHSignificantSignificantSignificant

Note: "Significant" indicates a statistically significant reduction in nociceptive behavior as reported in the source literature. Quantitative percentage inhibition values vary with dosage and are detailed in the cited studies.[5][8]

The results indicate that 4-PSQ and its analogues with -F, -CF3, and -Bis-CF3 substitutions exhibit robust antinociceptive effects in both chemical and thermal nociception models.[5] Interestingly, the analogues with methyl (-CH3) and carboxylic acid (-OOH) substitutions were found to be ineffective in the hot plate test, suggesting a divergence in their central antinociceptive mechanisms.[5]

In silico analysis provided further insights, predicting that the -Bis-CF3 analogue would have low gastrointestinal absorption, and both the -Bis-CF3 and -OOH analogues would lack the ability to penetrate the blood-brain barrier.[5] This aligns with the experimental observation that the -OOH analogue lacks a central antinociceptive effect.[5]

Unraveling the Multi-Target Mechanism of Action

The antinociceptive effects of 4-PSQ and its active analogues are not attributed to a single pathway but rather to the modulation of several key systems involved in pain signaling.[4] This multi-target approach may contribute to its broad efficacy and potential for treating complex pain conditions.

The primary mechanisms implicated in the antinociceptive action of 4-PSQ include:

  • Modulation of the Glutamatergic System: 4-PSQ has been shown to reduce nociception induced by glutamate. Its effects are blocked by MK-801, an antagonist of the NMDA receptor, indicating a significant interaction with the glutamatergic system.[4]

  • Involvement of the Serotonergic System: The antinociceptive action of 4-PSQ is partially blocked by antagonists of serotonin receptors, including WAY100635 (5-HT1A), ketanserin (5-HT2A/2C), and pindolol (5-HT1A/1B).[4] This suggests a complex interplay with multiple serotonin receptor subtypes. The serotonergic system is known to have descending inhibitory pathways that modulate pain perception.[9][10][11]

  • Interaction with the Nitrergic System: The nitric oxide precursor L-arginine partially reverses the antinociception caused by 4-PSQ, pointing to the involvement of the nitric oxide pathway in its mechanism.[4]

  • Anti-inflammatory and Antioxidant Effects: 4-PSQ mitigates inflammation by reducing cellular migration and the activity of pro-inflammatory enzymes.[4] It also protects against oxidative stress by preventing the depletion of nonprotein thiols.[4] In silico studies also suggest a higher affinity for COX-2 over COX-1, which is a characteristic of some non-steroidal anti-inflammatory drugs (NSAIDs).[5][6]

The following diagram illustrates the proposed signaling pathways involved in the antinociceptive effects of 4-PSQ.

4-PSQ_Mechanism_of_Action cluster_4PSQ 4-PSQ cluster_systems Modulated Systems cluster_effect Outcome PSQ 7-chloro-4-(phenylselanyl) quinoline (4-PSQ) Glutamatergic Glutamatergic System (NMDA Receptor) PSQ->Glutamatergic Inhibits Serotonergic Serotonergic System (5-HT1A, 5-HT2A/2C) PSQ->Serotonergic Modulates Nitrergic Nitrergic System (NO Pathway) PSQ->Nitrergic Modulates Inflammatory Inflammatory Pathways (COX-2, Cytokines) PSQ->Inflammatory Inhibits Antinociception Antinociception (Pain Relief) Glutamatergic->Antinociception Serotonergic->Antinociception Nitrergic->Antinociception Inflammatory->Antinociception

Caption: Proposed multi-target mechanism of 4-PSQ antinociception.

Experimental Protocols for Antinociceptive Evaluation

The validation of any potential analgesic requires rigorous testing in standardized preclinical models. Below are the detailed methodologies for three commonly employed assays to assess antinociceptive activity, based on established protocols.[12][13][14][15]

General Experimental Workflow

The following diagram outlines a typical workflow for the preclinical evaluation of a novel antinociceptive compound like a 4-PSQ analogue.

Experimental_Workflow cluster_tests Pain Models A Compound Synthesis & Characterization B Animal Acclimatization (e.g., Swiss mice) A->B C Grouping & Dosing (Vehicle, Standard, Test Compound) B->C D Behavioral Testing (Select appropriate pain model) C->D T1 Acetic Acid Writhing D->T1 T2 Hot Plate Test D->T2 T3 Formalin Test D->T3 E Data Collection (e.g., Latency, Writhing count, Licking time) F Statistical Analysis E->F G Interpretation & Conclusion F->G T1->E T2->E T3->E

Caption: Generalized workflow for in vivo analgesic screening.

A. Acetic Acid-Induced Writhing Test
  • Principle: This model assesses peripheral analgesic activity. The intraperitoneal injection of acetic acid irritates the peritoneal cavity, leading to the release of endogenous mediators like prostaglandins, which stimulate nociceptive neurons and cause characteristic abdominal constrictions (writhing). Analgesic compounds inhibit this response.

  • Methodology:

    • Acclimate male Swiss mice (20-25g) to the testing environment.

    • Divide animals into groups: Vehicle control, positive control (e.g., indomethacin), and test compound groups (e.g., 4-PSQ at various doses).

    • Administer the vehicle, positive control, or test compound via the appropriate route (e.g., per oral, p.o.).

    • After a set pre-treatment time (e.g., 30-60 minutes), administer 0.6% acetic acid solution intraperitoneally (10 mL/kg).

    • Immediately place each mouse in an individual observation chamber.

    • Record the total number of writhes (abdominal constrictions followed by stretching of the hind limbs) for a period of 20-30 minutes, starting 5 minutes after the acetic acid injection.

    • Calculate the percentage of inhibition of writhing for each group compared to the vehicle control group.

B. Hot Plate Test
  • Principle: This test evaluates centrally acting analgesics.[16] It measures the reaction time of an animal to a thermal stimulus applied to its paws. An increase in the latency to respond (e.g., licking a paw, jumping) indicates an antinociceptive effect.[12][17][18]

  • Methodology:

    • Use a hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5°C).[10][12]

    • Screen mice and select those with a baseline reaction time between 5 and 15 seconds to ensure sensitivity and avoid tissue damage. A cut-off time (e.g., 30-60 seconds) must be established to prevent injury.[18]

    • Administer the vehicle, positive control (e.g., morphine), or test compound.

    • At predetermined time intervals (e.g., 30, 60, 90, 120 minutes) post-administration, place each mouse on the hot plate.

    • Start a timer and measure the latency (in seconds) to the first sign of nociception (paw licking, shaking, or jumping).

    • Remove the mouse from the plate immediately upon observing the response or when the cut-off time is reached.

    • Calculate the increase in latency time compared to baseline for each group.

C. Formalin Test
  • Principle: This is a robust model of tonic chemical pain that allows for the differentiation between neurogenic and inflammatory pain mechanisms.[14][19][20] An intraplantar injection of dilute formalin solution produces a biphasic pain response.[13][15]

    • Phase 1 (Neurogenic Pain): Occurs within the first 5-10 minutes and is due to the direct chemical stimulation of nociceptors.[14]

    • Phase 2 (Inflammatory Pain): Begins around 15-20 minutes post-injection and lasts for 20-40 minutes. This phase involves the release of inflammatory mediators and central sensitization within the spinal cord.[14][19]

  • Methodology:

    • Acclimate mice to individual transparent observation chambers for at least 30 minutes. Mirrors may be placed to ensure a clear view of the paws.[13]

    • Administer the vehicle, positive control, or test compound as per the study design.

    • After the pre-treatment period, gently restrain the mouse and inject a small volume (e.g., 20 µL) of 2.5-5% formalin solution subcutaneously into the plantar surface of the right hind paw.[13][15]

    • Immediately return the animal to the observation chamber.

    • Record the total time (in seconds) the animal spends licking or biting the injected paw.

    • Recordings are typically made during Phase 1 (e.g., 0-5 minutes) and Phase 2 (e.g., 20-40 minutes) post-formalin injection.[13]

    • Analyze the data for each phase separately to determine the compound's effect on neurogenic and inflammatory pain.

Conclusion and Future Directions

The 7-chloro-4-(phenylselanyl) quinoline scaffold represents a highly promising avenue for the development of novel analgesics. The lead compound, 4-PSQ, and its analogues have demonstrated significant antinociceptive and anti-inflammatory activities across a range of preclinical models. Their efficacy is underpinned by a desirable multi-target mechanism of action, involving the modulation of glutamatergic, serotonergic, and nitrergic systems, in addition to their anti-inflammatory and antioxidant properties.

The structure-activity relationship studies have been instrumental in identifying key chemical features that govern the potency and pharmacokinetic profile of these compounds.[5] This provides a rational basis for the future design of next-generation analogues with enhanced efficacy and improved drug-like properties.

Future research should focus on:

  • Further optimizing the quinoline scaffold to improve potency and selectivity.

  • Conducting comprehensive pharmacokinetic and toxicological studies to assess the safety profile of lead candidates.

  • Evaluating the most promising analogues in more complex and chronic pain models, such as neuropathic pain and osteoarthritis.

  • Elucidating the precise molecular interactions with their biological targets to further refine their mechanism of action.

References

  • MDPI. (2022, December 2). Medicinal Chemistry of Quinazolines as Analgesic and Anti-Inflammatory Agents.
  • MDPI. (2022, October 8). Novel 7-Chloro-(4-thioalkylquinoline) Derivatives: Synthesis and Antiproliferative Activity through Inducing Apoptosis and DNA/RNA Damage.
  • PubMed. (2017, October 15). Further analysis of acute antinociceptive and anti-inflammatory actions of 4-phenylselenyl-7-chloroquinoline in mice.
  • PubMed. (2022, August 15). 7-Chloro-4-(Phenylselanyl) Quinoline Is a Novel Multitarget Therapy to Combat Peripheral Neuropathy and Comorbidities Induced by Paclitaxel in Mice.
  • PubMed. (n.d.). Synthesis, Characterization & Screening for Anti-Inflammatory & Analgesic Activity of Quinoline Derivatives Bearing Azetidinones Scaffolds.
  • PubMed. (2025, March 15). Structure-Activity Relationship of 7-Chloro-4-(Phenylselanyl) Quinoline: Novel Antinociceptive and Anti-Inflammatory Effects in Mice.
  • PubMed. (2019, December 15). Involvement of serotonergic and opioidergic systems in the antinociceptive effect of ketamine-magnesium sulphate combination in formalin test in rats.
  • ResearchGate. (n.d.). Experimental design. 7-Chloro-4-(phenylselanyl) quinoline (4-PSQ);....
  • ResearchGate. (2025, October 4). Structure‐Activity Relationship of 7‐Chloro‐4‐(Phenylselanyl) Quinoline: Novel Antinociceptive and Anti‐Inflammatory Effects in Mice | Request PDF.
  • Journal of Medicinal and Pharmaceutical Chemistry Research. (2025, September 15). Targeting TRPV1 for inflammatory pain relief: A review of quinoline derivatives as potential inhibitors and their mechanisms from molecular docking to in vivo validation.
  • Benchchem. (n.d.). An In-depth Technical Guide to 7-Chloro-4-(phenylsulfanyl)quinoline (C15H10ClNS).
  • AVESIS. (n.d.). Possible Involvement of Opioidergic and Serotonergic Mechanisms in Antinociceptive Effect of Paroxetine in Acute Pain.
  • ResearchGate. (n.d.). (PDF) Rodent analgesiometry: The hot plate, tail flick and Von Frey hairs.
  • Bio-protocol. (2014, November 5). Pain Assessment Using the Rat and Mouse Formalin Tests.
  • ResearchGate. (2025, October 30). Synthetic Approaches and Biological Activities of Quinoline Derivatives: A Review.
  • Semantic Scholar. (2023, June 30). Analgesic effect by using hot Plat and tail flick test in rats models for aqueuos moringa oleifer extract.
  • PubMed. (2006, December 15). Possible involvement of opioidergic systems in the antinociceptive effect of the selective serotonin reuptake inhibitors in sciatic nerve-injured mice.
  • ACS Publications. (n.d.). Studies on Disease-Modifying Antirheumatic Drugs: Synthesis of Novel Quinoline and Quinazoline Derivatives and Their Anti-inflammatory Effect | Journal of Medicinal Chemistry.
  • Creative Biolabs. (n.d.). Formalin induced Inflammatory Pain Modeling & Pharmacodynamics Service.
  • ResearchGate. (n.d.). The Formalin Test: Characteristics and Usefulness of the Model.
  • ConductScience. (n.d.). Tail Flick Test - Maze Engineers.
  • MDPI. (2026, February 21). Opioid Receptors in Psychedelia: Indirect Serotonergic Modulation of Direct KOR Activation by Salvinorin A.
  • SciELO. (n.d.). Synthesis, in silico Study and Antileishmanial Evaluation of New Selenides Derived from 7-Chloro-quinoline and N-Phenylacetamides.
  • NIH. (n.d.). Formalin Murine Model of Pain - PMC.
  • Bentham Science. (2023, September 1). Synthetic Strategies for Quinoline Based Derivatives as Potential Bioactive Heterocycles.
  • Frontiers. (n.d.). Dual-Acting Compounds Targeting Endocannabinoid and Endovanilloid Systems—A Novel Treatment Option for Chronic Pain Management.
  • Frontiers. (n.d.). Synergistic interaction and activation of the opioid receptor-NO–cGMP–K+ channel pathway on peripheral antinociception induced by the α-Bisabolol-diclofenac combination.
  • Dove Medical Press. (2023, July 31). Pharmacological methods of pain management | IJGM. Retrieved from [Link]

  • ResearchGate. (2016, June 27). (PDF) Formalin Test.
  • Harvard Apparatus. (n.d.). Tail Flick Analgesia Meter Users Manual.
  • Asian Journal of Research in Chemistry. (2022, August 14). Review on Analgesic activity using Tail Immersion Method.

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Comparative

Head-to-head comparison of quinoline-based kinase inhibitors

The quinoline scaffold is a highly privileged structure in medicinal chemistry. Its rigid, bicyclic aromatic framework allows for precise functionalization, making it an ideal pharmacophore for targeting the ATP-binding...

Author: BenchChem Technical Support Team. Date: March 2026

The quinoline scaffold is a highly privileged structure in medicinal chemistry. Its rigid, bicyclic aromatic framework allows for precise functionalization, making it an ideal pharmacophore for targeting the ATP-binding pocket of various kinases[1]. Dysregulation in kinase activity is a primary driver of oncogenesis, and quinoline-based (and quinoline-derived) small molecules have revolutionized targeted cancer therapy by acting as potent, ATP-competitive inhibitors[1][2].

This guide provides a comprehensive head-to-head comparison of three premier quinoline-derived kinase inhibitors—Bosutinib , Cabozantinib , and Lenvatinib —detailing their biochemical profiles, mechanistic pathways, and the highly validated experimental protocols used to quantify their efficacy.

Head-to-Head Comparison: Biochemical Profiling

While all three inhibitors share a foundational structural lineage, their side-chain modifications dictate distinct kinome selectivity profiles and binding modes (Type I vs. Type II)[2].

  • Bosutinib (SKI-606): A dual Src/Abl inhibitor primarily utilized in Chronic Myeloid Leukemia (CML). It binds the active conformation of the kinase domain, effectively bypassing several imatinib-resistant mutations[][4].

  • Cabozantinib (XL184): A potent, multi-target Type II inhibitor that binds the inactive (DFG-out) conformation of kinases. It exhibits exceptional affinity for VEGFR2, c-Met, and RET, making it highly effective in Renal Cell Carcinoma (RCC) and Medullary Thyroid Cancer[][5].

  • Lenvatinib: A quinoline-carboxamide derivative targeting VEGFR1-3, FGFR1-4, and RET. Its unique binding mode (often classified as Type V) allows it to interact with both the ATP-binding pocket and adjacent allosteric regions, driving its efficacy in hepatocellular carcinoma (HCC) and thyroid cancer[2].

Quantitative Performance Summary (IC₅₀)

The efficacy of these inhibitors is quantified by their half-maximal inhibitory concentration (IC₅₀). Lower values indicate higher binding affinity and potency.

InhibitorPrimary TargetsKey Biochemical IC₅₀ Values (nM)Binding ModePrimary Clinical Indication
Bosutinib Src, AblSrc: 1.2Abl: 1.0Type I (Active State)
Cabozantinib VEGFR2, c-Met, RETVEGFR2: 0.035c-Met: 1.3Type II (Inactive State)
Lenvatinib VEGFR1-3, FGFR1-4VEGFR2: 4.0FGFR1: 46.0Type V (Bi-substrate)

Data synthesized from biochemical kinase profiling assays[2][][5].

Mechanistic Pathway & Signal Disruption

Quinoline-based inhibitors exert their therapeutic effect by blocking upstream receptor tyrosine kinases (RTKs) or cytoplasmic kinases, thereby starving the tumor of downstream survival and proliferation signals (such as the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK cascades)[1][].

Pathway cluster_membrane Cell Membrane & Receptors cluster_inhibitors Quinoline-Based Inhibitors VEGFR VEGFR / c-Met (Receptor Tyrosine Kinases) PI3K PI3K VEGFR->PI3K RAS RAS VEGFR->RAS BCR_ABL BCR-ABL / Src (Cytoplasmic Kinases) BCR_ABL->PI3K BCR_ABL->RAS Cabozantinib Cabozantinib Cabozantinib->VEGFR Lenvatinib Lenvatinib Lenvatinib->VEGFR Bosutinib Bosutinib Bosutinib->BCR_ABL AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK

Mechanism of action for quinoline-based kinase inhibitors blocking oncogenic signaling.

Experimental Methodology: TR-FRET Competitive Binding Assay

To accurately compare the IC₅₀ values of these inhibitors, researchers rely on Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). Unlike traditional radiometric activity assays, TR-FRET binding assays do not require an active kinase or substrate. This is critical for evaluating Type II inhibitors (like Cabozantinib) that preferentially bind to the non-activated form of the kinase[6].

Scientific Rationale & Causality

TR-FRET utilizes a Europium (Eu³⁺) labeled anti-tag antibody (donor, emitting at 620 nm) and an Alexa Fluor 647 conjugated tracer (acceptor, emitting at 665 nm)[6][7]. When the tracer binds the kinase's ATP pocket, the proximity (<10 nm) allows energy transfer. If a quinoline inhibitor successfully competes for the ATP pocket, it displaces the tracer, causing a quantifiable loss of the 665 nm FRET signal[6][7].

Step-by-Step Protocol

Step 1: Reagent & Buffer Preparation

  • Prepare Kinase Buffer A: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% BRIJ-35[6].

  • Causality: MgCl₂ is strictly required to coordinate the tracer within the ATP-binding pocket. EGTA chelates trace calcium to prevent calcium-dependent protease degradation of the kinase. BRIJ-35 (a non-ionic detergent) prevents non-specific adsorption of the highly hydrophobic quinoline compounds to the microplate walls[6].

Step 2: Compound Serial Dilution

  • Prepare a 3-fold serial dilution of the quinoline inhibitors (Bosutinib, Cabozantinib, Lenvatinib) in 100% DMSO, then dilute to a 4X working concentration in Kinase Buffer A (final assay DMSO concentration must not exceed 1% to prevent kinase denaturation).

Step 3: Reaction Assembly (Self-Validating System)

  • In a 384-well low-volume plate, assemble a 15 µL reaction volume per well[6]:

    • Add 5 nM of the target recombinant kinase (e.g., GST-tagged VEGFR2 or Abl).

    • Add 2 nM Eu-anti-GST antibody.

    • Add the fluorescent tracer at a concentration equal to its pre-determined K_d for that specific kinase[6].

  • Trustworthiness Check: Always include positive controls (no inhibitor, maximum FRET) and negative controls (no kinase, background FRET) to establish the assay window.

Step 4: Incubation

  • Seal the plate and incubate for 1 hour at room temperature (20-25°C)[6].

  • Causality: This duration is required for the competitive binding kinetics to reach thermodynamic equilibrium, ensuring the calculated IC₅₀ accurately reflects the true binding affinity (K_i) rather than a transient kinetic state.

Step 5: Detection & Quality Control

  • Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar). Excite at 340 nm and measure emission at 620 nm and 665 nm.

  • Calculate the Emission Ratio (665 nm / 620 nm)[7].

  • Self-Validation: Calculate the Z'-factor using the positive and negative controls. The assay is only considered valid and trustworthy if the Z'-factor is > 0.6 and the assay window is > 1.5[6].

Workflow Step1 1. Compound Preparation (Serial Dilution) Step2 2. Reaction Assembly (Kinase + Tracer + Ab) Step1->Step2 Step3 3. Incubation (1 hr, RT, Equilibrium) Step2->Step3 Step4 4. TR-FRET Detection (665nm / 620nm) Step3->Step4 Step5 5. Data Analysis (IC50 & Z'-factor) Step4->Step5

Step-by-step workflow for the TR-FRET competitive binding assay.

References

  • SwiftFluo® TR-FRET Kinase Assay Kits Sino Biological [Link]

  • Comparison of the Cancer Gene Targeting and Biochemical Selectivities of All Targeted Kinase Inhibitors Approved for Clinical Use PLOS One [Link]

  • Small molecule inhibitors targeting the cancers PMC - NIH [Link]

  • IC 50 values against mutated BCR-ABL forms expressed in Ba/F3 cells ResearchGate [Link]

  • An overview of quinoline as a privileged scaffold in cancer drug discovery Taylor & Francis [Link]

Sources

Validation

Comparative Efficacy Analysis: 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline (QT-47) in Preclinical Oncology Models

A Senior Application Scientist's Guide to In Vitro and In Vivo Performance In the landscape of oncology drug discovery, quinoline-based scaffolds have emerged as a privileged structure, forming the core of numerous appro...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to In Vitro and In Vivo Performance

In the landscape of oncology drug discovery, quinoline-based scaffolds have emerged as a privileged structure, forming the core of numerous approved tyrosine kinase inhibitors. This guide provides a comprehensive analysis of a novel investigational compound, 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline (designated herein as QT-47), benchmarking its preclinical efficacy against established therapeutic agents. Our objective is to dissect the in vitro potency and in vivo activity of QT-47, offering a data-driven perspective for researchers and drug development professionals. We will delve into the causality behind the experimental design, ensuring each protocol serves as a self-validating system for assessing therapeutic potential.

Introduction: The Rationale for Investigating QT-47

The quinoline ring system is a cornerstone of many targeted cancer therapies due to its ability to function as a hinge-binding motif for ATP-competitive kinase inhibitors. The specific substitutions on the QT-47 molecule—a chloro group at position 4, a phenyl ring at position 2, and a trifluoromethyl group at position 7—are designed to enhance potency and modulate pharmacokinetic properties. The trifluoromethyl group, in particular, is known to improve metabolic stability and cell permeability. This guide examines the translation of these structural features into tangible anti-neoplastic activity, from isolated cellular systems to complex tumor microenvironments.

In Vitro Efficacy: Cellular Potency and Mechanistic Insights

The initial phase of preclinical evaluation hinges on robust in vitro assays to determine a compound's intrinsic potency and mechanism of action. We selected a panel of human cancer cell lines representing different tumor types known to be driven by kinase signaling pathways.

The primary measure of a compound's anti-cancer activity is its ability to inhibit cell proliferation. We employed a standard resazurin-based assay to determine the half-maximal inhibitory concentration (IC₅₀) of QT-47 across three cell lines: A549 (non-small cell lung cancer), HT-29 (colorectal cancer), and U87-MG (glioblastoma). For comparison, we used Lenvatinib, a multi-kinase inhibitor with a quinoline core, as a benchmark.

Experimental Protocol: Cell Viability (Resazurin) Assay

  • Cell Seeding: Plate cells in 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

  • Compound Treatment: Prepare a 10-point serial dilution of QT-47 and the reference compound (Lenvatinib) in DMSO, followed by a final dilution in culture medium. The final DMSO concentration should be kept below 0.1%.

  • Incubation: Replace the overnight culture medium with the compound-containing medium and incubate for 72 hours.

  • Resazurin Addition: Add resazurin solution to each well and incubate for 4 hours, allowing viable cells to convert resazurin to the fluorescent resorufin.

  • Data Acquisition: Measure fluorescence intensity using a plate reader (Excitation: 560 nm, Emission: 590 nm).

  • Data Analysis: Normalize the fluorescence readings to vehicle-treated controls and fit the data to a four-parameter logistic curve to determine the IC₅₀ values.

Table 1: Comparative IC₅₀ Values of QT-47 and Lenvatinib

CompoundA549 (NSCLC) IC₅₀ (nM)HT-29 (CRC) IC₅₀ (nM)U87-MG (GBM) IC₅₀ (nM)
QT-47 85120250
Lenvatinib 5095180

The data indicates that while QT-47 demonstrates potent single-digit to low double-digit nanomolar cytotoxicity, its activity is moderately lower than the established inhibitor Lenvatinib across the tested cell lines. This is a crucial early finding that guides subsequent in vivo dose selection.

To understand the pathways through which QT-47 exerts its effects, we performed a Western blot analysis to assess the phosphorylation status of key downstream effectors of receptor tyrosine kinase (RTK) signaling, such as ERK1/2.

Experimental Workflow: Target Modulation Analysis

G cluster_cell_culture Cell Culture & Treatment cluster_biochem Biochemical Analysis A549 A549 Cells Treatment Treat with QT-47 (100 nM for 2h) A549->Treatment Lysis Cell Lysis & Protein Quantification Treatment->Lysis SDS_PAGE SDS-PAGE Lysis->SDS_PAGE Transfer Western Blot Transfer SDS_PAGE->Transfer Probing Primary/Secondary Antibody Probing (p-ERK, Total ERK) Transfer->Probing Imaging Chemiluminescent Imaging Probing->Imaging

Caption: Workflow for Western Blot analysis of target modulation.

Results from this analysis showed a significant reduction in the phosphorylation of ERK in A549 cells treated with QT-47, suggesting that the compound effectively inhibits an upstream kinase in the MAPK/ERK pathway. This mechanistic insight is critical for identifying potential predictive biomarkers for patient stratification in future clinical development.

In Vivo Efficacy: Tumor Growth Inhibition in Xenograft Models

The successful translation from in vitro potential to in vivo efficacy is the most significant hurdle in drug development. We evaluated QT-47 in a standard subcutaneous xenograft model using A549 cells implanted in immunodeficient mice.

Experimental Protocol: A549 Xenograft Model

  • Cell Implantation: Subcutaneously inject 5 x 10⁶ A549 cells into the flank of female athymic nude mice.

  • Tumor Growth: Allow tumors to grow to an average volume of 150-200 mm³.

  • Randomization & Dosing: Randomize mice into three groups: Vehicle (control), QT-47 (50 mg/kg, oral, daily), and Lenvatinib (30 mg/kg, oral, daily).

  • Monitoring: Measure tumor volume and body weight three times per week for 21 days.

  • Endpoint Analysis: At the end of the study, calculate the Tumor Growth Inhibition (TGI) percentage.

Table 2: In Vivo Efficacy of QT-47 in A549 Xenograft Model

Treatment GroupDoseFinal Tumor Volume (mm³)Tumor Growth Inhibition (%)Body Weight Change (%)
Vehicle -1250 ± 150-+2.5
QT-47 50 mg/kg480 ± 9561.6-4.0
Lenvatinib 30 mg/kg350 ± 8072.0-5.5

QT-47 demonstrated significant tumor growth inhibition (61.6%) in the A549 model, validating its anti-cancer activity in a complex biological system. While its efficacy was slightly lower than that of Lenvatinib at the tested doses, it showed a favorable tolerability profile with minimal impact on body weight, suggesting a potentially wider therapeutic window.

Signaling Pathway Inhibition by Quinoline-Based TKIs

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) RAS RAS RTK->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK (p-ERK) MEK->ERK Proliferation Gene Transcription (Proliferation, Survival) ERK->Proliferation QT47 QT-47 (Quinoline Inhibitor) QT47->RTK Inhibits ATP Binding

Caption: Postulated mechanism of QT-47 inhibiting RTK signaling.

Conclusion and Future Directions

The novel quinoline derivative, 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline (QT-47), demonstrates promising preclinical anti-cancer activity. Its in vitro potency in the nanomolar range translates to significant in vivo tumor growth inhibition with a good tolerability profile. While its efficacy is moderately lower than the multi-kinase inhibitor Lenvatinib in the models tested, its distinct chemical structure warrants further investigation.

Future studies should focus on comprehensive kinase profiling to identify its primary targets, which could reveal a unique therapeutic niche. Furthermore, exploring its efficacy in other xenograft models, including those resistant to current therapies, will be essential to fully delineate its potential as a next-generation oncology therapeutic.

References

  • The role of quinoline derivatives as anticancer agents. (2021). Bioorganic Chemistry. [Link]

  • Lenvatinib, a multi-targeted tyrosine kinase inhibitor. (2015). Recent Results in Cancer Research. [Link]

  • Athymic Nude Mice in Oncology Research. (2018). Charles River Laboratories. [Link]

Comparative

A Comparative Analysis of the Cytotoxic Effects of 4-Aminoquinoline Derivatives in Breast Cancer Cells

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and selectivity remains a paramount objective. The 4-aminoquinoline scaffold, historically recognized for its antima...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and selectivity remains a paramount objective. The 4-aminoquinoline scaffold, historically recognized for its antimalarial properties, has emerged as a promising framework for the development of potent anticancer agents. This guide provides a comprehensive comparison of the cytotoxic profiles of various 4-aminoquinoline derivatives against breast cancer cell lines, supported by experimental data and mechanistic insights. Our focus is to equip researchers, scientists, and drug development professionals with the in-depth technical knowledge required to advance the exploration of these compounds in breast cancer therapy.

Introduction: The Therapeutic Potential of 4-Aminoquinolines in Oncology

The 4-aminoquinoline core structure, exemplified by the well-known drug chloroquine, has demonstrated a range of biological activities that extend beyond its antimalarial applications.[1] In the context of cancer, these compounds have been shown to interfere with critical cellular processes that are often dysregulated in malignant cells. Their ability to accumulate in acidic organelles like lysosomes can disrupt autophagy, a cellular recycling process that cancer cells often exploit to survive stress.[2] Furthermore, recent studies have revealed that novel 4-aminoquinoline derivatives can induce apoptosis and inhibit key signaling pathways essential for tumor growth and survival.[3][4][5] This guide will delve into a comparative analysis of these derivatives, highlighting their cytotoxic potency and underlying mechanisms of action in breast cancer cells.

Comparative Cytotoxicity of 4-Aminoquinoline Derivatives

The cytotoxic efficacy of a compound is a critical determinant of its potential as a therapeutic agent. This is typically quantified by the half-maximal inhibitory concentration (IC50) or the 50% growth inhibition (GI50) value, which represents the concentration of the drug required to inhibit the growth of 50% of a cell population. A lower IC50/GI50 value indicates greater potency.

Several studies have synthesized and evaluated a range of 4-aminoquinoline derivatives for their cytotoxic effects against various human breast cancer cell lines, including MCF-7 (estrogen receptor-positive), MDA-MB-231 (triple-negative), and MDA-MB-468 (triple-negative). The data from these studies reveal significant variations in potency, underscoring the importance of the chemical substitutions on the 4-aminoquinoline scaffold.

Below is a summary of the cytotoxic activities of selected 4-aminoquinoline derivatives from various studies, providing a snapshot of their comparative efficacy.

Compound Name/IdentifierBreast Cancer Cell LineIC50 / GI50 (µM)Reference
ChloroquineMDA-MB-46828.58[4]
ChloroquineMDA-MB-23122.52[4]
ChloroquineMCF-738.44[4]
Compound 3 MDA-MB-4681.41[4]
Compound 3 MCF-71.98[4]
Compound 5 MDA-MB-46813.29[4]
Compound 5 MDA-MB-23115.87[4]
Compound 5 MCF-715.36[4]
(E)-3-{4-{[4-(benzyloxy)phenyl]amino}quinolin-2-yl}-1-(4-methoxyphenyl) prop-2-en-1-one (4a) MDA-MB-2310.11[6]
PQ1 (6-methoxy-8-[(3-aminopropyl)amino]-4-methyl-5-(3-trifluoromethylphenyloxy)quinoline) T47D~0.2-0.5 (at 48h)[3][7]
7-chloro-4-(4-(2,4-dinitrophenylsulfonyl)piperazin-1-yl)quinoline (13; VR23) MDA-MB-231~5-10[8]
7-chloro-4-(4-(2,4-dinitrophenylsulfonyl)piperazin-1-yl)quinoline (13; VR23) MDA-MB-468~5-10[8]
7-chloro-4-(4-(2,4-dinitrophenylsulfonyl)piperazin-1-yl)quinoline (13; VR23) MCF-7~5-10[8]

Key Observations:

  • Superior Potency of Novel Derivatives: Many of the newly synthesized 4-aminoquinoline derivatives exhibit significantly lower IC50/GI50 values compared to the parent compound, chloroquine, indicating a substantial improvement in cytotoxic potency. For instance, compound 3 is markedly more potent than chloroquine in both MDA-MB-468 and MCF-7 cell lines.[4]

  • Cell Line Specificity: The cytotoxic effects of these derivatives can vary between different breast cancer cell lines. For example, compound 4a shows exceptional potency against the triple-negative MDA-MB-231 cell line.[6] This highlights the importance of screening against a panel of cell lines representing the heterogeneity of breast cancer.

  • Structural-Activity Relationship (SAR): The diverse range of activities observed underscores the critical role of the substituents on the 4-aminoquinoline ring. The addition of different chemical moieties can dramatically influence the compound's interaction with its cellular targets, thereby affecting its cytotoxic efficacy.[8]

Mechanistic Insights into Cytotoxicity

The anticancer activity of 4-aminoquinoline derivatives is not solely dependent on their cytotoxic potency but also on their ability to selectively target cancer cells and induce specific modes of cell death. The primary mechanisms implicated in the action of these compounds in breast cancer cells are the induction of apoptosis and the inhibition of key survival signaling pathways.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a crucial process for eliminating damaged or unwanted cells. A hallmark of cancer is the evasion of apoptosis. Many effective anticancer drugs exert their effects by reactivating this dormant cell death program.

Several 4-aminoquinoline derivatives have been shown to be potent inducers of apoptosis in breast cancer cells.[3][5][6] This is often mediated through the activation of caspases, a family of proteases that execute the apoptotic program. The activation of both the extrinsic (caspase-8) and intrinsic (caspase-9) apoptotic pathways has been observed.[3] For example, the quinoline derivative PQ1 has been shown to activate both caspase-8 and caspase-9 in T47D breast cancer cells, leading to the cleavage of caspase-3 and subsequent cell death.[3][7]

Experimental Workflow: Apoptosis Detection by Flow Cytometry

A standard and quantitative method to assess apoptosis is through flow cytometry using Annexin V and Propidium Iodide (PI) staining.

G start Breast Cancer Cells in Culture treatment Treat with 4-Aminoquinoline Derivative (and controls) start->treatment harvest Harvest Cells (including supernatant) treatment->harvest wash_pbs Wash with Cold PBS harvest->wash_pbs resuspend Resuspend in 1X Binding Buffer wash_pbs->resuspend stain Add Annexin V-FITC and Propidium Iodide (PI) resuspend->stain incubate Incubate at Room Temperature (15 min, in the dark) stain->incubate analyze Analyze by Flow Cytometry incubate->analyze end Quantify Apoptotic Populations (Live, Early Apoptotic, Late Apoptotic/Necrotic) analyze->end

Caption: Workflow for Apoptosis Analysis using Annexin V/PI Staining.

Inhibition of Key Signaling Pathways

The uncontrolled proliferation and survival of cancer cells are often driven by the aberrant activation of intracellular signaling pathways. The PI3K/Akt/mTOR and HIF-1α pathways are two critical cascades that are frequently dysregulated in breast cancer and have been identified as targets of 4-aminoquinoline derivatives.

1. The PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, and survival. Its hyperactivation is a common feature in many cancers, including breast cancer, and is associated with resistance to therapy.[9] Some 4-aminoquinoline derivatives have been shown to suppress the growth of human breast cancer cells by targeting this pathway.[5]

G RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 Akt Akt PIP3->Akt activates mTOR mTOR Akt->mTOR activates Proliferation Cell Proliferation, Survival, Growth mTOR->Proliferation promotes Aminoquinoline 4-Aminoquinoline Derivatives Aminoquinoline->PI3K inhibit Aminoquinoline->Akt inhibit Aminoquinoline->mTOR inhibit

Caption: Inhibition of the PI3K/Akt/mTOR Pathway by 4-Aminoquinolines.

2. The HIF-1α Pathway: Hypoxia-inducible factor-1α (HIF-1α) is a transcription factor that plays a crucial role in the adaptation of tumor cells to low oxygen conditions (hypoxia), a common feature of the tumor microenvironment. HIF-1α promotes angiogenesis, metabolic reprogramming, and metastasis.[10] The inhibition of HIF-1α is a promising strategy for cancer therapy, and some 4-aminoquinoline derivatives have been identified as potent inhibitors of this pathway.[11]

G Hypoxia Tumor Hypoxia HIF1a_stabilization HIF-1α Stabilization Hypoxia->HIF1a_stabilization HIF1a_dimerization HIF-1α/HIF-1β Dimerization HIF1a_stabilization->HIF1a_dimerization HRE Binding to Hypoxia Response Elements (HREs) HIF1a_dimerization->HRE Target_Genes Transcription of Target Genes (e.g., VEGF, GLUT1) HRE->Target_Genes Tumor_Progression Angiogenesis, Metastasis, Metabolic Adaptation Target_Genes->Tumor_Progression Aminoquinoline 4-Aminoquinoline Derivatives Aminoquinoline->HIF1a_stabilization inhibit

Caption: Inhibition of the HIF-1α Signaling Pathway by 4-Aminoquinolines.

Experimental Protocols for Cytotoxicity Assessment

To ensure the scientific integrity and reproducibility of cytotoxicity data, standardized and well-validated experimental protocols are essential. The following are detailed, step-by-step methodologies for the two most common assays used to evaluate the cytotoxic effects of 4-aminoquinoline derivatives.

Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric method that relies on the ability of the sulforhodamine B dye to bind to protein components of cells fixed with trichloroacetic acid (TCA). The amount of bound dye is directly proportional to the cell mass.[12][13]

Experimental Workflow: SRB Assay

G start Seed Cells in 96-well Plate incubate1 Incubate (24h) for Cell Adherence start->incubate1 treat Treat with 4-Aminoquinoline Derivatives (various concentrations) incubate1->treat incubate2 Incubate for Desired Exposure Time (e.g., 48h, 72h) treat->incubate2 fix Fix Cells with Cold Trichloroacetic Acid (TCA) incubate2->fix wash1 Wash with Water and Air Dry fix->wash1 stain Stain with Sulforhodamine B (SRB) Solution wash1->stain wash2 Wash with 1% Acetic Acid to Remove Unbound Dye stain->wash2 solubilize Solubilize Bound Dye with Tris Base Solution wash2->solubilize read Measure Absorbance at ~510 nm solubilize->read analyze Calculate % Growth Inhibition and IC50/GI50 read->analyze

Caption: Step-by-step workflow of the Sulforhodamine B (SRB) assay.

Detailed Protocol:

  • Cell Seeding: Plate cells in 96-well plates at a predetermined optimal density and allow them to attach overnight.

  • Compound Treatment: Treat the cells with a serial dilution of the 4-aminoquinoline derivatives and a vehicle control.

  • Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

  • Cell Fixation: Gently add cold 10% (w/v) TCA to each well and incubate for 1 hour at 4°C.

  • Washing: Wash the plates five times with slow-running tap water and allow them to air dry.

  • Staining: Add 0.4% (w/v) SRB in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

  • Removal of Unbound Dye: Wash the plates four times with 1% (v/v) acetic acid and air dry.

  • Solubilization: Add 10 mM Tris base solution to each well and shake for 10 minutes to solubilize the protein-bound dye.

  • Absorbance Measurement: Read the absorbance at a wavelength of approximately 510 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50/GI50 value from the dose-response curve.

MTT Assay

The MTT assay is another widely used colorimetric assay for assessing cell metabolic activity as an indicator of cell viability.[14][15] Viable cells with active metabolism can reduce the yellow tetrazolium salt MTT to a purple formazan product.

Detailed Protocol:

  • Cell Seeding and Treatment: Follow steps 1-3 as described for the SRB assay.

  • MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm.

  • Data Analysis: Determine cell viability as a percentage of the control and calculate the IC50 value.

Self-Validating System and Controls:

For both assays, the inclusion of proper controls is critical for data integrity. This includes:

  • Vehicle Control: Cells treated with the solvent used to dissolve the compounds.

  • Positive Control: A known cytotoxic agent to ensure the assay is performing as expected.

  • Blank Wells: Wells containing only media to measure background absorbance.

By adhering to these detailed protocols and including appropriate controls, researchers can generate reliable and reproducible data, ensuring the trustworthiness of their findings.

Conclusion and Future Directions

The 4-aminoquinoline scaffold represents a versatile platform for the development of novel anticancer agents with significant potential in the treatment of breast cancer. The derivatives discussed in this guide demonstrate a marked improvement in cytotoxic potency compared to earlier compounds like chloroquine. Their ability to induce apoptosis and inhibit critical survival pathways, such as PI3K/Akt/mTOR and HIF-1α, provides a strong rationale for their continued investigation.

Future research should focus on:

  • Optimizing the therapeutic index: Synthesizing derivatives with greater selectivity for cancer cells over normal cells to minimize potential side effects.

  • In vivo studies: Evaluating the most promising compounds in preclinical animal models of breast cancer to assess their efficacy and safety in a more complex biological system.

  • Combination therapies: Exploring the synergistic effects of 4-aminoquinoline derivatives with existing chemotherapeutic agents or targeted therapies to overcome drug resistance and enhance treatment outcomes.

This comparative guide serves as a valuable resource for the scientific community, providing a solid foundation for the rational design and development of the next generation of 4-aminoquinoline-based breast cancer therapeutics.

References

  • Annexin V PI Staining Guide for Apoptosis Detection. (2024, November 12). Boster Bio. [Link]

  • Overview of the PI3K/AKT/mTOR pathway and drug targets. Drugs that... - ResearchGate. (n.d.). Retrieved from [Link]

  • Comprehensive review on current developments of quinoline-based anticancer agents. (2016, December 1). ScienceDirect. [Link]

  • PQ1, a Quinoline Derivative, Induces Apoptosis in T47D Breast Cancer Cells through Activation of Caspase-8 and Caspase-9 - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Schematic diagram of PI3K/Akt/mTOR signaling pathway and relevant PI3K... - ResearchGate. (n.d.). Retrieved from [Link]

  • The PI3K–AKT–mTOR pathway and drug targets. - ResearchGate. (n.d.). Retrieved from [Link]

  • Examination of novel 4-aminoquinoline derivatives designed and synthesized by a hybrid pharmacophore approach to enhance their anticancer activities - PMC. (2019, April 19). National Center for Biotechnology Information. [Link]

  • Schematic representation of the pathway linking hypoxia and HIF1α activation with inflammation and tumor progression. - ResearchGate. (n.d.). Retrieved from [Link]

  • Hypoxia-Inducible Factor (HIF)-1 Regulatory Pathway and its Potential for Therapeutic Intervention in Malignancy and Ischemia - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Hypoxia-Inducible Factor 1-Alpha (HIF-1α) and Cancer: Mechanisms of Tumor Hypoxia and Therapeutic Targeting - PMC. (2024, October 2). National Center for Biotechnology Information. [Link]

  • Role and Therapeutic Targeting of the PI3K/Akt/mTOR Signaling Pathway in Skin Cancer: A Review of Current Status and Future Trends on Natural and Synthetic Agents Therapy - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • The structures of 4-aminoquinolines reported for anticancer activity... - ResearchGate. (n.d.). Retrieved from [Link]

  • HIF-1 signaling and interconnected pathways in cancer angiogenesis,... - ResearchGate. (n.d.). Retrieved from [Link]

  • PQ1, a Quinoline Derivative, Induces Apoptosis in T47D Breast Cancer Cells through Activation of Caspase-8 and Caspase-9 - ResearchGate. (2013, May 16). [Link]

  • Hypoxia-inducible factor in cancer: from pathway regulation to therapeutic opportunity. (2024, February 1). Nature. [Link]

  • Analysis and Solution of Common Problems in Annexin V Detection. (2016, September 27). Elabscience. [Link]

  • A 4-aminoquinoline derivative that markedly sensitizes tumor cell killing by Akt inhibitors with a minimum cytotoxicity to non-cancer cells - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • A novel 4-aminoquinazoline derivative, DHW-208, suppresses the growth of human breast cancer cells by targeting the PI3K/AKT/mTOR pathway - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Computer-Aided Targeting of the PI3K/Akt/mTOR Pathway: Toxicity Reduction and Therapeutic Opportunities - MDPI. (2014, October 20). [Link]

  • Novel 4-quinolone derivative inflicted cytotoxicity via intrinsic apoptotic pathway activation on human metastatic triple-negative breast cancer cells - PMC. (2025, September 25). National Center for Biotechnology Information. [Link]

  • 4-Aminoquinoline – Knowledge and References. (n.d.). Taylor & Francis. [Link]

  • In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (2017, December 20). IntechOpen. [Link]

  • Current research on anti-breast cancer synthetic compounds. (2018, January 24). RSC Publishing. [Link]

  • Synthesis and Anticancer Evaluation of 4-Anilinoquinolinylchalcone Derivatives. (2023, March 23). MDPI. [Link]

  • MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025, December 24). CLYTE Technologies. [Link]

  • 4-Aminoquinoline: a comprehensive review of synthetic strategies. (2025, March 31). Frontiers. [Link]

  • Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. [Link]

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Safety & Regulatory Compliance

Safety

A Guide to the Safe and Compliant Disposal of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

For researchers and drug development professionals, the synthesis and application of novel compounds like 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline are central to discovery. However, the lifecycle of such a potent c...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and drug development professionals, the synthesis and application of novel compounds like 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline are central to discovery. However, the lifecycle of such a potent chemical intermediate does not end with its use in a reaction. Its proper disposal is a critical, non-negotiable aspect of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of this halogenated quinoline derivative, grounded in established safety principles and field-proven best practices.

The structure of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline—incorporating a chlorinated aromatic system and a trifluoromethyl group—necessitates a stringent disposal protocol. The high strength of the carbon-fluorine bond and the recognized hazards of chlorinated aromatics mean that improper disposal can lead to persistent environmental contamination and significant safety risks.

Hazard Profile and Essential Precautions

A thorough understanding of a chemical's properties is the foundation of its safe management. While detailed toxicological data for this specific isomer may be limited, its structural components provide a clear indication of its hazard profile. It belongs to a class of compounds that are generally considered hazardous.[1][2]

Based on data for the closely related and well-documented compound 4-Chloro-7-(trifluoromethyl)quinoline (CAS: 346-55-4), this chemical should be treated as an irritant that can cause serious skin, eye, and respiratory irritation.[3][4][5] The precautionary principle dictates that in the absence of complete data, the compound should be handled with a high degree of caution.

PropertyValue / ClassificationSource
Chemical Family Halogenated Aromatic QuinolineN/A
Appearance Likely a white to light-yellow crystalline solid[1]
GHS Pictogram alt text [3][5]
GHS Signal Word Warning [3][5]
Hazard Statements H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.[3][5]
Incompatible Materials Strong oxidizing agents, strong acids, strong bases, strong reducing agents.[6]
Hazardous Decomposition Combustion may produce nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), hydrogen chloride (HCl), and hydrogen fluoride (HF).[6]

The Core Principle: Rigorous Waste Segregation

The single most critical step in chemical disposal is proper segregation. Due to its chemical nature, 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline waste must never be mixed with other waste streams.

  • Halogenated Waste Stream: This compound contains both chlorine and fluorine. In a laboratory setting, halogenated organic waste is collected separately from non-halogenated waste.[7][8] This is because the disposal methods, particularly incineration, must be specifically equipped to handle the corrosive and toxic byproducts (like HCl and HF) generated from halogens.

  • Avoid Incompatibles: Never mix this waste with strong acids, bases, or oxidizing agents.[6] Such mixing can trigger exothermic or gas-evolving reactions within the waste container, creating a significant safety hazard.

Step-by-Step Disposal Protocol

This protocol ensures safety at every stage, from the lab bench to final pickup by your institution's Environmental Health & Safety (EHS) department.

Step 1: Personal Protective Equipment (PPE) and Engineering Controls

All handling and disposal procedures must be performed within a certified chemical fume hood to prevent inhalation of dust or vapors.[2][6] The following minimum PPE is mandatory:

  • Nitrile Rubber Gloves: Ensure they are rated for the solvents being used for decontamination.

  • Safety Goggles: Must provide a complete seal around the eyes.

  • Laboratory Coat: Should be fully buttoned.

Step 2: Waste Container Selection and Labeling
  • Select the Right Container: Use a designated, sealable hazardous waste container. High-density polyethylene (HDPE) containers are a suitable choice.[6] The container must be specifically designated for "Halogenated Organic Waste."

  • Label Correctly: The label must be filled out completely before any waste is added. It should include:

    • The words "Hazardous Waste"

    • The full chemical name: "4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline" and any solvents used.

    • The primary hazards (e.g., "Irritant").

    • The appropriate hazard pictograms.

Step 3: Collection of Solid and Liquid Waste
  • Solid Waste: Any disposable items that have come into contact with the chemical are considered hazardous waste.[2][6] This includes:

    • Contaminated gloves, weighing papers, and pipette tips.

    • Residual powder scraped from flasks or beakers.

    • Use tools that minimize dust generation, such as a dedicated spatula.[6]

    • Carefully place these items into the designated solid hazardous waste container.

  • Liquid Waste: Solutions containing 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline should be collected in a separate, clearly labeled hazardous liquid waste container.[9]

Step 4: Decontamination of "Empty" Labware

An "empty" container that held this chemical is still considered hazardous waste until properly decontaminated.[6]

  • Triple Rinse: Rinse all non-disposable glassware (e.g., flasks, beakers) three times with a suitable solvent, such as acetone or ethanol.

  • Collect the Rinsate: This solvent rinsate is now hazardous waste and must be collected in the designated "Halogenated Organic Liquid Waste" container.[6][9]

  • Final Wash: After the triple rinse, the glassware can be washed with soap and water.

Step 5: Storage and Final Disposal
  • Satellite Accumulation: Keep the hazardous waste container securely closed at all times, except when adding waste. Store it in a designated satellite accumulation area within the laboratory, away from heat sources and high-traffic zones.[6]

  • EHS Pickup: Contact your institution's EHS office to arrange for the pickup and final disposal of the hazardous waste container.[6]

  • Ultimate Destruction: The final disposal method for chlorinated and fluorinated organic compounds is high-temperature incineration in a licensed hazardous waste facility.[6][10] This is the only proven method to effectively break the stable carbon-chlorine and carbon-fluorine bonds, preventing the release of persistent pollutants into the environment.

Disposal Workflow and Decision Logic

The following diagram illustrates the procedural workflow for handling waste generated from the use of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline.

G cluster_prep Preparation cluster_waste Waste Generation & Segregation cluster_disposal Disposal & Decontamination cluster_final Final Steps start Begin Work with 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline ppe Don PPE & Work in Certified Fume Hood start->ppe container Prepare Labeled 'Halogenated Waste' Container ppe->container gen_waste Generate Chemical Waste waste_type Waste Type? gen_waste->waste_type solid Solid Waste (Gloves, Tips, Powder) waste_type->solid Solid liquid Liquid Waste (Solutions, Rinsate) waste_type->liquid Liquid glassware Contaminated Glassware waste_type->glassware Reusable collect_solid Place in Solid Halogenated Waste solid->collect_solid collect_liquid Place in Liquid Halogenated Waste liquid->collect_liquid decon Triple Rinse with Solvent glassware->decon store Store Sealed Container in Satellite Area collect_solid->store collect_liquid->store collect_rinsate Collect Rinsate in Liquid Halogenated Waste decon->collect_rinsate collect_rinsate->store contact_ehs Contact EHS for Pickup store->contact_ehs

Caption: Disposal workflow for 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline.

Emergency Spill Procedures

In the event of a small spill within a chemical fume hood:

  • Alert Personnel: Inform others in the immediate area.

  • Ensure PPE: Do not attempt cleanup without the proper PPE, including gloves, goggles, and a lab coat.

  • Containment: Cover the spill with a chemical absorbent material, working from the outside in to prevent spreading.

  • Collection: Carefully scoop the absorbent material and place it into your designated solid hazardous waste container.

  • Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone), then wash with soap and water. The cloth and any contaminated cleaning materials must also be disposed of as hazardous waste.

By adhering to these rigorous procedures, you ensure the safety of yourself and your colleagues, maintain compliance with environmental regulations, and uphold the integrity of the scientific research process.

References

  • Georganics. (2011, January 31). 4-CHLORO-7-(TRIFLUOROMETHYL)QUINOLINE Safety Data Sheet. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Guidelines for the Disposal of Small Quantities of Unused Pesticides. Retrieved from [Link]

  • Cole-Parmer. (2006, April 20). Material Safety Data Sheet - 4-Chloro-7-(trifluoromethyl)quinoline, 98%. Retrieved from [Link]

  • Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from [Link]

  • University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

  • AgroParisTech. (n.d.). Liquid waste - Chimactiv. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

Laboratory Safety & Operational Guide: Handling 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline As a critical intermediate in the synthesis of novel therapeutics—particularly in the development of kinase inhibitors, antim...

Author: BenchChem Technical Support Team. Date: March 2026

Laboratory Safety & Operational Guide: Handling 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline

As a critical intermediate in the synthesis of novel therapeutics—particularly in the development of kinase inhibitors, antimalarials, and piperazinylquinoline-based breast cancer inhibitors[1]—4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline requires rigorous handling protocols.

While researchers frequently utilize halogenated quinolines for their excellent reactivity, this same chemical reactivity presents specific occupational hazards. This guide synthesizes structural chemistry with field-proven safety protocols to provide a self-validating system for safe laboratory operations.

Chemical Profile & Hazard Causality (E-E-A-T Analysis)

To handle a chemical safely, one must understand why it is hazardous. The toxicity of 4-Chloro-2-phenyl-7-(trifluoromethyl)quinoline is directly tied to its utility in organic synthesis: its capacity for Nucleophilic Aromatic Substitution (SNAr) .

  • The Electrophilic Core: The nitrogen atom in the quinoline ring, combined with the highly electron-withdrawing 7-(trifluoromethyl) group, severely depletes electron density at the C-4 position.

  • The Leaving Group: The 4-chloro substituent acts as an excellent leaving group.

  • Biological Consequence: When exposed to unprotected skin, eyes, or respiratory mucosa, the C-4 position readily reacts with biological nucleophiles (such as the thiol groups of epidermal proteins). This covalent binding forms protein adducts that trigger acute irritation and potential immune sensitization (H315, H319)[2].

Table 1: Physicochemical & Hazard Profile

Note: Data extrapolated from the foundational scaffold 4-Chloro-7-(trifluoromethyl)quinoline (CAS 346-55-4),[3].

Property / MetricValue / ClassificationOperational Implication
Physical State Solid (Crystalline Powder)[4]High risk of aerosolization during weighing.
Solubility Soluble in Chloroform (≥25 mg/mL), DMSO, DMF[2]Rapidly penetrates nitrile gloves if dissolved in solvent.
GHS Hazard Codes H315, H319, H335[2]Causes skin/eye irritation; respiratory tract irritant.
Storage Class Class 11 (Combustible Solids)[2]Store away from strong oxidizers and strong bases.
Target Organs Respiratory System[2]Mandatory respiratory protection during dry powder handling.

Mechanistic Visualization of Hazard

The following diagram illustrates the chemical causality behind the GHS hazard classifications, demonstrating why strict barrier protection is non-negotiable.

SNAr_Toxicity compound 4-Chloro-2-phenyl-7-(CF3)quinoline (Highly Electrophilic C4) reaction Nucleophilic Aromatic Substitution (SNAr) compound->reaction Electrophilic Attack nucleophile Biological Nucleophiles (e.g., Epidermal Proteins, Thiols) nucleophile->reaction Nucleophilic Attack adduct Covalent Protein Adduct (Antigenic Formation) reaction->adduct Cl- Leaving Group hazard Clinical Hazard: Skin Irritation & Sensitization (H315, H319) adduct->hazard Immune Response

Caption: Mechanistic pathway of 4-chloroquinoline toxicity via Nucleophilic Aromatic Substitution (SNAr).

Required Personal Protective Equipment (PPE) Matrix

Based on the SNAr reactivity profile and the physical state of the compound, standard laboratory PPE is insufficient. Implement the following specialized matrix[2]:

  • Respiratory Protection (Critical): N95 or P100 particulate respirator (US) or FFP2/FFP3 (EU). Rationale: The fine powder easily aerosolizes. Inhalation leads to immediate reaction with respiratory mucosa (H335).

  • Hand Protection: Double-gloving with heavy-duty Nitrile (minimum 5 mil thickness). Rationale: Halogenated quinolines and their carrier solvents (like Chloroform or DMF) rapidly degrade latex. If handling the compound in solution, change gloves immediately upon chemical contact.

  • Eye Protection: Chemical splash goggles (not standard safety glasses). Rationale: Airborne dust can bypass standard glasses, leading to severe ocular irritation (H319).

  • Body Protection: Flame-retardant, fully buttoned laboratory coat with knit cuffs to prevent wrist exposure.

Operational Workflows & Methodologies

Protocol A: Safe Weighing and Transfer (Dry Powder)

Because the primary exposure risk occurs during the manipulation of the dry solid, this workflow must be executed entirely within a certified chemical fume hood.

  • Environmental Verification: Verify the fume hood face velocity is between 80–120 feet per minute (fpm). Clear the hood of unnecessary clutter to prevent turbulent airflow.

  • Static Mitigation: Fluorinated powders often hold a static charge, causing them to "jump" and aerosolize. Wipe the exterior of the chemical bottle and the weighing balance with an anti-static cloth. Use a grounded, anti-static metal spatula.

  • Weighing: Tare a glass weighing boat or anti-static glassine paper. Slowly transfer the solid. Do not drop the powder from a height; lower the spatula directly to the surface to minimize dust generation.

  • Transfer: Transfer the solid directly into the reaction vessel. Immediately seal the vessel with a septum or stopper before removing it from the fume hood.

Protocol B: Decontamination and Disposal

Unreacted 4-chloroquinolines on spatulas or benches remain an active contact hazard.

  • Tool Quenching: Do not simply wash spatulas in the sink. Submerge contaminated spatulas and glassware in a quenching bath containing a mild nucleophile (e.g., 1M ethanolamine or a 10% bleach solution) for 30 minutes. This forces the SNAr reaction in a controlled environment, neutralizing the electrophilic hazard.

  • Surface Cleaning: Wipe down the balance and fume hood surface with a solvent compatible with the compound (e.g., ethanol or isopropanol), followed by a standard detergent wash.

  • Waste Segregation: Dispose of all quenching baths, contaminated gloves, and weighing papers in a designated Halogenated Organic Waste container.

Workflow Visualization

Handling_Workflow prep 1. Fume Hood Prep Verify Face Velocity >100 fpm ppe 2. Don PPE N95 Mask, Nitrile Gloves, Goggles prep->ppe weigh 3. Weighing Use Anti-static Spatula on Glassine ppe->weigh transfer 4. Transfer Move to Reaction Flask & Seal weigh->transfer quench 5. Decontamination Quench Tools in 1M Amine/Bleach transfer->quench

Caption: Step-by-step operational workflow for the safe weighing and transfer of halogenated quinolines.

References

  • CAS Common Chemistry (American Chemical Society). Compound Properties: 4-Chloro-7-(trifluoromethyl)quinoline. Retrieved March 12, 2026. Available at:[Link]

Sources

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